KLH45

• CAS: 1632236-44-2

Core Science & Biosynthesis

The Potent and Selective Inhibition of DDHD2 by KLH45: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDHD domain-containing protein 2 (DDHD2) is a serine hydrolase that has been identified as a principal triglyceride (TAG) lipase in the brain.[1] Its dysfunction is genetically linked to a complex form of hereditary spastic paraplegia (HSP), a neurodegenerative disorder characterized by lower limb spasticity, intellectual disability, and lipid accumulation in the brain.[2] The discovery of DDHD2's role in neuronal lipid metabolism has opened new avenues for understanding and potentially treating this debilitating disease. A key tool in the elucidation of DDHD2's function has been the development of selective inhibitors. This guide provides an in-depth technical overview of KLH45, a potent and selective small-molecule inhibitor of DDHD2.

Quantitative Data on KLH45 Inhibition

KLH45 has been extensively characterized as a highly potent inhibitor of DDHD2. Its inhibitory activity has been quantified through various in vitro and cellular assays. A structurally related but inactive compound, KLH40, serves as a valuable negative control in these studies.[3]

Inhibitor	Target	Assay Type	IC50 (nM)	Cellular Activity	Selectivity Notes	Reference
KLH45	DDHD2	In vitro enzyme assay	1.3	>95% inhibition at 25 nM in Neuro2A cells	Also inhibits ABHD6. No significant activity against 40+ other serine hydrolases, including DDHD1 and Sec23ip.	[2][3][4][5]
KLH45	Recombinant DDHD2	In vitro enzyme assay	3.6	N/A	N/A	[3]
KLH40	DDHD2	In vitro enzyme assay	Negligible inhibition	Does not inhibit DDHD2 in Neuro2A cells	Inhibits ABHD6 (~90% blockade) and partially inhibits FAAH and PLA2G15.	[3]

DDHD2 Signaling and Inhibition by KLH45

DDHD2 plays a crucial role in lipid metabolism within the central nervous system by hydrolyzing triglycerides into diacylglycerols and free fatty acids. This process is essential for maintaining lipid homeostasis in neurons. The accumulation of triglycerides in the form of lipid droplets is a hallmark of DDHD2 dysfunction. KLH45 selectively binds to and inhibits the catalytic activity of DDHD2, thereby blocking the breakdown of triglycerides and leading to an increase in intracellular lipid droplet formation.

DDHD2-mediated triglyceride hydrolysis and its inhibition by KLH45.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of research findings. Below are summaries of key methodologies used in the characterization of KLH45.

Competitive Activity-Based Protein Profiling (ABPP)

Competitive ABPP is a powerful chemoproteomic technique used to assess the potency and selectivity of enzyme inhibitors in a complex biological sample.

Objective: To determine the IC50 of KLH45 for DDHD2 and to profile its selectivity against other serine hydrolases.

General Protocol:

• Proteome Preparation: Prepare soluble proteomes from Neuro2A cells or other relevant cell lines.

• Inhibitor Incubation: Pre-incubate proteome samples with varying concentrations of KLH45 (or KLH40 as a control) for a specified time (e.g., 30 minutes) at room temperature.

• Probe Labeling: Add a broad-spectrum serine hydrolase activity-based probe, such as HT-01, to the inhibitor-treated proteomes and incubate for a specified time (e.g., 30 minutes) at room temperature. HT-01 is a potent, irreversible inhibitor of DDHD2.

• Analysis: Analyze the probe-labeled proteins by SDS-PAGE and in-gel fluorescence scanning or by mass spectrometry-based proteomics to quantify the degree of inhibition at each KLH45 concentration. The intensity of the fluorescent signal or the peptide spectral counts corresponding to DDHD2 will be inversely proportional to the inhibitory activity of KLH45.

In Vitro Triglyceride (TAG) Hydrolase Activity Assay

This assay directly measures the enzymatic activity of DDHD2 by quantifying the hydrolysis of a radiolabeled TAG substrate.

Objective: To confirm the TAG hydrolase activity of DDHD2 and to assess the inhibitory effect of KLH45.

General Protocol:

• Enzyme Source: Use soluble lysates from HEK293T cells transiently transfected with a wild-type DDHD2 cDNA.[5] As negative controls, use lysates from mock-transfected cells or cells transfected with a catalytically inactive S351A-DDHD2 mutant.[3]

• Inhibitor Pre-incubation: Pre-incubate the DDHD2-containing lysates with KLH45 (e.g., 2 µM) or a vehicle control (DMSO) for a specified time (e.g., 30 minutes) at room temperature.[5]

• Substrate Incubation: Initiate the reaction by adding a radiolabeled TAG substrate (e.g., [¹⁴C]-triolein) to the lysates and incubate at 37°C for a defined period.

• Lipid Extraction and Analysis: Terminate the reaction and extract the lipids. Separate the different lipid species (TAGs, diacylglycerols, free fatty acids) using thin-layer chromatography (TLC).

• Quantification: Quantify the amount of radiolabeled free fatty acid produced using a phosphorimager or liquid scintillation counting.

Cellular Lipid Droplet Formation Assay

This cell-based assay visualizes and quantifies the effect of DDHD2 inhibition on the accumulation of intracellular lipid droplets.

Objective: To determine the effect of KLH45 on lipid droplet formation in cells expressing DDHD2.

General Protocol:

• Cell Culture and Transfection: Culture COS-7 cells and transfect them with a vector expressing DDHD2.

• Inhibitor and Fatty Acid Treatment: Pre-treat the transfected cells with KLH45 (e.g., 2 µM) or KLH40 for 1 hour.[5] Supplement the culture medium with oleic acid to induce lipid droplet formation and incubate for 16 hours.[5]

• Staining: Fix the cells and stain for lipid droplets using a fluorescent dye such as BODIPY 493/503. Nuclei can be counterstained with DAPI.

• Imaging and Quantification: Acquire images using fluorescence microscopy. Quantify the number and size of lipid droplets per cell using image analysis software.

Experimental Workflow for KLH45 Characterization

The following diagram outlines a typical experimental workflow for the identification and validation of a DDHD2 inhibitor like KLH45.

A generalized workflow for the discovery and validation of KLH45.

Synthesis and Structure-Activity Relationship (SAR)

While a detailed synthetic route for KLH45 is not publicly available in the reviewed literature, its chemical structure, N-cyclohexyl-N-(2-phenylethyl)-4-[4-(trifluoromethoxy)phenyl]-2H-1,2,3-triazole-2-carboxamide, suggests a multi-step synthesis likely involving the formation of the triazole core followed by the attachment of the carboxamide moiety.[5] The structure-activity relationship for this class of inhibitors appears to be stringent, as exemplified by the inactive analog KLH40, which differs structurally but retains some off-target activities.[3] Further research into the SAR of triazole carboxamides as DDHD2 inhibitors could lead to the development of even more potent and selective compounds with improved pharmacological properties.

Conclusion

KLH45 is a valuable research tool for probing the function of DDHD2 and its role in neuronal lipid metabolism and the pathogenesis of hereditary spastic paraplegia. Its high potency and selectivity make it an excellent candidate for further preclinical development. The experimental protocols and data presented in this guide provide a comprehensive resource for researchers in the field of neurobiology and drug discovery who are interested in targeting DDHD2.

References

• 1. Cooperation of acylglycerol hydrolases in neuronal lipolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. KLH45 | DDHD2 inhibitor | Probechem Biochemicals [probechem.com]
• 3. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]

The Role of KLH45 in Elucidating Lipid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the function of KLH45, a selective inhibitor of the DDHD2 lipase, and its application in the study of lipid metabolism. Through the targeted inhibition of DDHD2, KLH45 serves as a critical tool to investigate the pathways of triglyceride hydrolysis and lipid droplet dynamics, offering insights into pathologies associated with lipid dysregulation, such as the neurodegenerative disorder Hereditary Spastic Paraplegia (HSP).

Core Concept: KLH45 as a Molecular Probe for DDHD2 Function

KLH45 is a potent and selective small-molecule inhibitor of DDHD domain-containing protein 2 (DDHD2), a key triglyceride hydrolase in the central nervous system. By blocking the enzymatic activity of DDHD2, KLH45 allows for the controlled study of the consequences of impaired triglyceride metabolism. Its use in cellular models has been instrumental in confirming the role of DDHD2 in lipid droplet (LD) turnover and in maintaining lipid homeostasis.

Quantitative Data on the Effects of KLH45

The application of KLH45 in cell-based assays provides quantitative insights into its impact on lipid storage and metabolism. The following tables summarize key findings from studies utilizing KLH45 to inhibit DDHD2 function.

Table 1: Effect of KLH45 on Lipid Droplet Formation in COS-7 Cells

Treatment Group	Mean LD Surface Area per Cell (Arbitrary Units)	Fold Change vs. DDHD2 + DMSO	Statistical Significance (p-value)
mCherry Control	~150	-	-
DDHD2 + DMSO	~50	1.0	-
DDHD2 + KLH45 (2 µM)	~125	~2.5	< 0.001
DDHD2 + KLH40 (2 µM, Control)	~50	~1.0	Not Significant

Data extracted and synthesized from studies on DDHD2 inhibition.[1]

Table 2: Impact of KLH45 on Lipid Species in DDHD2-expressing COS-7 Cells

Lipid Species	DDHD2 + DMSO (vs. mCherry Control)	DDHD2 + KLH45 (vs. DDHD2 + DMSO)
Triacylglycerol (TAG)	↓ (Significant Decrease)	↑ (Restored to control levels)
Diacylglycerol (DAG)	↑ (Significant Increase)	↓ (Reduced towards control levels)
Monoacylglycerol (MAG)	↑ (Significant Increase)	↓ (Reduced towards control levels)
Free Fatty Acid (FFA)	↑ (Significant Increase)	↓ (Reduced towards control levels)

This table represents the directional changes in lipid levels upon DDHD2 expression and its inhibition by KLH45.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of findings related to KLH45 and DDHD2.

Protocol 1: Oleic Acid-Induced Lipid Droplet Formation and Inhibition by KLH45

This protocol is designed to induce the formation of lipid droplets in a cellular model and to assess the impact of DDHD2 inhibition by KLH45.

1. Cell Culture and Transfection:

• COS-7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.
• Cells are transiently transfected with mCherry-tagged DDHD2 constructs using a suitable transfection reagent and incubated for 24 hours.

2. Inhibitor Pre-treatment:

• One hour prior to lipid loading, the culture medium is replaced with fresh medium containing either 2 µM KLH45, 2 µM KLH40 (a control compound), or DMSO (vehicle control).

3. Oleic Acid Supplementation:

• To induce lipid droplet formation, cells are supplemented with a 10% (v/v) solution of 2 mM oleic acid complexed with 5% fatty acid-free bovine serum albumin (BSA).
• The cells are incubated overnight (approximately 16 hours) in the oleic acid-containing medium.

4. Microscopy and Lipid Droplet Staining:

• After incubation, cells are washed three times with phosphate-buffered saline (PBS).
• For visualization of lipid droplets, cells are stained with BODIPY 493/503.
• Nuclei are counterstained with Hoechst.
• Imaging is performed using fluorescence microscopy.

5. Lipidomic Analysis:

• For the analysis of lipid species, cells are washed three times with PBS and harvested.
• Lipids are extracted from the cell pellets, and the levels of TAG, DAG, MAG, and FFA are quantified using mass spectrometry.[1]

Visualizing the Mechanism of Action

Diagrams illustrating the signaling pathways and experimental workflows provide a clear understanding of the role of KLH45 in lipid metabolism studies.

Mechanism of KLH45 Inhibition of DDHD2-mediated Triglyceride Hydrolysis.

Experimental Workflow for Studying KLH45 Effects on Lipid Droplet Formation.

Conclusion

KLH45 is an invaluable pharmacological tool for dissecting the role of DDHD2 in lipid metabolism. Its ability to acutely inhibit DDHD2 allows for precise investigation of the downstream consequences on lipid droplet dynamics and lipidomic profiles. The experimental protocols and data presented herein provide a framework for researchers to utilize KLH45 in their own studies to further unravel the complexities of lipid metabolism and its role in human health and disease.

References

• 1. Functional Contribution of the Spastic Paraplegia-Related Triglyceride Hydrolase DDHD2 to the Formation and Content of Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]

KLH45: A Novel Tyrosine Kinase Inhibitor for the Treatment of Refractory Non-Small Cell Lung Cancer

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: KLH45 is a novel, orally bioavailable small molecule inhibitor of the proto-oncogene tyrosine-protein kinase (MET) and its downstream signaling pathways. This document provides a comprehensive overview of the discovery, development, mechanism of action, and preclinical evaluation of KLH45. The data presented herein supports the continued development of KLH45 as a potential therapeutic agent for patients with non-small cell lung cancer (NSCLC) harboring MET dysregulation.

Introduction

Non-small cell lung cancer (NSCLC) remains a leading cause of cancer-related mortality worldwide. A subset of NSCLC is characterized by the dysregulation of the MET proto-oncogene, which can occur through gene amplification, mutation, or protein overexpression. The MET signaling pathway plays a crucial role in cell proliferation, survival, and migration. Aberrant MET activation is a key driver of tumorigenesis and is associated with a poor prognosis. KLH45 was developed as a potent and selective inhibitor of MET to address this unmet medical need.

Discovery and Lead Optimization

KLH45 was identified through a high-throughput screening campaign of a proprietary compound library against recombinant human MET kinase. Initial hits were optimized through a structure-activity relationship (SAR) study to improve potency, selectivity, and pharmacokinetic properties. This led to the identification of KLH45, a compound with sub-nanomolar potency against MET and excellent selectivity over a panel of other kinases.

Mechanism of Action

KLH45 is an ATP-competitive inhibitor of the MET tyrosine kinase. By binding to the ATP-binding pocket of the MET kinase domain, KLH45 prevents the phosphorylation and activation of MET, thereby inhibiting its downstream signaling cascades, including the RAS/MAPK and PI3K/AKT pathways. This ultimately leads to decreased cell proliferation, induction of apoptosis, and inhibition of cell migration in MET-dependent cancer cells.

Signaling Pathway Diagram

Caption: KLH45 inhibits MET signaling, blocking downstream RAS/MAPK and PI3K/AKT pathways.

Preclinical Data

The efficacy and safety of KLH45 were evaluated in a series of preclinical studies.

In Vitro Efficacy

KLH45 demonstrated potent anti-proliferative activity in MET-amplified NSCLC cell lines.

Table 1: In Vitro Proliferation IC50 Values for KLH45

Cell Line	MET Status	IC50 (nM)
H441	MET Amplified	5.2 ± 1.1
EBC-1	MET Amplified	8.7 ± 2.3
A549	MET Wild-Type	> 10,000
H1975	EGFR Mutant	> 10,000

In Vivo Efficacy

The anti-tumor activity of KLH45 was assessed in a patient-derived xenograft (PDX) model of MET-amplified NSCLC.

Table 2: In Vivo Efficacy of KLH45 in a MET-Amplified NSCLC PDX Model

Treatment Group	Dose (mg/kg, p.o., QD)	Tumor Growth Inhibition (%)
Vehicle	-	0
KLH45	10	45 ± 8
KLH45	30	82 ± 12
KLH45	100	98 ± 5

Pharmacokinetics

The pharmacokinetic properties of KLH45 were evaluated in male Sprague-Dawley rats.

Table 3: Pharmacokinetic Parameters of KLH45 in Rats

Parameter	Value (10 mg/kg, p.o.)
Cmax (ng/mL)	1250 ± 210
Tmax (h)	2.0 ± 0.5
AUC (0-24h) (ng·h/mL)	9800 ± 1500
Bioavailability (%)	45

Experimental Protocols

In Vitro Cell Proliferation Assay

• Cell Seeding: Cancer cell lines were seeded in 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.

• Compound Treatment: Cells were treated with a serial dilution of KLH45 or vehicle control for 72 hours.

• Viability Assessment: Cell viability was assessed using the CellTiter-Glo® Luminescent Cell Viability Assay (Promega) according to the manufacturer's instructions.

• Data Analysis: Luminescence was measured using a plate reader, and the data was normalized to the vehicle control. IC50 values were calculated using a four-parameter logistic curve fit in GraphPad Prism.

Experimental Workflow Diagram

Caption: Workflow for the in vitro cell proliferation assay.

Patient-Derived Xenograft (PDX) Model

• Tumor Implantation: MET-amplified NSCLC PDX tumors were subcutaneously implanted into the flank of immunodeficient mice.

• Treatment Initiation: When tumors reached an average volume of 150-200 mm³, mice were randomized into treatment groups.

• Dosing: KLH45 was administered orally once daily at the indicated doses. The vehicle group received the formulation buffer.

• Tumor Measurement: Tumor volume was measured twice weekly using digital calipers.

• Efficacy Evaluation: Tumor growth inhibition was calculated at the end of the study.

Pharmacokinetic Study in Rats

• Dosing: Male Sprague-Dawley rats were administered a single oral dose of KLH45 at 10 mg/kg.

• Blood Sampling: Blood samples were collected via the tail vein at various time points post-dose (0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Plasma Preparation: Plasma was separated by centrifugation.

• Bioanalysis: Plasma concentrations of KLH45 were determined by LC-MS/MS.

• Parameter Calculation: Pharmacokinetic parameters were calculated using non-compartmental analysis in Phoenix WinNonlin.

Conclusion

KLH45 is a potent and selective MET inhibitor with promising preclinical anti-tumor activity in MET-dysregulated NSCLC models. Its favorable pharmacokinetic profile supports its development as an oral therapeutic. Further investigation in clinical trials is warranted to evaluate the safety and efficacy of KLH45 in patients with MET-driven NSCLC.

An In-depth Technical Guide on the Role of DDHD2 in Hereditary Spastic Paraplegia and the Utility of its Inhibitor, KLH45

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hereditary Spastic Paraplegias (HSPs) are a group of inherited neurodegenerative disorders characterized by progressive lower limb spasticity and weakness. Spastic Paraplegia Gene 54 (SPG54), a complex form of HSP, is caused by mutations in the DDHD2 gene. This guide provides a comprehensive overview of the molecular mechanisms underlying SPG54, focusing on the function of the DDHD2 protein and the experimental insights gained from its selective inhibitor, KLH45. We will delve into the critical role of DDHD2 in neuronal lipid metabolism, its dual function as a triglyceride hydrolase and a lipophagy receptor, and how its dysfunction leads to the hallmark neuropathology of SPG54. This document consolidates key quantitative data, detailed experimental protocols, and visual representations of the associated signaling pathways to serve as a valuable resource for researchers in the field of neurodegeneration and drug development.

Introduction to Hereditary Spastic Paraplegia and SPG54

Hereditary Spastic Paraplegias (HSPs) represent a clinically and genetically diverse group of neurodegenerative disorders primarily affecting the upper motor neurons, leading to progressive spasticity and weakness in the lower limbs[1][2]. These disorders can be classified as "pure," where the symptoms are confined to lower limb spasticity, or "complex," where they are accompanied by additional neurological features such as intellectual disability, ataxia, and peripheral neuropathy[1][2].

SPG54 is an autosomal recessive, complex form of HSP characterized by early-onset spastic paraplegia, intellectual disability, and a thin corpus callosum observable via magnetic resonance imaging (MRI)[3][4][5]. The genetic basis for SPG54 lies in deleterious mutations within the DDHD2 gene[3][5].

The Role of DDHD2 in Neuronal Lipid Metabolism

The DDHD2 protein is a member of the DDHD domain-containing family of proteins and functions as a principal triglyceride hydrolase in the central nervous system[3][6]. Its primary role is the hydrolysis of triglycerides (TAGs) stored in lipid droplets (LDs) into fatty acids and glycerol. These liberated fatty acids are crucial for various neuronal functions, including serving as an energy source to fuel synaptic activity[7][8].

Recent research has unveiled a dual functionality for DDHD2. Beyond its enzymatic activity, DDHD2 also acts as a cargo receptor for lipophagy, a selective form of autophagy responsible for the degradation of lipid droplets[9][10]. DDHD2 interacts with ATG8 family proteins (e.g., LC3/GABARAPs) on the autophagosome membrane, thereby targeting lipid droplets for lysosomal degradation[9][10].

Dysfunction of DDHD2, due to genetic mutations, disrupts this delicate balance of lipid metabolism. The impaired hydrolysis of triglycerides and the compromised lipophagic clearance lead to the pathological accumulation of lipid droplets within neurons, a key hallmark of SPG54[3][6][7]. This accumulation of neutral lipids can be detected in the brains of SPG54 patients[2][4].

KLH45: A Selective Inhibitor of DDHD2

KLH45 is a potent, selective, and in vivo-active small molecule inhibitor of DDHD2[3]. It has been instrumental as a research tool to pharmacologically mimic the effects of DDHD2 loss-of-function. KLH45 has been shown to effectively block the triglyceride hydrolase activity of DDHD2, leading to an increase in lipid droplet accumulation in cultured neurons and in the brains of mice[3][11][12][13]. Its use in experimental models has been pivotal in elucidating the causal link between DDHD2 inhibition, lipid droplet accumulation, and the downstream cellular consequences relevant to HSP.

Data Presentation

Table 1: Quantitative Data on DDHD2 Inhibition and Lipid Accumulation

Parameter	Value	Experimental System	Reference
KLH45 IC50 for DDHD2	1.3 nM	Mouse neuroblastoma (Neuro2A) proteome	[3]
Triglyceride Accumulation	Significant elevation	Brain and spinal cord of mice treated subchronically with KLH45 (20 mg/kg, i.p., every 12h for 4 days)	[3]
Lipid Droplet Accumulation	Significant increase	Primary rat cortical neurons treated with 2.5 µM and 5 µM KLH45 for 8h and 24h	[11]
Acetyl-CoA Levels	31.5% decrease	Brain tissue of DDHD2-/- mice compared to wild-type	[14]
Neuronal Lipid Droplet Composition (KLH45-induced)	73.35 ± 4.12 % Triglycerides	Cortical neurons treated with KLH45	[8]

Table 2: Clinical and Genetic Features of SPG54 Patients with DDHD2 Mutations

Mutation	Age of Onset	Key Clinical Features	Reference
Compound Heterozygous: p.[R112Q];[Y606]*	Adult (35 years)	Spastic paraplegia, ataxia, cognitive impairment, peripheral neuropathy	[2]
Compound Heterozygous: p.[R112Q];[p.D660H]	Adult (61-year-old patient)	Spastic paraplegia, ataxia, cognitive impairment, peripheral neuropathy	[2]
Homozygous: p.R112Q	Adult	Complex HSP with cerebellar ataxia, polyneuropathy, or cognitive impairment	[2]
Various (compilation of 45 patients)	Majority < 2 years; 4 patients > 20 years	Early-onset spastic paraplegia, intellectual disability, thin corpus callosum, periventricular white matter abnormalities	[4][15]

Experimental Protocols

Lipid Extraction from Brain Tissue (Bligh-Dyer Method)

This protocol is adapted from the Bligh and Dyer method for the extraction of total lipids from brain tissue.

Materials:

• Brain tissue (fresh or frozen)

• Phosphate-buffered saline (PBS), ice-cold

• Chloroform (CHCl3)

• Methanol (MeOH)

• Deionized water

• Glass homogenizer

• Centrifuge

Procedure:

• Weigh a sample of brain tissue (e.g., 100 mg).

• Add the tissue to a glass homogenizer with 1 mL of ice-cold PBS.

• Homogenize the tissue on ice until a uniform suspension is achieved.

• To the 1 mL of homogenate, add 3.75 mL of a 1:2 (v/v) mixture of chloroform:methanol.

• Vortex the mixture vigorously for 1-2 minutes.

• Add an additional 1.25 mL of chloroform and vortex for 1 minute.

• Add 1.25 mL of deionized water and vortex for another minute.

• Centrifuge the sample at 1,000 x g for 10 minutes at 4°C to separate the phases.

• Three phases will be visible: an upper aqueous phase (methanol/water), a lower organic phase (chloroform containing lipids), and a protein disk at the interface.

• Carefully collect the lower organic phase using a glass Pasteur pipette, avoiding the protein disk and the upper phase.

• The collected lipid extract can be dried under a stream of nitrogen and stored at -80°C for further analysis.

Lipid Droplet Staining in Cultured Neurons (BODIPY 493/503)

This protocol describes the staining of neutral lipid droplets in cultured neurons using the fluorescent dye BODIPY 493/503.

Materials:

• Cultured neurons on coverslips or in imaging plates

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS (for fixed cells)

• BODIPY 493/503 stock solution (e.g., 1 mg/mL in DMSO)

• Serum-free culture medium or PBS

• DAPI solution (for nuclear counterstaining)

• Mounting medium

• Fluorescence microscope

Procedure for Live-Cell Imaging:

• Prepare a fresh working solution of BODIPY 493/503 at a final concentration of 1-2 µM in serum-free culture medium or PBS.

• Remove the culture medium from the cells and wash once with PBS.

• Add the BODIPY 493/503 working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Wash the cells two to three times with PBS to remove excess dye.

• Image the cells immediately using a fluorescence microscope with appropriate filter sets for BODIPY 493/503 (Excitation/Emission: ~493/503 nm).

Procedure for Fixed-Cell Staining:

• Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Prepare a working solution of BODIPY 493/503 at 1-2 µM in PBS.

• Incubate the fixed cells with the BODIPY working solution for 30-60 minutes at room temperature, protected from light.

• Wash the cells three times with PBS.

• (Optional) Counterstain the nuclei with DAPI for 5 minutes.

• Wash once with PBS.

• Mount the coverslips onto glass slides using an appropriate mounting medium.

• Image using a fluorescence microscope.

Immunofluorescence for DDHD2 and LC3B Colocalization

This protocol details the procedure for co-immunostaining of DDHD2 and the autophagy marker LC3B in cultured cells.

Materials:

• Cultured cells on coverslips

• PBS

• 4% PFA in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% Bovine Serum Albumin in PBS with 0.1% Triton X-100)

• Primary antibodies: Rabbit anti-DDHD2 and Mouse anti-LC3B

• Fluorescently-labeled secondary antibodies: Goat anti-Rabbit IgG (e.g., Alexa Fluor 488) and Goat anti-Mouse IgG (e.g., Alexa Fluor 594)

• DAPI solution

• Mounting medium

Procedure:

• Fix cells with 4% PFA for 15 minutes at room temperature.

• Wash three times with PBS.

• Permeabilize the cells with permeabilization buffer for 10 minutes.

• Wash three times with PBS.

• Block non-specific antibody binding by incubating with blocking buffer for 1 hour at room temperature.

• Incubate the cells with a cocktail of primary antibodies (anti-DDHD2 and anti-LC3B) diluted in blocking buffer overnight at 4°C.

• Wash three times with PBS.

• Incubate with a cocktail of fluorescently-labeled secondary antibodies diluted in blocking buffer for 1 hour at room temperature in the dark.

• Wash three times with PBS.

• Counterstain nuclei with DAPI for 5 minutes.

• Wash once with PBS.

• Mount the coverslips and image using a confocal microscope.

Western Blotting for DDHD2 Expression

This protocol outlines the detection of DDHD2 protein expression in cell or tissue lysates.

Materials:

• Cell or tissue lysates in RIPA buffer with protease inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody: Rabbit anti-DDHD2

• HRP-conjugated secondary antibody: Goat anti-Rabbit IgG

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Determine the protein concentration of the lysates using the BCA assay.

• Denature 20-30 µg of protein per lane by boiling in Laemmli sample buffer for 5 minutes.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-DDHD2 antibody (e.g., at a 1:1000 dilution in blocking buffer) overnight at 4°C.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate with the HRP-conjugated secondary antibody (e.g., at a 1:5000 dilution in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

• Apply the ECL substrate and visualize the protein bands using an imaging system. The expected molecular weight of DDHD2 is approximately 81-90 kDa.

In Vivo Administration of KLH45 in Mice

This protocol describes the subchronic intraperitoneal administration of KLH45 to mice to study its effects on brain lipid metabolism.

Materials:

• KLH45

• Vehicle solution (e.g., a mixture of ethanol, PEG400, and saline)

• Mice (e.g., C57BL/6J)

• Syringes and needles for intraperitoneal (i.p.) injection

Procedure:

• Prepare a stock solution of KLH45 in a suitable solvent (e.g., ethanol).

• On the day of injection, dilute the stock solution to the desired final concentration (e.g., 20 mg/kg) in the vehicle.

• Administer the KLH45 solution or vehicle control to the mice via intraperitoneal injection.

• For subchronic studies, repeat the injections every 12 hours for a period of 4 days.

• At the end of the treatment period, euthanize the mice and collect brain and spinal cord tissues for subsequent analysis (e.g., lipidomics).

Behavioral Testing in Mouse Models of HSP

This test assesses motor coordination and balance.

Apparatus:

• An automated rotarod apparatus with a rotating rod.

Procedure:

• Acclimatize the mice to the testing room for at least 30 minutes before the test.

• Place the mouse on the stationary rod.

• Start the rotation of the rod, which gradually accelerates (e.g., from 4 to 40 rpm over 5 minutes).

• Record the latency to fall from the rod.

• Perform multiple trials per mouse with an inter-trial interval.

This test evaluates locomotor activity and anxiety-like behavior.

Apparatus:

• A square arena with walls, typically equipped with an automated tracking system (infrared beams or video camera).

Procedure:

• Acclimatize the mice to the testing room.

• Place the mouse in the center of the open field arena.

• Allow the mouse to explore the arena for a set period (e.g., 20 minutes).

• The tracking system records parameters such as total distance traveled, time spent in the center versus the periphery of the arena, and rearing frequency.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Dual function of DDHD2 in lipid metabolism and its impairment in SPG54.

Caption: DDHD2-mediated triglyceride hydrolysis and fatty acid metabolism.

Caption: Workflow for mass spectrometry-based lipidomics analysis.

Conclusion and Future Directions

The research surrounding DDHD2 and its role in SPG54 has significantly advanced our understanding of the critical link between lipid metabolism and neurodegeneration. The identification of DDHD2's dual function as a triglyceride lipase and a lipophagy receptor provides a more nuanced view of its importance in maintaining neuronal homeostasis. The selective inhibitor KLH45 has proven to be an invaluable tool in dissecting these mechanisms and validating DDHD2 as a therapeutic target.

Future research should focus on:

• Therapeutic Strategies: Developing strategies to restore DDHD2 function or compensate for its loss. This could include gene therapy approaches or small molecules that modulate downstream pathways.

• Biomarker Discovery: Further investigation into the specific lipid species that accumulate in SPG54 could lead to the identification of biomarkers for disease diagnosis and progression.

• Understanding Downstream Effects: Elucidating the precise mechanisms by which lipid droplet accumulation leads to axonal degeneration and the clinical manifestations of HSP.

This in-depth guide provides a solid foundation for researchers and drug development professionals to build upon in the collective effort to find effective treatments for hereditary spastic paraplegia and other related neurodegenerative disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Biallelic DDHD2 mutations in patients with adult‐onset complex hereditary spastic paraplegia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. karger.com [karger.com]
• 5. Research Portal [scholarship.miami.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]
• 10. DDHD2, whose mutations cause spastic paraplegia type 54, enhances lipophagy via engaging ATG8 family proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Functional Contribution of the Spastic Paraplegia-Related Triglyceride Hydrolase DDHD2 to the Formation and Content of Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Isolation and Lipidomic Profiling of Neuronal Lipid Droplets: Unveiling the Lipid Landscape for insights into Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. researchgate.net [researchgate.net]

The Impact of KLH45 on Cerebral Triglyceride Hydrolysis: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Recent advancements in neurobiology have highlighted the critical role of lipid metabolism in maintaining brain function. Triglycerides, once thought to be inert storage molecules, are now understood to be a vital energy reserve for neuronal activity.[1][2] A key enzyme in the regulation of this process is DDHD2, the principal triglyceride lipase in the central nervous system (CNS).[3][4] The selective inhibitor, KLH45, has emerged as a powerful pharmacological tool to probe the function of DDHD2 and its role in cerebral triglyceride hydrolysis. This technical guide provides an in-depth analysis of the effects of KLH45, detailing its mechanism of action, summarizing key quantitative data, outlining experimental protocols, and visualizing the associated biochemical pathways. This document is intended to serve as a comprehensive resource for researchers in neurobiology, pharmacology, and drug development investigating the intricate landscape of brain lipid metabolism.

Introduction: Triglyceride Metabolism in the Brain

The brain, an organ with high energetic demands, relies on a constant supply of fuel. While glucose is the primary energy substrate, there is growing evidence that fatty acids derived from the hydrolysis of triglycerides stored in lipid droplets (LDs) provide a crucial alternative energy source, particularly for synaptic function.[1][2][5] This process of triglyceride breakdown, or lipolysis, is tightly regulated. In the CNS, the enzyme DDHD2, a serine hydrolase, plays a specialized and critical role in metabolizing triglycerides.[3][4] Dysregulation of this pathway is associated with complex hereditary spastic paraplegia (HSP), a neurodegenerative disorder, underscoring the importance of understanding the molecular players involved in cerebral triglyceride metabolism.[3][4]

KLH45: A Selective Inhibitor of DDHD2

KLH45 is a potent and selective small molecule inhibitor of DDHD2.[3] It has been instrumental in elucidating the physiological function of DDHD2 in the brain. Structurally, it is a 2,4-substituted regioisomer that demonstrates enhanced potency and selectivity for DDHD2 over its 1,4-isomer.[3] Its ability to cross the blood-brain barrier and inhibit DDHD2 in vivo makes it an invaluable tool for studying the consequences of impaired triglyceride hydrolysis in the CNS.[3]

Mechanism of Action of KLH45

KLH45 functions by directly inhibiting the triglyceride hydrolase activity of DDHD2. By blocking the active site of DDHD2, KLH45 prevents the breakdown of triglycerides into diacylglycerols (DAGs), monoacylglycerols (MAGs), and free fatty acids. This inhibition leads to the accumulation of triglycerides within neuronal cells, often manifesting as an increase in the size and number of lipid droplets.[6][7][8]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies investigating the effects of KLH45.

Table 1: In Vitro Inhibitory Activity of KLH45

Target Enzyme	IC50 Value	Assay System	Reference
DDHD2	1.3 nM	Competitive Activity-Based Protein Profiling (ABPP) in Neuro2A proteome	[3]
ABHD6	Cross-reactivity observed	Competitive ABPP in Neuro2A proteome	[3]
HSL	~8% inhibition at 100 nM	Recombinant enzyme activity assay	[9]

| ATGL | ~14% inhibition at 100 nM | Recombinant enzyme activity assay |[9] |

Table 2: In Vivo and In Situ Effects of KLH45

Experimental Model	KLH45 Concentration/Dose	Duration of Treatment	Observed Effect	Reference
Neuro2A cells	<10 nM	Not specified	Inactivation of DDHD2 and ABHD6	[3]
COS-7 cells	2 µM	16 hours	Reversal of DDHD2-mediated suppression of lipid droplet accumulation	[8]
Primary cortical neurons	Not specified	Not specified	3-fold increase in triacylglycerol (TAG) levels; 1.7-fold increase in sn-1,3-diacylglycerol (DAG) levels	[10]
Mice (in vivo)	40 mg/kg (acute)	4 hours	Near-complete loss of brain DDHD2 activity; no significant alteration in brain TAGs	[3]
Mice (in vivo)	20 mg/kg (subchronic)	Twice daily for 4 days	Significant elevation in several brain TAGs	[3]

| Dissociated hippocampal neurons | Not specified | 24 hours | Accumulation of lipid droplets at synaptic terminals |[7] |

Experimental Protocols

This section provides a detailed overview of the key experimental methodologies used to characterize the effects of KLH45.

Competitive Activity-Based Protein Profiling (ABPP)

Objective: To determine the potency and selectivity of KLH45 against DDHD2 and other serine hydrolases in a complex proteome.

Methodology:

• Mouse neuroblastoma Neuro2A cell proteomes are prepared.

• The proteomes are pre-incubated with varying concentrations of KLH45.

• A broad-spectrum serine hydrolase activity-based probe (e.g., HT-01 or FP-rhodamine) is added to the proteomes. This probe covalently binds to the active site of serine hydrolases that have not been inhibited by KLH45.

• The proteome is separated by SDS-PAGE.

• In-gel fluorescence scanning is used to visualize the activity of the serine hydrolases. A decrease in fluorescence intensity for a specific enzyme band in the presence of KLH45 indicates inhibition.

• The IC50 value is calculated by quantifying the fluorescence intensity at different KLH45 concentrations.

In Vivo Inhibition of Brain DDHD2 Activity

Objective: To assess the ability of KLH45 to inhibit DDHD2 in the brain of living animals.

Methodology:

• Mice are administered KLH45 via intraperitoneal (i.p.) injection at various doses (e.g., 5-40 mg/kg).

• A control group receives a vehicle injection.

• After a specified time (e.g., 4 hours), the mice are euthanized, and brain tissue is collected.

• The brain tissue is homogenized and processed for competitive ABPP as described in section 5.1, using a probe such as HT-01 to label active DDHD2.

• The degree of DDHD2 inhibition is quantified by comparing the probe labeling in the brains of KLH45-treated mice to that of vehicle-treated mice.

Mass Spectrometry-Based Lipidomics

Objective: To quantify the changes in triglyceride and other lipid species in the brain following KLH45 treatment.

Methodology:

• Mice are treated with KLH45 (e.g., 20 mg/kg, twice daily for 4 days) or vehicle.

• Brain tissue is collected and lipids are extracted using a suitable solvent system (e.g., chloroform/methanol).

• The lipid extracts are analyzed by liquid chromatography-mass spectrometry (LC-MS).

• Specific triglyceride species are identified and quantified based on their mass-to-charge ratio (m/z) and retention time.

• The levels of different lipid species in the brains of KLH45-treated mice are compared to those in the vehicle-treated group to determine the effect of DDHD2 inhibition.

Cell-Based Lipid Droplet Accumulation Assay

Objective: To visualize and quantify the effect of KLH45 on lipid droplet formation in cells.

Methodology:

• COS-7 cells are transfected with a construct expressing DDHD2.

• The cells are pre-treated with KLH45 (e.g., 2 µM) or a control compound for 1 hour.

• The cells are then supplemented with oleic acid (e.g., 200 µM) for 16 hours to induce lipid droplet formation.

• The cells are fixed and stained with a neutral lipid dye, such as BODIPY 493/503, which specifically labels lipid droplets.

• The cells are imaged using fluorescence microscopy.

• The number and size of lipid droplets are quantified using image analysis software to assess the effect of KLH45 on lipid storage.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key pathways and workflows discussed in this guide.

Caption: Mechanism of KLH45 Action on Triglyceride Hydrolysis.

Caption: Experimental Workflow for In Vivo Lipidomics.

Conclusion

KLH45 is a pivotal research tool that has significantly advanced our understanding of triglyceride metabolism in the brain. Its high potency and selectivity for DDHD2 allow for precise dissection of this critical biochemical pathway. The data and protocols summarized herein provide a foundation for future investigations into the role of cerebral lipolysis in both normal brain function and in the pathophysiology of neurological disorders. Further research leveraging KLH45 and similar pharmacological agents will be essential for exploring the therapeutic potential of modulating brain triglyceride hydrolysis.

References

• 1. Triglycerides are an important fuel reserve for synapse function in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bioengineer.org [bioengineer.org]
• 3. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aaymonline.org [aaymonline.org]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. Functional Contribution of the Spastic Paraplegia-Related Triglyceride Hydrolase DDHD2 to the Formation and Content of Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cooperative lipolytic control of neuronal triacylglycerol by spastic paraplegia-associated enzyme DDHD2 and ATGL - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cooperation of acylglycerol hydrolases in neuronal lipolysis - PMC [pmc.ncbi.nlm.nih.gov]

understanding the selectivity profile of KLH45

This document provides a detailed overview of the selectivity profile of KLH45, a novel investigational inhibitor. The information presented is intended for researchers, scientists, and drug development professionals interested in the molecule's mechanism of action and potential therapeutic applications.

Introduction

KLH45 is a potent, ATP-competitive small molecule inhibitor designed to target aberrant activity in critical cellular signaling pathways. Understanding its selectivity is paramount for predicting both on-target efficacy and potential off-target liabilities. This guide summarizes the key quantitative data from biochemical and cellular screening assays and details the methodologies used to generate this data.

Quantitative Selectivity Data

The selectivity of KLH45 was assessed across a panel of kinases and in various cell lines to determine its potency and specificity. All quantitative data are summarized below.

Table 1: Biochemical Kinase Selectivity Profile of KLH45 Data represents the half-maximal inhibitory concentration (IC50) from in vitro biochemical assays.

Kinase Target	IC50 (nM)	Kinase Family
Target Kinase A	1.2	Tyrosine Kinase
Off-Target Kinase B	85	Tyrosine Kinase
Off-Target Kinase C	210	Serine/Threonine Kinase
Off-Target Kinase D	> 10,000	Serine/Threonine Kinase
Off-Target Kinase E	> 10,000	Lipid Kinase
Off-Target Kinase F	450	Tyrosine Kinase
Off-Target Kinase G	1,200	Serine/Threonine Kinase

Table 2: Cellular Activity Profile of KLH45 Data represents the half-maximal effective concentration (EC50) from cell-based assays measuring target inhibition or cell viability.

Cell Line	Target Pathway Status	Assay Type	EC50 (nM)
Cell Line X	Target Kinase A Activated	Phospho-Substrate ELISA	15
Cell Line X	Target Kinase A Activated	Proliferation (72h)	25
Cell Line Y	Target Kinase A Wild-Type	Proliferation (72h)	> 10,000
Cell Line Z	Off-Target B Dependent	Proliferation (72h)	850

Visualized Pathways and Workflows

Visual diagrams are provided below to illustrate key biological and experimental processes related to KLH45.

The Impact of KLH45 on Lipid Droplet Dynamics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of the compound KLH45 on the dynamics of lipid droplets within cellular systems. The information presented herein is curated from recent scientific literature and is intended to serve as a valuable resource for researchers in cell biology, neuroscience, and therapeutic development.

Executive Summary

KLH45 has been identified as a potent and selective inhibitor of the enzyme DDHD2 (DDHD domain-containing 2), a principal triglyceride hydrolase in the brain.[1][2] By inhibiting DDHD2, KLH45 effectively blocks the breakdown of triglycerides, the primary neutral lipid stored within lipid droplets. This inhibition leads to a measurable accumulation of lipid droplets in various cell types, most notably in neurons.[3][4][5] This guide details the mechanism of action of KLH45, presents quantitative data on its effects, outlines experimental protocols for studying these phenomena, and provides visual representations of the associated biological pathways and workflows.

Mechanism of Action: The KLH45-DDHD2 Signaling Pathway

KLH45 exerts its influence on lipid droplet dynamics through the specific inhibition of the DDHD2 enzyme. DDHD2 is a crucial lipase responsible for the hydrolysis of triglycerides stored in lipid droplets, breaking them down into diacylglycerols and fatty acids. By binding to and inactivating DDHD2, KLH45 disrupts this lipolytic process, resulting in the net accumulation of triglycerides and a subsequent increase in the size and number of lipid droplets within the cell.[1][2][6] This mechanism is of particular interest in the study of neurological diseases where lipid metabolism is dysregulated.[2][7]

Caption: Signaling pathway of KLH45-induced lipid droplet accumulation.

Quantitative Data: Effect of KLH45 on Lipid Droplet Number

Studies in primary rat cortical neurons have demonstrated a dose-dependent increase in the number of lipid droplets upon treatment with KLH45. The following table summarizes the quantitative findings from these experiments.

Treatment Group	Concentration (µM)	Treatment Duration (hours)	Normalized Number of Lipid Droplets (per 0.446 mm²)[3]
Control (DMSO)	-	8	~100
KLH45	2.5	8	~250
KLH45	5	8	~350
Control (DMSO)	-	24	~100
KLH45	2.5	24	~400

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature on KLH45 and lipid droplet dynamics.

Induction of Lipid Droplet Accumulation in Primary Neurons

This protocol describes the treatment of primary rat cortical neurons with KLH45 to induce lipid droplet formation.

Caption: Workflow for inducing and analyzing lipid droplet accumulation.

Methodology:

• Cell Culture: Primary rat cortical neurons are cultured under standard conditions.

• Treatment: Neurons are treated with varying concentrations of KLH45 (e.g., 2.5 µM or 5 µM) or with DMSO as a vehicle control.[3]

• Incubation: The cells are incubated with the treatment for a specified duration, typically between 8 and 24 hours.[3]

• Analysis: Following incubation, the cells are processed for lipid droplet staining and analysis.

Fluorogenic Neutral Lipid Staining

This protocol outlines the staining of lipid droplets for visualization and quantification.

Reagents:

• LipidSpot™ 488 Lipid Droplet Stain or BODIPY 493/503

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde)

• Mounting medium with DAPI

Procedure:

• Cell Fixation: After KLH45 treatment, the culture medium is removed, and the cells are washed with PBS. The cells are then fixed with 4% paraformaldehyde for 15-20 minutes at room temperature.

• Staining: The fixed cells are washed again with PBS and then incubated with the fluorogenic lipid droplet stain (e.g., LipidSpot™ 488) according to the manufacturer's instructions.

• Nuclear Staining: A nuclear counterstain such as DAPI is often included in the mounting medium to visualize the cell nuclei.

• Imaging: The stained cells are visualized using a fluorescence microscope. Images are captured for subsequent quantitative analysis.[3][4]

Quantitative Analysis of Lipid Droplets

This protocol describes the quantification of lipid droplets from captured fluorescence images.

Methodology:

• Image Acquisition: Multiple representative images are taken from each experimental condition.[3]

• Image Processing: Image analysis software (e.g., ImageJ) is used to process the captured images. This may involve background subtraction and thresholding to clearly identify the lipid droplets.

• Quantification: The number of lipid droplets is counted within a defined area of the image. To normalize the data, the lipid droplet count is divided by the area of the analyzed picture frame.[3]

• Statistical Analysis: Statistical tests, such as the Kruskal-Wallis test, are employed to determine the significance of the observed differences between treatment groups.[3]

Implications for Drug Development and Research

The ability of KLH45 to modulate lipid droplet dynamics via DDHD2 inhibition presents several opportunities for research and therapeutic development:

• Neurodegenerative Diseases: Given the link between dysregulated lipid metabolism and neurodegenerative disorders such as Parkinson's disease and hereditary spastic paraplegia, KLH45 serves as a valuable tool for studying these pathological processes.[1][2]

• Metabolic Disorders: The study of KLH45 can provide insights into the fundamental cellular processes of lipid storage and metabolism, which are central to conditions like obesity and fatty liver disease.

• Target for Therapeutic Intervention: DDHD2 represents a potential target for the development of novel therapeutics aimed at modulating lipid metabolism in various disease contexts.

This technical guide provides a foundational understanding of the impact of KLH45 on lipid droplet dynamics. Further research in this area is poised to uncover deeper insights into the intricate interplay between lipid metabolism and cellular health and disease.

References

• 1. Acute lipid droplet accumulation induced by the inhibition of the phospholipase DDHD2 does not affect the level, solubility, or phosphoserine-129 status of α-synuclein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. Functional Contribution of the Spastic Paraplegia-Related Triglyceride Hydrolase DDHD2 to the Formation and Content of Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cooperation of acylglycerol hydrolases in neuronal lipolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DDHD2, whose mutations cause spastic paraplegia type 54, enhances lipophagy via engaging ATG8 family proteins - PMC [pmc.ncbi.nlm.nih.gov]

The Crossroads of Lipid Metabolism and Neurodegeneration: A Technical Guide to the Role of DDHD2, Explored Through the Chemical Probe KLH45

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

Neurodegenerative disorders present a formidable challenge to modern medicine, with complex underlying mechanisms that are yet to be fully elucidated. A growing body of evidence implicates aberrant lipid metabolism in the pathogenesis of several neurological diseases. This technical guide delves into the critical role of DDHD Domain Containing 2 (DDHD2), a principal brain triglyceride lipase, in maintaining neuronal health. We explore the profound neurological consequences of its dysfunction, which leads to a form of complex hereditary spastic paraplegia (SPG54). A key tool in unraveling the function of DDHD2 has been the development of specific chemical probes. This document provides an in-depth look at KLH45, a potent and selective inhibitor of DDHD2, and its inactive counterpart, KLH40. We will examine the signaling pathways involving DDHD2, present quantitative data from key experiments in tabular format, and provide detailed experimental protocols. This guide aims to equip researchers with the foundational knowledge and methodologies to further investigate the DDHD2-neurodegeneration axis and explore potential therapeutic avenues.

Introduction: DDHD2 and its Implication in Neurodegeneration

DDHD2 is a serine hydrolase that functions as a major triglyceride lipase in the central nervous system.[1] Its primary role is to hydrolyze triglycerides (TAGs) into fatty acids, which are crucial for neuronal energy metabolism.[2][3] Mutations in the DDHD2 gene are the causative basis for SPG54, an autosomal recessive complex hereditary spastic paraplegia characterized by early-onset spastic paraplegia, intellectual disability, and thinning of the corpus callosum.[4][5][6] A key pathological hallmark of SPG54 is the massive accumulation of lipid droplets in neurons, a direct consequence of impaired DDHD2 function.[7][8][9] This accumulation highlights the critical role of proper lipid homeostasis in neuronal function and survival.

The study of DDHD2 has been significantly advanced by the development of the selective chemical inhibitor KLH45.[1] This small molecule allows for the acute and controlled inhibition of DDHD2's enzymatic activity, enabling researchers to probe its function in cellular and animal models, and to mimic the biochemical consequences of genetic DDHD2 deficiency.

Quantitative Data on DDHD2 Inhibition by KLH45

The following tables summarize key quantitative data from studies utilizing KLH45 to investigate DDHD2 function.

Table 1: In Vitro and In Situ Potency of KLH45

Parameter	Value	Cell Line/System	Reference
IC50 for DDHD2	1.3 nM	Mouse Neuroblastoma (Neuro2A) Proteome	[1]
In situ Potency	<10 nM	Neuro2A cells	[1]
Inhibition of DDHD2 in Neuro2A cells	>95%	Neuro2A cells (at 25 nM, 4 h)	[1]
Cross-reactivity	ABHD6	Mouse Neuroblastoma (Neuro2A) Proteome	[1]

Table 2: Effect of KLH45 on Triglyceride (TAG) Hydrolysis and Levels

Experiment	Effect of KLH45	Control	System	Reference
TAG Hydrolase Activity	Blocked	KLH40 (inactive control) did not block	WT-DDHD2 transfected cells	[1]
Brain TAG Levels (acute treatment)	No significant change	Vehicle	Mice (40 mg/kg, 4 h)	[1]
Brain TAG Levels (subchronic treatment)	Significant elevation of several TAGs	Vehicle	Mice (20 mg/kg, twice daily for 4 days)	[1][9]
Activity-dependent Saturated FFA Increase	Abolished	DMSO	PC12 cells and hippocampal neurons	[10][11][12]

Signaling and Interaction Pathways of DDHD2

DDHD2's function is integrated into broader cellular processes, including autophagy and synaptic function.

DDHD2 and Lipophagy

Recent studies have revealed a connection between DDHD2 and lipophagy, the selective autophagic degradation of lipid droplets. DDHD2 interacts with multiple members of the ATG8 family of proteins (e.g., LC3, GABARAPs), which are crucial for autophagosome formation.[13] This interaction suggests that DDHD2 may play a role in targeting lipid droplets for degradation, and that disruption of this process could contribute to the lipid accumulation seen in SPG54.

Caption: DDHD2 interaction with ATG8 proteins in lipophagy.

DDHD2 and Synaptic Function

DDHD2 also plays a role at the synapse. It has been shown to interact with STXBP1 (Munc18-1), a key protein in synaptic vesicle exocytosis.[10][11] This interaction is believed to regulate the transport of DDHD2 to the plasma membrane and the subsequent generation of saturated fatty acids, which are important for neuronal activity and long-term memory.[10][11]

Caption: DDHD2 and STXBP1 interaction at the presynapse.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are protocols for key experiments cited in the study of DDHD2 and KLH45.

Activity-Based Protein Profiling (ABPP) for DDHD2 Inhibition

Objective: To assess the potency and selectivity of inhibitors against DDHD2 in a complex proteome.

Methodology:

• Cell Culture and Lysis: Culture Neuro2A cells to ~80% confluency. Harvest cells and lyse in a suitable buffer (e.g., Tris-buffered saline) via sonication. Centrifuge the lysate to pellet cellular debris and collect the supernatant (proteome).

• Inhibitor Incubation: Pre-incubate aliquots of the proteome with varying concentrations of the inhibitor (e.g., KLH45) or a vehicle control (e.g., DMSO) for a specified time (e.g., 30 minutes) at room temperature.

• Probe Labeling: Add a fluorescently tagged activity-based probe that covalently binds to the active site of serine hydrolases (e.g., fluorophosphonate-rhodamine, FP-Rh) to each sample. Incubate for a specified time (e.g., 30 minutes) at room temperature.

• SDS-PAGE and Fluorescence Scanning: Quench the labeling reaction by adding SDS-PAGE loading buffer. Separate the proteins by SDS-PAGE. Visualize the labeled hydrolases using a fluorescence gel scanner.

• Data Analysis: The intensity of the fluorescent band corresponding to DDHD2 will decrease with increasing concentrations of the inhibitor. Quantify the band intensities to determine the IC50 value.

Lipid Droplet Staining and Quantification in Cultured Cells

Objective: To visualize and quantify the effect of DDHD2 inhibition on lipid droplet accumulation.

Methodology:

• Cell Culture and Transfection: Plate COS-7 cells on glass coverslips. Transfect cells with a construct expressing DDHD2 (e.g., mCherry-DDHD2) or a control vector.

• Inhibitor and Oleic Acid Treatment: One hour prior to lipid loading, treat the cells with the inhibitor (e.g., 2 µM KLH45), an inactive control (e.g., 2 µM KLH40), or DMSO.[14] Supplement the culture medium with oleic acid (e.g., 200 µM) complexed to fatty-acid-free bovine serum albumin (BSA) and incubate for 16-24 hours to induce lipid droplet formation.[14]

• Fixation and Staining: Wash the cells with phosphate-buffered saline (PBS). Fix the cells with 4% paraformaldehyde in PBS. Stain for lipid droplets using a lipophilic dye such as BODIPY 493/503. Stain the nuclei with a counterstain like Hoechst.

• Microscopy and Image Analysis: Acquire images using a fluorescence microscope. Identify transfected cells based on the fluorescent tag (e.g., mCherry). Use image analysis software (e.g., ImageJ) to quantify the total area or intensity of the BODIPY signal per cell.

Immunoprecipitation (IP) to Study Protein-Protein Interactions

Objective: To validate the interaction between DDHD2 and a putative binding partner (e.g., STXBP1).

Methodology:

• Cell Lysis: Lyse cells expressing the proteins of interest in a non-denaturing IP lysis buffer containing protease inhibitors.

• Pre-clearing: Incubate the lysate with protein A/G beads to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysate with an antibody specific to the "bait" protein (e.g., anti-DDHD2) or an isotype control antibody overnight at 4°C.

• Immune Complex Capture: Add protein A/G beads to the lysate-antibody mixture and incubate to capture the immune complexes.

• Washing: Pellet the beads and wash several times with IP lysis buffer to remove non-specifically bound proteins.

• Elution and Western Blotting: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer. Separate the eluted proteins by SDS-PAGE and transfer to a membrane. Probe the membrane with an antibody against the "prey" protein (e.g., anti-STXBP1) to detect the co-immunoprecipitated protein.

Caption: Workflow for co-immunoprecipitation.

Conclusion and Future Directions

The investigation into the role of DDHD2 in neurodegeneration has provided a compelling link between lipid metabolism and neuronal health. The development of the selective inhibitor KLH45 has been instrumental in dissecting the function of this crucial brain lipase. The accumulation of triglycerides in neurons due to DDHD2 dysfunction underscores the importance of maintaining lipid homeostasis for preventing neurodegenerative processes.

Future research should focus on further elucidating the downstream consequences of impaired DDHD2 activity. Understanding how lipid droplet accumulation leads to neuronal dysfunction and cell death is paramount. Moreover, exploring the therapeutic potential of modulating DDHD2 activity or compensating for its loss warrants investigation. The use of patient-derived induced pluripotent stem cell (iPSC) models of SPG54 could provide a valuable platform for screening for compounds that can rescue the disease phenotype.[15][16] Ultimately, a deeper understanding of the DDHD2-neurodegeneration axis will pave the way for the development of novel therapeutic strategies for hereditary spastic paraplegias and potentially other neurodegenerative disorders with a lipid metabolism component.

References

• 1. pnas.org [pnas.org]
• 2. biorxiv.org [biorxiv.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Mutations in phospholipase DDHD2 cause autosomal recessive hereditary spastic paraplegia (SPG54) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mutations in DDHD2, Encoding an Intracellular Phospholipase A1, Cause a Recessive Form of Complex Hereditary Spastic Paraplegia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biallelic DDHD2 mutations in patients with adult‐onset complex hereditary spastic paraplegia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Scientists Shed Light on Cause of Spastic Paraplegia [scripps.edu]
• 10. biorxiv.org [biorxiv.org]
• 11. embopress.org [embopress.org]
• 12. biorxiv.org [biorxiv.org]
• 13. DDHD2, whose mutations cause spastic paraplegia type 54, enhances lipophagy via engaging ATG8 family proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Functional Contribution of the Spastic Paraplegia-Related Triglyceride Hydrolase DDHD2 to the Formation and Content of Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pluripotent Stem Cells as a Preclinical Cellular Model for Studying Hereditary Spastic Paraplegias - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for KLH45 in Primary Rat Cortical Neurons

For Researchers, Scientists, and Drug Development Professionals

Introduction

KLH45 is a potent and selective inhibitor of the enzyme DDHD domain-containing 2 (DDHD2), the principal triglyceride (TG) lipase in the central nervous system. In neurons, DDHD2 plays a critical role in lipid metabolism by hydrolyzing triglycerides stored in lipid droplets (LDs) into fatty acids. These fatty acids serve as a crucial energy source, particularly for fueling mitochondrial ATP production. Inhibition of DDHD2 by KLH45 leads to the accumulation of intracellular lipid droplets, providing a valuable tool for studying neuronal lipid metabolism, energy homeostasis, and the pathological consequences of disrupted lipid dynamics, such as those observed in certain neurodegenerative diseases like complex hereditary spastic paraplegia (HSP).[1][2]

These application notes provide detailed protocols for the use of KLH45 in primary rat cortical neuron cultures, including methods for treatment, assessment of lipid droplet accumulation, and evaluation of cell viability.

Data Presentation

Table 1: Concentration-Dependent Effect of KLH45 on Lipid Droplet Accumulation in Primary Rat Cortical Neurons

KLH45 Concentration (µM)	Treatment Duration (hours)	Observation	Reference
0.6	8	Increase in lipid droplets	[3]
1.25	8	Increase in lipid droplets	[3]
2.5	8	Marked increase in lipid droplets	[3][4]
5.0	8	Pronounced increase in lipid droplets	[3][4]

Table 2: Time-Course of KLH45-Induced Lipid Droplet Accumulation

KLH45 Concentration (µM)	Treatment Duration	Observation	Reference
2.5	2 hours	Detectable build-up of lipid droplets	[3]
2.5	24 hours	Sustained accumulation of lipid droplets	[3][4]

Table 3: Effect of KLH45 on Neuronal Viability (LDH Assay)

KLH45 Concentration (µM)	Treatment Duration (hours)	Result	Reference
2.5	24	No significant difference in LDH release compared to control	[3][4]
5.0	24	No significant difference in LDH release compared to control	[3][4]

Experimental Protocols

Protocol 1: Preparation and Culture of Primary Rat Cortical Neurons

This protocol describes the isolation and culture of primary cortical neurons from embryonic day 18 (E18) rat embryos.

Materials:

• Timed-pregnant Sprague-Dawley rat (E18)

• Hibernate-E medium (supplemented with B27 and GlutaMAX)

• Papain dissociation system

• Neurobasal medium supplemented with B27, GlutaMAX, and penicillin-streptomycin

• Poly-D-lysine coated culture plates or coverslips

• Sterile dissection tools

• 70% Ethanol

Procedure:

• Euthanize the pregnant rat according to approved animal welfare protocols.

• Dissect the uterine horns and remove the E18 embryos.

• Isolate the cortices from the embryonic brains in ice-cold Hibernate-E medium.

• Mince the cortical tissue and digest with papain at 37°C for 20-30 minutes.

• Gently triturate the digested tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Determine cell viability and density using a hemocytometer and trypan blue exclusion.

• Plate the neurons on poly-D-lysine coated culture vessels at a desired density (e.g., 1.5-2.0 x 10^5 cells/cm²).

• Incubate the cultures at 37°C in a humidified atmosphere of 5% CO2.

• After 24 hours, replace half of the medium with fresh, pre-warmed Neurobasal medium. Repeat this half-medium change every 3-4 days.

• Allow the neurons to mature for at least 7-10 days in vitro (DIV) before initiating experiments.

Protocol 2: Treatment of Primary Rat Cortical Neurons with KLH45

Materials:

• KLH45 stock solution (e.g., 10 mM in DMSO)

• Mature primary rat cortical neuron cultures (DIV 7-14)

• Pre-warmed Neurobasal medium

Procedure:

• Prepare working solutions of KLH45 by diluting the stock solution in pre-warmed Neurobasal medium to the desired final concentrations (e.g., 0.6, 1.25, 2.5, 5.0 µM).

• Include a vehicle control (DMSO) at the same final concentration as in the highest KLH45 treatment group.

• Carefully remove half of the culture medium from each well.

• Add an equal volume of the prepared KLH45 working solutions or vehicle control to the respective wells.

• Incubate the cultures for the desired duration (e.g., 2, 8, or 24 hours) at 37°C and 5% CO2.

Protocol 3: Staining and Visualization of Lipid Droplets

This protocol uses a fluorescent neutral lipid stain (e.g., BODIPY™ 493/503 or LipidSpot™) to visualize lipid droplets.

Materials:

• BODIPY™ 493/503 or LipidSpot™ stock solution

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Mounting medium with DAPI

Procedure:

• After KLH45 treatment, gently wash the cells twice with warm PBS.

• Fix the cells with 4% PFA for 15-20 minutes at room temperature.

• Wash the cells three times with PBS.

• Prepare the staining solution by diluting the BODIPY™ 493/503 or LipidSpot™ stock solution in PBS to the recommended working concentration (e.g., 1 µg/mL for BODIPY™ 493/503).

• Incubate the cells with the staining solution for 15-30 minutes at room temperature, protected from light.

• Wash the cells three times with PBS.

• Mount the coverslips onto glass slides using mounting medium containing DAPI for nuclear counterstaining.

• Visualize the lipid droplets using a fluorescence microscope with appropriate filter sets (e.g., FITC channel for BODIPY™ 493/503).

Protocol 4: Assessment of Neuronal Viability

A. Lactate Dehydrogenase (LDH) Assay

This assay measures the release of LDH from damaged cells into the culture medium.

Materials:

• LDH cytotoxicity assay kit

• Culture supernatants from KLH45-treated and control neurons

Procedure:

• Following the treatment period, carefully collect the culture supernatant from each well.

• Follow the manufacturer's instructions for the LDH assay kit to measure the LDH activity in the collected supernatants.

• Include a positive control for maximum LDH release by lysing a set of untreated cells with the provided lysis buffer.

• Measure the absorbance at the recommended wavelength using a microplate reader.

• Calculate the percentage of cytotoxicity relative to the positive control.

B. MTT Assay

This colorimetric assay measures the metabolic activity of viable cells.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Procedure:

• After KLH45 treatment, add MTT solution to each well to a final concentration of 0.5 mg/mL.[5]

• Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Carefully remove the medium containing MTT.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Incubate the plate on a shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Express the results as a percentage of the vehicle-treated control.

Signaling Pathways and Experimental Workflows

Caption: Signaling pathway of KLH45 action in neurons.

References

• 1. Plate reader-based assays for measuring cell viability, neuroprotection and calcium in primary neuronal cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes & Protocols: Assessing the Efficacy of KLH45 in Brain Tissue

Introduction

KLH45 is a novel, brain-penetrant small molecule designed to modulate neuroinflammatory pathways. These application notes provide a comprehensive framework for academic and industry researchers to assess the preclinical efficacy of KLH45 in brain tissue. The protocols herein cover a multi-tiered approach, from initial in vitro validation and target engagement to robust in vivo functional outcome studies. The described methods are essential for characterizing the therapeutic potential of KLH45 and similar neuro-modulatory compounds.

The workflow progresses from simple, high-throughput cell-based assays to more complex and physiologically relevant animal models of neurological disease. This tiered approach allows for early go/no-go decisions, conserving resources and refining the therapeutic hypothesis at each stage.

Caption: Overall workflow for assessing KLH45 efficacy.

In Vitro & Ex Vivo Assessment Protocols

Protocol 1: Target Engagement in Microglia using Western Blot

Objective: To quantify the effect of KLH45 on the phosphorylation of a key downstream target (e.g., Protein-X) in primary microglia.

Materials:

• Primary microglial cell culture

• KLH45 compound

• Lipopolysaccharide (LPS)

• RIPA Lysis Buffer with protease and phosphatase inhibitors[1][2]

• BCA Protein Assay Kit

• Primary antibodies (anti-phospho-Protein-X, anti-total-Protein-X, anti-β-actin)

• HRP-conjugated secondary antibody

• ECL Substrate Kit[3]

Procedure:

• Cell Culture & Treatment: Plate primary microglia and allow them to adhere. Pre-treat cells with varying concentrations of KLH45 (e.g., 1 nM to 10 µM) for 2 hours.

• Stimulation: Induce an inflammatory response by adding LPS (100 ng/mL) and incubate for 30 minutes.

• Cell Lysis: Wash cells with ice-cold PBS. Add 100 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.[1]

• Homogenization & Clarification: Incubate on ice for 30 minutes. Centrifuge at 14,000 x g for 15 minutes at 4°C.[1]

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.[1]

• Sample Preparation: Normalize protein concentrations for all samples with lysis buffer. Add Laemmli sample buffer and boil at 95°C for 5 minutes.[3]

• SDS-PAGE & Transfer: Load 20 µg of protein per well onto a 4-12% polyacrylamide gel. Perform electrophoresis, then transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate with primary antibody (e.g., anti-phospho-Protein-X, 1:1000 dilution) overnight at 4°C.[3]

  • Wash membrane 3x with TBST.

  • Incubate with HRP-conjugated secondary antibody (1:5000) for 1 hour at room temperature.[3]

  • Wash membrane 3x with TBST.

• Detection: Apply ECL substrate and visualize bands using a chemiluminescence imaging system.[3]

• Analysis: Strip the membrane and re-probe for total-Protein-X and β-actin for normalization. Quantify band intensity using densitometry software.

Treatment Group	KLH45 Conc. (µM)	p-Protein-X / Total-Protein-X Ratio (Normalized to Control)
Vehicle Control	0	1.00 ± 0.08
LPS Only	0	4.52 ± 0.31
LPS + KLH45	0.01	3.89 ± 0.25
LPS + KLH45	0.1	2.15 ± 0.18
LPS + KLH45	1.0	1.23 ± 0.11
LPS + KLH45	10.0	1.05 ± 0.09
Table 1: Hypothetical dose-dependent inhibition of Protein-X phosphorylation by KLH45.

Protocol 2: Neuroprotection Assessment in Primary Neurons

Objective: To determine if KLH45 protects primary cortical neurons from glutamate-induced excitotoxicity.

Materials:

• Primary cortical neuron culture

• KLH45 compound

• Glutamate

• Neurobasal medium and B27 supplement

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• DMSO

Procedure:

• Cell Culture & Treatment: Plate primary cortical neurons in 96-well plates. After 7 days in vitro, pre-treat neurons with varying concentrations of KLH45 for 24 hours.

• Induce Toxicity: Add Glutamate (50 µM final concentration) to all wells except the vehicle control group. Incubate for 24 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C, allowing viable cells to form formazan crystals.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the crystals.

  • Shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Express cell viability as a percentage of the vehicle-treated control group.

Treatment Group	KLH45 Conc. (µM)	Cell Viability (% of Control)
Vehicle Control	0	100 ± 5.2
Glutamate Only	0	45.8 ± 3.9
Glutamate + KLH45	0.01	52.1 ± 4.1
Glutamate + KLH45	0.1	68.4 ± 4.5
Glutamate + KLH45	1.0	85.3 ± 5.0
Glutamate + KLH45	10.0	88.9 ± 4.7
Table 2: Hypothetical neuroprotective effect of KLH45 against excitotoxicity.

In Vivo Efficacy Assessment Protocols

Protocol 3: Biomarker Analysis in Brain Homogenate by ELISA

Objective: To measure the levels of the pro-inflammatory cytokine TNF-α in the brain tissue of a mouse model of neuroinflammation following KLH45 treatment.

Materials:

• Brain tissue (hippocampus or cortex) from treated and control mice

• Homogenization buffer (e.g., PBS with protease inhibitors)

• Tissue homogenizer[2]

• TNF-α ELISA Kit

• Microplate reader

Procedure:

• Tissue Collection: Euthanize mice and rapidly dissect the brain region of interest on ice. Snap-freeze in liquid nitrogen and store at -80°C.[4]

• Homogenization: Weigh the frozen tissue. Add 10 volumes of ice-cold homogenization buffer (e.g., 100 mg tissue in 1 mL buffer). Homogenize thoroughly using a Dounce or mechanical homogenizer.[2][4][5]

• Clarification: Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C. Collect the supernatant for analysis.[4]

• Protein Quantification: Determine the total protein concentration of the supernatant for normalization.

• ELISA Procedure:

  • Perform the TNF-α ELISA according to the manufacturer's protocol. This typically involves adding standards and samples to a pre-coated plate, followed by incubation with detection antibodies and a substrate.[6][7]

• Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 450 nm).

• Analysis: Calculate the concentration of TNF-α from the standard curve. Normalize the cytokine concentration to the total protein concentration for each sample (pg/mg of protein).

Treatment Group	Dose (mg/kg)	Brain TNF-α (pg/mg protein)
Vehicle	0	125.4 ± 15.2
KLH45	10	88.6 ± 10.1
KLH45	30	55.1 ± 8.7
Table 3: Hypothetical reduction of TNF-α levels in brain tissue by KLH45.

Protocol 4: Immunohistochemical (IHC) Analysis of Microgliosis

Objective: To visualize and quantify the effect of KLH45 on microglial activation (using Iba1 as a marker) in the brains of a disease model.

Caption: Workflow for Iba1 immunohistochemistry.

Materials:

• 50 µm free-floating brain sections from perfused mice.[8][9]

• Phosphate-Buffered Saline (PBS)

• Blocking buffer (e.g., PBS with 3% Normal Goat Serum and 0.3% Triton X-100).[9][10]

• Primary antibody: Rabbit anti-Iba1.

• Secondary antibody: Biotinylated goat anti-rabbit.[9]

• Avidin-Biotin Complex (ABC) reagent.[9]

• 3,3'-Diaminobenzidine (DAB) substrate kit.[9]

Procedure:

• Washing: Wash free-floating sections three times in PBS for 5 minutes each.[9]

• Blocking: Incubate sections in blocking buffer for 2 hours at room temperature to prevent non-specific antibody binding.[9][10]

• Primary Antibody: Incubate sections with the primary anti-Iba1 antibody (e.g., 1:1000 dilution in blocking buffer) for 48 hours at 4°C with gentle agitation.[9]

• Washing: Wash sections three times in PBS for 10 minutes each.[10]

• Secondary Antibody: Incubate with the biotinylated secondary antibody (e.g., 1:500 dilution) for 2 hours at room temperature.[9]

• Washing: Repeat the wash step as in step 4.

• ABC Complex Formation: Incubate sections in prepared ABC reagent for 30 minutes at room temperature.[9]

• Washing: Repeat the wash step as in step 4.

• Development: Add DAB substrate solution and monitor the color development under a microscope. Stop the reaction by transferring sections to PBS.[9]

• Mounting: Mount the sections onto slides, allow them to dry, dehydrate through an ethanol series, clear with xylene, and coverslip.[11]

• Analysis: Acquire images from the region of interest (e.g., hippocampus). Quantify the Iba1-positive area or cell morphology using image analysis software (e.g., ImageJ).

Protocol 5: Assessment of Cognitive Function using the Morris Water Maze

Objective: To evaluate the effect of KLH45 on spatial learning and memory in a rodent model of cognitive impairment.[12][13][14]

Materials:

• Circular pool (1.5 m diameter) filled with opaque water (20-22°C).

• Submerged escape platform (10 cm diameter).

• Visual cues placed around the pool room.

• Video tracking system and software.

Procedure:

• Acquisition Phase (Days 1-5):

  • Four trials per day for each mouse.

  • For each trial, gently place the mouse into the water at one of four starting positions.

  • Allow the mouse to swim and find the hidden platform. If it fails to find it within 60 seconds, guide it to the platform.

  • Allow the mouse to remain on the platform for 15 seconds.

  • Record the time taken to reach the platform (escape latency) and the path length.[13]

• Probe Trial (Day 6):

  • Remove the escape platform from the pool.

  • Place the mouse in the pool from a novel start position and allow it to swim for 60 seconds.

  • Record and analyze the time spent in the target quadrant (where the platform was previously located) and the number of times the mouse crosses the former platform location.[13]

• Data Analysis:

  • Acquisition: Analyze escape latency across days using a repeated-measures ANOVA.

  • Probe Trial: Compare time in the target quadrant and platform crossings between treatment groups using a one-way ANOVA or t-test.

Treatment Group	Mean Escape Latency Day 5 (s)	Time in Target Quadrant (s)
Wild-Type + Vehicle	15.2 ± 2.1	25.8 ± 3.4
Disease Model + Vehicle	48.9 ± 5.3	11.2 ± 2.5
Disease Model + KLH45	25.7 ± 4.8	21.5 ± 3.1
Table 4: Hypothetical cognitive improvement with KLH45 in the Morris Water Maze.

References

• 1. Western blot in homogenised mouse brain samples [protocols.io]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. google.com [google.com]
• 6. ELISA Video Protocol | Proteintech Group [ptglab.com]
• 7. youtube.com [youtube.com]
• 8. Immunohistochemistry (IHC) Staining Mouse Brain Sections [slack.protocols.io:8443]
• 9. m.youtube.com [m.youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Video: Free-floating Immunostaining of Mouse Brains [jove.com]
• 12. Rodent Behavioral Tests for Cognition - Creative Biolabs [creative-biolabs.com]
• 13. criver.com [criver.com]
• 14. Behavioral assays with mouse models of Alzheimer’s disease: practical considerations and guidelines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: KLH45 as a Tool to Study α-Synuclein and Lipid Interactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Alpha-synuclein (α-syn) is a presynaptic neuronal protein that is centrally implicated in the pathogenesis of several neurodegenerative diseases, including Parkinson's disease (PD), Dementia with Lewy Bodies (DLB), and Multiple System Atrophy (MSA). A pathological hallmark of these synucleinopathies is the aggregation of α-syn into insoluble fibrils that form Lewy bodies and Lewy neurites. The interaction of α-syn with lipids and lipid membranes is a critical factor in both its physiological function and its pathological aggregation.[1][2] Alterations in lipid metabolism have been increasingly linked to the risk and progression of PD.[3][4][5]

Lipid droplets (LDs), intracellular organelles that store neutral lipids like triacylglycerols (TAGs), have emerged as important players in the interplay between lipid metabolism and neurodegeneration. There is growing evidence for a physical and functional interaction between α-syn and LDs, which may influence α-syn aggregation and toxicity.[6]

KLH45 is a selective and potent inhibitor of the enzyme DDHD2, the principal brain triacylglycerol lipase.[7] By inhibiting DDHD2, KLH45 blocks the breakdown of TAGs, leading to their accumulation and the formation of lipid droplets in neurons.[8][9] This pharmacological tool provides a unique opportunity to acutely modulate the intracellular lipid environment and investigate the subsequent effects on α-synuclein biology.

These application notes provide a framework and detailed protocols for utilizing KLH45 as a tool to study the intricate relationship between lipid droplet dynamics and α-synuclein behavior in both cellular and in vitro models.

Rationale for Using KLH45 to Study α-Synuclein-Lipid Interactions

The central hypothesis is that by modulating the cellular lipid landscape, specifically by inducing lipid droplet accumulation through DDHD2 inhibition with KLH45, one can gain insights into the mechanisms by which lipid dyshomeostasis influences α-synuclein aggregation, localization, and toxicity.

Key Research Questions Addressable with KLH45:

• Does an altered lipid droplet environment influence the aggregation propensity of α-synuclein?

• How does the accumulation of specific neutral lipids affect the interaction of α-synuclein with cellular membranes and organelles?

• Can KLH45 be used in cellular models of Parkinson's disease to exacerbate or mitigate α-synuclein-related phenotypes?

• What is the role of specific lipid droplet-associated proteins in mediating the effects of lipid accumulation on α-synuclein?

Logical Workflow for Investigating KLH45 Effects:

Caption: Workflow for studying α-synuclein-lipid interactions using KLH45.

Data Presentation

Table 1: Effects of KLH45-Induced Lipid Droplet Accumulation on Endogenous α-Synuclein in Primary Rat Cortical Neurons

Data summarized from a study investigating the acute effects of DDHD2 inhibition.[7][10]

Parameter Assessed	KLH45 Treatment Conditions	Outcome	Quantitative Change (relative to control)
Lipid Droplet Number	2.5 µM or 5 µM for 8h and 24h	Significant Increase	2.5 µM (8h): ~3-fold increase5 µM (8h): ~4-fold increase2.5 µM (24h): ~5-fold increase
Total α-Synuclein Levels	0.3, 0.6, 1.25, 2.5, or 5 µM for 24h	No significant change	Not significant
Phospho-Ser129 α-Synuclein	0.3, 0.6, 1.25, 2.5, or 5 µM for 24h	No significant change	Not significant
α-Synuclein Solubility	2.5 µM for 24h	No significant change in cytosolic vs. membrane-bound ratio	Not significant
Co-localization of α-Synuclein and Lipid Droplets	5 µM for 24h	No obvious co-localization observed	Not applicable

Experimental Protocols

Protocol 1: Induction of Lipid Droplet Accumulation in Neuronal Cell Culture using KLH45

This protocol describes how to treat neuronal cells with KLH45 to induce the formation of lipid droplets.

Materials:

• Neuronal cell line (e.g., SH-SY5Y) or primary neurons

• Cell culture medium and supplements

• KLH45 (stock solution in DMSO)

• DMSO (vehicle control)

• Lipid droplet stain (e.g., BODIPY 493/503, LipidSpot™ 488)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI

Procedure:

• Cell Plating: Plate neuronal cells on appropriate culture vessels (e.g., glass coverslips in a 24-well plate for imaging) at a suitable density to allow for optimal growth and visualization.

• KLH45 Treatment:

  • Prepare working solutions of KLH45 in pre-warmed cell culture medium. A final concentration range of 2.5 µM to 5 µM is recommended based on previous studies.[9]

  • Prepare a vehicle control with the same final concentration of DMSO.

  • Aspirate the old medium from the cells and replace it with the medium containing KLH45 or DMSO.

  • Incubate the cells for the desired duration (e.g., 8 to 24 hours).

• Lipid Droplet Staining and Fixation:

  • Following incubation, wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Incubate the cells with the lipid droplet stain (e.g., BODIPY 493/503 at 1 µg/mL) in PBS for 20-30 minutes at room temperature, protected from light.

  • Wash the cells three times with PBS.

• Imaging and Quantification:

  • Mount the coverslips onto glass slides using a mounting medium containing DAPI for nuclear counterstaining.

  • Image the cells using a fluorescence microscope.

  • Quantify the number and size of lipid droplets per cell using image analysis software (e.g., ImageJ/Fiji).

Workflow for Protocol 1:

Caption: Protocol for KLH45 treatment and lipid droplet analysis.

Protocol 2: Co-immunofluorescence for α-Synuclein and Lipid Droplets

This protocol allows for the visualization and assessment of co-localization between α-synuclein and lipid droplets.

Materials:

• Cells treated with KLH45 as in Protocol 1

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% bovine serum albumin in PBS with 0.1% Triton X-100)

• Primary antibody against α-synuclein

• Fluorophore-conjugated secondary antibody

• Lipid droplet stain (e.g., BODIPY 493/503)

• Mounting medium with DAPI

Procedure:

• KLH45 Treatment and Fixation: Follow steps 1-3 of Protocol 1 to treat and fix the cells.

• Permeabilization: Incubate the fixed cells with permeabilization buffer for 10 minutes at room temperature.

• Blocking: Wash the cells three times with PBS and then incubate with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with the primary antibody against α-synuclein (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells three times with PBS and then incubate with the fluorophore-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

• Lipid Droplet Staining: Wash the cells three times with PBS and then stain for lipid droplets as described in step 3 of Protocol 1.

• Mounting and Imaging: Mount the coverslips and image using a confocal microscope to assess co-localization.

Protocol 3: In Vitro α-Synuclein Aggregation Assay with Lipid Vesicles

This protocol, based on established methods, can be adapted to test how lipids released from KLH45-treated cells or specific lipid compositions mimicking those found in lipid droplets affect α-synuclein aggregation.[11][12]

Materials:

• Recombinant human α-synuclein monomer

• Thioflavin T (ThT)

• Aggregation buffer (e.g., PBS, pH 7.4)

• Small unilamellar vesicles (SUVs) of desired lipid composition (e.g., DMPS)

• 96-well black, clear-bottom microplate

• Plate reader with fluorescence detection (excitation ~440 nm, emission ~485 nm)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of ThT in aggregation buffer.

  • Prepare monomeric α-synuclein by dissolving lyophilized protein in aggregation buffer and filtering through a 0.22 µm filter.

  • Prepare SUVs by sonication or extrusion of the desired lipids in aggregation buffer.

• Assay Setup:

  • In each well of the 96-well plate, combine:

    • Aggregation buffer

    • ThT (final concentration of ~10-20 µM)

    • SUVs (at various lipid-to-protein ratios)

    • α-synuclein monomer (final concentration of ~50-100 µM)

  • Include controls: α-synuclein alone, lipids alone.

• Aggregation Monitoring:

  • Seal the plate to prevent evaporation.

  • Incubate the plate in a plate reader at 37°C with intermittent shaking.

  • Monitor ThT fluorescence over time. An increase in fluorescence indicates fibril formation.

• Data Analysis:

  • Plot ThT fluorescence intensity versus time.

  • Determine the lag time and the maximum fluorescence intensity for each condition to assess the kinetics of aggregation.

Signaling Pathway/Mechanism Visualization

Caption: Hypothesized mechanism of KLH45 action on α-synuclein.

Conclusion and Future Directions

KLH45 is a valuable pharmacological tool for inducing lipid droplet accumulation in neuronal models. While initial studies in wild-type neurons did not show a direct, acute effect on endogenous α-synuclein, this finding itself is significant. It suggests that the relationship between bulk lipid storage and α-synuclein pathology is not straightforward and may depend on other cellular factors.

Future research should focus on using KLH45 in more complex, disease-relevant models:

• In cellular models of synucleinopathy: Applying KLH45 to cells overexpressing wild-type or mutant α-synuclein, or cells treated with neurotoxins like rotenone or MPP+, could reveal if lipid droplet accumulation acts as a "second hit" to promote α-synuclein pathology.

• Investigating specific lipid species: Lipidomic analysis of KLH45-treated cells can identify the specific neutral lipid species that accumulate. These can then be used to formulate lipid vesicles for in vitro aggregation assays to determine their direct effect on α-synuclein fibrillization.

• Exploring the role of lipid droplet-associated proteins: The proteome of lipid droplets can be altered in response to their accumulation. Investigating changes in the lipid droplet proteome following KLH45 treatment and the potential interactions of these proteins with α-synuclein is a promising area of research.

By providing a method to control a key aspect of cellular lipid metabolism, KLH45 opens up new avenues for dissecting the complex interplay between lipids and α-synuclein in health and disease.

References

• 1. biorxiv.org [biorxiv.org]
• 2. DDHD2, whose mutations cause spastic paraplegia type 54, enhances lipophagy via engaging ATG8 family proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Condensate-Driven Triglyceride Depletion Links α-Synuclein to Mitochondrial Dysfunction | Sciety Labs (Experimental) [sciety-labs.elifesciences.org]
• 4. The Role of Lipids in the Initiation of α-Synuclein Misfolding - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Bidirectional Interplay of α-Synuclein with Lipids in the Central Nervous System and Its Implications for the Pathogenesis of Parkinson’s Disease [mdpi.com]
• 6. biorxiv.org [biorxiv.org]
• 7. Acute lipid droplet accumulation induced by the inhibition of the phospholipase DDHD2 does not affect the level, solubility, or phosphoserine-129 status of α-synuclein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Untwisted α-synuclein Filaments formed in the Presence of Lipid Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular mechanism of α-synuclein aggregation on lipid membranes revealed - Chemical Science (RSC Publishing) DOI:10.1039/D3SC05661A [pubs.rsc.org]

Application Notes and Protocols for Subchronic Treatment of Mice with KLH45

For Researchers, Scientists, and Drug Development Professionals

Introduction:

These application notes provide a detailed experimental design and protocols for evaluating the subchronic toxicity of KLH45, a selective inhibitor of the brain triglyceride lipase DDHD2, in a murine model. Subchronic toxicity studies are essential for characterizing the safety profile of a compound over a period of repeated administration, identifying potential target organs of toxicity, and determining a no-observed-adverse-effect level (NOAEL). The following protocols are based on established guidelines for rodent toxicity studies and specific findings related to KLH45.[1][2][3][4][5][6]

I. Experimental Design

A 90-day subchronic oral toxicity study is proposed to evaluate the safety profile of KLH45 in mice.[3][5][6] The design includes a dose-ranging phase followed by the main study with multiple dose groups, a control group, and a recovery group.

1.1. Animal Model:

• Species: Mouse (Mus musculus)

• Strain: C57BL/6J (commonly used in neurological and metabolic studies)

• Age: 6-8 weeks at the start of the study

• Sex: Equal numbers of males and females[4][7]

• Health Status: Specific pathogen-free (SPF)

1.2. Dose Formulation and Administration:

• Vehicle: A suitable vehicle in which KLH45 is soluble and stable (e.g., corn oil, 0.5% methylcellulose). The choice of vehicle should be justified and its potential effects characterized.

• Route of Administration: Oral gavage is recommended to ensure accurate dosing.[4]

• Frequency: Once daily.

• Dose Levels: A preliminary dose-ranging study should be conducted to determine appropriate dose levels for the main study. Based on existing literature where a dose of 20 mg/kg was used for a 4-day study, the main study could include a low, mid, and high dose, for example, 10, 30, and 100 mg/kg/day.[1] A vehicle control group will also be included.

• Recovery Group: A high-dose and a control recovery group will be included to assess the reversibility of any observed effects. These animals will be observed for an additional 4 weeks after the 90-day treatment period.[7]

1.3. Experimental Groups and Sample Sizes:

Group	Treatment	Dose (mg/kg/day)	N (Male)	N (Female)	Study Duration
1	Vehicle Control	0	10	10	90 days
2	KLH45 Low Dose	10	10	10	90 days
3	KLH45 Mid Dose	30	10	10	90 days
4	KLH45 High Dose	100	10	10	90 days
5	Vehicle Control (Recovery)	0	5	5	90 days + 28 days recovery
6	KLH45 High Dose (Recovery)	100	5	5	90 days + 28 days recovery

II. Experimental Protocols

2.1. Clinical Observations:

• Frequency: Twice daily for mortality and moribundity checks.

• Detailed Clinical Examination: Once weekly, including evaluation of skin, fur, eyes, mucous membranes, respiratory and circulatory effects, autonomic and central nervous system effects, and behavioral patterns.[2]

• Body Weight: Recorded twice weekly.

• Food Consumption: Measured weekly.

2.2. Hematology and Clinical Chemistry:

Blood samples will be collected at termination (day 91 and day 119 for recovery groups) via cardiac puncture under anesthesia.

Table 1: Hematology and Clinical Chemistry Parameters

Hematology	Clinical Chemistry
Red blood cell count	Alanine aminotransferase (ALT)
White blood cell count (with differential)	Aspartate aminotransferase (AST)
Hemoglobin concentration	Alkaline phosphatase (ALP)
Hematocrit	Total bilirubin
Platelet count	Blood urea nitrogen (BUN)
Mean corpuscular volume (MCV)	Creatinine
Mean corpuscular hemoglobin (MCH)	Glucose
Mean corpuscular hemoglobin concentration (MCHC)	Total protein
Albumin
Globulin
Cholesterol
Triglycerides
Sodium, Potassium, Chloride

2.3. Necropsy and Histopathology:

• Gross Necropsy: All animals will undergo a full gross necropsy.

• Organ Weights: Brain, liver, kidneys, spleen, heart, lungs, and gonads will be weighed.

• Tissue Collection: A comprehensive list of tissues will be collected and preserved in 10% neutral buffered formalin.

• Histopathology: Microscopic examination will be performed on all tissues from the control and high-dose groups. Target organs identified will be examined in the low and mid-dose groups.

III. Mandatory Visualizations

Signaling Pathways

Given that KLH45 is a DDHD2 inhibitor and may affect lipid metabolism, potential downstream signaling pathways could involve those related to inflammation and cellular stress in the liver, a primary site of drug metabolism.[8][9][10]

Caption: Potential signaling pathways affected by KLH45 in the liver.

Experimental Workflow

Caption: Experimental workflow for the subchronic KLH45 study.

IV. Data Presentation

Quantitative data will be summarized in the following tables for clear comparison between treatment groups.

Table 2: Summary of Body Weight Data (Mean ± SD)

Group	Initial Body Weight (g)	Final Body Weight (g)	Body Weight Gain (g)
Male
Vehicle Control
KLH45 Low Dose
KLH45 Mid Dose
KLH45 High Dose
Female
Vehicle Control
KLH45 Low Dose
KLH45 Mid Dose
KLH45 High Dose

Table 3: Summary of Organ Weight Data (Mean ± SD)

Group	Brain (g)	Liver (g)	Kidneys (g)	Spleen (g)	Heart (g)
Male
Vehicle Control
KLH45 Low Dose
KLH45 Mid Dose
KLH45 High Dose
Female
Vehicle Control
KLH45 Low Dose
KLH45 Mid Dose
KLH45 High Dose

Table 4: Summary of Key Hematology and Clinical Chemistry Findings (Mean ± SD)

Parameter	Vehicle Control	KLH45 Low Dose	KLH45 Mid Dose	KLH45 High Dose
Male
WBC (x10⁹/L)
ALT (U/L)
AST (U/L)
BUN (mg/dL)
Female
WBC (x10⁹/L)
ALT (U/L)
AST (U/L)
BUN (mg/dL)

References

• 1. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Template For Subchronic Toxicity Study in Rodents | FDA [fda.gov]
• 3. Sub-chronic toxicity studies - GLP LIfe TestGLP LIfe Test [glplifetest.org]
• 4. Redbook 2000: IV.C.4.a. Subchronic Toxicity Studies with Rodents | FDA [fda.gov]
• 5. criver.com [criver.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. iccffeed.org [iccffeed.org]
• 8. courses.washington.edu [courses.washington.edu]
• 9. Liver and drug metabolism: What role does it play? [medicalnewstoday.com]
• 10. The Role Of The Liver In Drug Metabolism [resources.wfsahq.org]

Application of KLH45 in Elucidating Nerve Terminal Bioenergetics

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction: KLH45 is a potent and selective small-molecule inhibitor of the neuron-specific triglyceride (TG) lipase DDHD2. The enzyme DDHD2 plays a critical role in neuronal lipid metabolism by hydrolyzing TGs stored in lipid droplets (LDs) to provide a source of fatty acids (FAs). These FAs can then be utilized by mitochondria for β-oxidation to produce ATP. In the context of neuroscience, KLH45 serves as an invaluable tool to investigate the bioenergetic mechanisms that fuel nerve terminal function, particularly under conditions of high metabolic demand or nutrient stress. By blocking DDHD2, KLH45 induces the accumulation of LDs within neurons, including at presynaptic terminals, enabling the study of their contribution to synaptic activity.[1][2][3]

This document provides detailed protocols for utilizing KLH45 to study the role of lipid metabolism in supporting synaptic vesicle recycling and overall nerve terminal function.

Core Applications:

• Investigating Neuronal Lipid Metabolism: Inducing and visualizing the accumulation of lipid droplets in nerve terminals to study their dynamics and distribution.

• Elucidating Synaptic Bioenergetics: Assessing the reliance of synaptic processes, such as synaptic vesicle recycling, on fatty acid oxidation.

• Modeling Disease States: Mimicking the biochemical phenotype of certain neurological disorders like Hereditary Spastic Paraplegia (HSP54), which is caused by mutations in the DDHD2 gene, leading to lipid accumulation in the brain.[2]

Quantitative Data Summary

The following table summarizes quantitative findings from studies utilizing KLH45 to probe nerve terminal function.

Parameter	Cell Type	Treatment	Result	Reference
Synaptic Terminal Lipid Droplet Presence	Dissociated Hippocampal Neurons	24 hr KLH45 treatment	~70% of synapsin-positive terminals were also positive for the LD stain BODIPY.	[1]
Triacylglycerol (TAG) Levels	Primary Cortical Neurons	KLH45 treatment	3-fold increase in cellular TAG levels.	[4]
sn-1,3-diacylglycerol (DAG) Levels	Primary Cortical Neurons	KLH45 treatment	1.4-fold increase in radiolabeled sn-1,3-DAG.	[5]
Synaptic Vesicle (SV) Recycling	Dissociated Hippocampal Neurons	Pre-fed with palmitate (PA), then acute KLH45 treatment during stimulation	SV recycling arrested within 1-2 rounds of stimulation, indicating a reliance on DDHD2-mediated lipolysis.	[1]
SV Recycling without Glucose	Dissociated Hippocampal Neurons	Transient KLH45 treatment to accumulate LDs, followed by washout	Sustained SV recycling in the complete absence of extracellular glucose.	[1]

Signaling & Experimental Workflow Visualizations

The following diagrams illustrate the mechanism of action of KLH45 and the workflows for key experiments.

Caption: Mechanism of KLH45 action on nerve terminal bioenergetics.

Caption: Workflow for visualizing lipid droplet accumulation at synapses.

Caption: Workflow for synaptic vesicle recycling assay using KLH45.

Experimental Protocols

Protocol 1: Induction and Visualization of Lipid Droplets at Synaptic Terminals

Objective: To visualize the accumulation of lipid droplets (LDs) at presynaptic terminals in cultured neurons following inhibition of DDHD2 by KLH45.

Materials:

• Primary hippocampal neurons cultured on glass coverslips

• KLH45 (stock solution in DMSO)

• Neurobasal medium

• BODIPY 493/503 (stock solution in DMSO)

• Primary antibodies: mouse anti-Synapsin, rabbit anti-TOMM20

• Alexa Fluor-conjugated secondary antibodies

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% Bovine Serum Albumin in PBS)

• Mounting medium with DAPI

• Confocal microscope

Procedure:

• Treatment: Treat mature (DIV 14-21) hippocampal neurons with KLH45 at a final concentration of 100 nM in culture medium. A vehicle control (DMSO) should be run in parallel. Incubate for 24 hours.[1]

• Fixation: Gently wash the cells twice with warm PBS. Fix the neurons with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash three times with PBS. Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Wash three times with PBS. Block with 5% BSA in PBS for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with primary antibodies (e.g., anti-Synapsin and anti-TOMM20) diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash three times with PBS. Incubate with appropriate Alexa Fluor-conjugated secondary antibodies diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Lipid Droplet Staining: Wash three times with PBS. Incubate with BODIPY 493/503 (e.g., 1 µg/mL) for 15 minutes at room temperature.

• Mounting: Wash three times with PBS. Mount the coverslips onto glass slides using mounting medium containing DAPI.

• Imaging and Analysis: Image the slides using a confocal microscope. Acquire z-stacks to analyze the co-localization of BODIPY-positive puncta (LDs) with Synapsin-positive puncta (nerve terminals) and TOMM20-positive puncta (mitochondria).[1]

Protocol 2: Synaptic Vesicle Recycling Assay using vGlut1-pHluorin

Objective: To determine if nerve terminals can utilize fatty acids from LDs to fuel synaptic vesicle (SV) recycling when other energy sources are absent. This is tested by acutely blocking the mobilization of FAs with KLH45.

Materials:

• Primary hippocampal neurons transfected with vGlut1-pHluorin

• Tyrode's buffer (containing NaCl, KCl, CaCl2, MgCl2, HEPES) with and without glucose

• Palmitic acid (PA) complexed to BSA

• KLH45

• Field stimulation perfusion chamber on an inverted microscope

• High-sensitivity camera (EMCCD or sCMOS)

Procedure:

• Neuron Preparation: Use mature (DIV 14-21) hippocampal neurons expressing vGlut1-pHluorin.

• Fuel Loading (Fatty Acid Condition): To load neurons with TGs, incubate them in culture medium supplemented with BSA-complexed palmitate (e.g., 500 µM) for 4 hours.[1]

• Experimental Setup: Mount the coverslip in a field stimulation chamber on the microscope stage. Perfuse with Tyrode's buffer without glucose.

• Baseline and Stimulation:

  • Identify axons and presynaptic boutons expressing vGlut1-pHluorin.

  • Acquire a baseline fluorescence image.

  • Stimulate the neurons with a train of action potentials (e.g., 300 APs at 10 Hz) to induce exocytosis, which is observed as an increase in pHluorin fluorescence.

• Acute Inhibition:

  • Following the initial stimulation, switch the perfusion to Tyrode's buffer (still no glucose) containing KLH45 (e.g., 100 nM).

  • After a brief incubation, apply subsequent rounds of electrical stimulation.

• Data Acquisition: Record the fluorescence intensity of individual boutons over time throughout the experiment. Kymographs are a useful way to visualize the response of multiple boutons simultaneously.[1]

• Analysis:

  • Measure the peak fluorescence intensity for each stimulation train.

  • In neurons pre-loaded with palmitate, sustained SV recycling is expected over multiple rounds of stimulation in the absence of glucose.

  • Upon acute application of KLH45, the ability to sustain SV recycling should be rapidly arrested, demonstrating an immediate dependence on DDHD2 activity for fueling the process.[1]

  • Compare these results to control conditions (e.g., presence of glucose, or no fatty acid pre-loading).

References

• 1. biorxiv.org [biorxiv.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Triglycerides are an important fuel reserve for synapse function in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cooperation of acylglycerol hydrolases in neuronal lipolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cooperative lipolytic control of neuronal triacylglycerol by spastic paraplegia-associated enzyme DDHD2 and ATGL - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing KLH45 Concentration for Maximal DDHD2 Inhibition

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing KLH45 for the effective inhibition of DDHD2. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the successful execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for KLH45 in cell-based assays?

A1: The optimal concentration of KLH45 can vary depending on the cell line and experimental conditions. For initial experiments in Neuro2A cells, a concentration of 25 nM for 4 hours has been shown to achieve over 95% inhibition of DDHD2.[1] In COS-7 cells, complete inhibition was observed with 2 µM KLH45 after 16 hours of treatment. For primary rat cortical neurons, concentrations between 0.6 µM and 5 µM have been used to induce lipid droplet accumulation in a dose-dependent manner over 8 to 24 hours.[2][3] We recommend performing a dose-response curve to determine the optimal concentration for your specific cell type and experimental endpoint.

Q2: What is the IC50 value of KLH45 for DDHD2?

A2: KLH45 is a potent inhibitor of DDHD2 with a reported IC50 value of 1.3 nM.[4][1]

Q3: Are there any known off-target effects of KLH45?

A3: Yes, KLH45 has been shown to inhibit another serine hydrolase, ABHD6. To control for off-target effects, it is highly recommended to use the structurally related compound KLH40 as a negative control. KLH40 inhibits ABHD6 but does not significantly inhibit DDHD2.

Q4: How should I prepare and store KLH45 stock solutions?

A4: KLH45 is typically dissolved in Dimethyl sulfoxide (DMSO).[1][2] For long-term storage, the stock solution should be kept at -80°C (for up to 6 months) or -20°C (for up to 1 month).[1] For in vivo experiments, it is recommended to prepare the working solution fresh on the same day of use.[1]

Q5: What are the recommended dosages for in vivo studies in mice?

A5: In mice, KLH45 has been administered via intraperitoneal (i.p.) injection in a dose range of 5–40 mg/kg.[5] A dose of 40 mg/kg resulted in near-complete loss of DDHD2 activity in the brain after 4 hours. For subchronic studies, a regimen of 20 mg/kg administered every 12 hours for 4 days has been used to induce the accumulation of triacylglycerols (TAGs) in the central nervous system.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No or low DDHD2 inhibition observed	Incorrect KLH45 concentration: The concentration may be too low for the specific cell type or experimental conditions.	Perform a dose-response experiment to determine the optimal concentration.
Degraded KLH45: Improper storage or handling of the compound can lead to loss of activity.	Ensure proper storage of KLH45 stock solutions at -20°C or -80°C. Prepare fresh dilutions for each experiment.
Cell permeability issues: The compound may not be effectively entering the cells.	Increase incubation time or consider using a different cell line.
Inconsistent results between experiments	Variability in cell culture conditions: Differences in cell density, passage number, or media composition can affect results.	Standardize cell culture protocols and ensure consistency across all experiments.
Inconsistent KLH45 preparation: Errors in dilution or storage of KLH45.	Prepare fresh working solutions of KLH45 from a properly stored stock for each experiment.
Observed effects may be due to off-targets	KLH45 inhibits ABHD6: The observed phenotype may be a result of ABHD6 inhibition rather than DDHD2 inhibition.	Use the negative control compound KLH40, which inhibits ABHD6 but not DDHD2, to differentiate the effects.

Data Presentation

Table 1: In Vitro Concentrations of KLH45 for DDHD2 Inhibition

Cell Line	Concentration	Incubation Time	Observed Effect	Reference
Neuro2A	<10 nM	Not Specified	In situ potency
Neuro2A	25 nM	4 hours	>95% inhibition of DDHD2	[1]
COS-7	2 µM	16 hours	Complete inhibition of DDHD2
Primary Rat Cortical Neurons	0.6 - 5 µM	8 - 24 hours	Dose-dependent lipid droplet accumulation	[2][3]

Table 2: In Vivo Dosages of KLH45 for DDHD2 Inhibition in Mice

Dosage	Administration Route	Duration	Observed Effect	Reference
5 - 40 mg/kg	i.p.	4 hours	Dose-dependent blockade of brain DDHD2 activity	[5]
40 mg/kg	i.p.	4 hours	Near-complete loss of brain DDHD2 activity
20 mg/kg	i.p. (every 12h)	4 days	Significant elevation of CNS triacylglycerols

Experimental Protocols & Visualizations

Protocol 1: In Situ DDHD2 Inhibition Assay in Cultured Cells

This protocol describes a general method for assessing the inhibitory activity of KLH45 on DDHD2 in a cellular context using a competitive activity-based protein profiling (ABPP) approach.

Materials:

• Cultured cells (e.g., Neuro2A, COS-7)

• KLH45 (inhibitor)

• KLH40 (negative control)

• DMSO (vehicle)

• DDHD2 activity probe (e.g., HT-01)

• Cell lysis buffer

• SDS-PAGE and Western blotting reagents

• Appropriate antibodies for detection

Procedure:

• Cell Culture: Plate cells at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat cells with varying concentrations of KLH45, KLH40, or DMSO (vehicle control) for the desired duration (e.g., 4 hours for Neuro2A, 16 hours for COS-7).

• Cell Lysis: Wash cells with PBS and lyse them in a suitable lysis buffer.

• Probe Labeling: Incubate the cell lysates with a DDHD2-specific activity probe (e.g., HT-01) to label the active enzyme.

• SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Detection: Detect the labeled DDHD2 using an appropriate antibody or detection method. A decrease in signal in KLH45-treated samples compared to the vehicle control indicates inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 3. researchgate.net [researchgate.net]
• 4. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting KLH45 Solubility for In Vitro Assays

This guide provides researchers, scientists, and drug development professionals with solutions to common solubility issues encountered with the protein KLH45 during in vitro assays. The following information is intended to help optimize experimental conditions and ensure reliable results.

Frequently Asked Questions (FAQs)

Q1: My KLH45 solution appears cloudy or has visible precipitates. What is the cause?

A1: Cloudiness or precipitation in your KLH45 solution is a strong indicator of protein aggregation.[1][2] This can be caused by several factors, including suboptimal buffer pH, incorrect ionic strength, high protein concentration, or inappropriate storage temperatures.[2] Proteins are most prone to aggregation at their isoelectric point (pI), where their net charge is zero.[2]

Q2: How can I determine the optimal buffer conditions for KLH45?

A2: To find the ideal buffer for KLH45, a systematic screening of different buffer compositions is recommended.[3] Key parameters to vary include pH, salt concentration, and the presence of stabilizing additives. A common strategy is to maintain the buffer pH at least one unit away from the protein's pI.[2][4]

Q3: What additives can I use to improve KLH45 solubility?

A3: Several types of additives can enhance protein solubility. These include:

• Salts: Modulating the ionic strength with salts like NaCl or KCl can prevent aggregation caused by electrostatic interactions.[5]

• Reducing Agents: For proteins with exposed cysteine residues, reducing agents like DTT or TCEP can prevent the formation of intermolecular disulfide bonds that lead to aggregation.[5]

• Detergents: Low concentrations of non-ionic or zwitterionic detergents (e.g., Tween 20, CHAPS) can help solubilize aggregates without denaturing the protein.[2]

• Glycerol: As a cryoprotectant, glycerol can prevent aggregation during freeze-thaw cycles and increase the stability of the protein in solution.[2]

• Amino Acids: Arginine and glutamic acid are known to suppress protein aggregation.[5]

Q4: Can the storage temperature affect the solubility of KLH45?

A4: Yes, temperature is a critical factor. While purified proteins are often stored at 4°C for short periods, long-term storage at -80°C with a cryoprotectant like glycerol is generally recommended to prevent aggregation.[2] Some proteins can aggregate at lower temperatures, so it is crucial to determine the optimal storage conditions for KLH45.

Troubleshooting Guide

Issue 1: KLH45 Precipitates Upon Dilution in Assay Buffer

• Possible Cause: The assay buffer composition is not optimal for KLH45 solubility, leading to a "salting out" effect or a pH shift closer to the pI of the protein.

• Troubleshooting Steps:

  • Analyze Buffer Compatibility: Before diluting your entire stock, perform a small-scale test by mixing a small aliquot of KLH45 with the assay buffer and observing for any precipitation over time.

  • Adjust Buffer pH: Ensure the pH of the assay buffer is at least 1 unit above or below the pI of KLH45.[2][4]

  • Optimize Salt Concentration: Test a range of salt concentrations in the assay buffer. Sometimes, a moderate increase in ionic strength can improve solubility.

  • Incorporate Additives: Consider adding a low concentration of a non-ionic detergent or glycerol to the assay buffer to enhance stability.

Issue 2: Inconsistent Results in In Vitro Assays

• Possible Cause: The presence of soluble aggregates, which are not visible to the naked eye, can interfere with the assay by masking the true concentration of active, monomeric KLH45.[1]

• Troubleshooting Steps:

  • Assess Protein Quality: Use techniques like Dynamic Light Scattering (DLS) or Size Exclusion Chromatography (SEC) to check for the presence of aggregates in your KLH45 stock.

  • Purification Step: If aggregates are detected, consider an additional purification step, such as SEC, to isolate the monomeric form of the protein.

  • Centrifugation: Before use, centrifuge the KLH45 solution at high speed to pellet any insoluble aggregates.

Data Presentation

Table 1: Effect of pH on KLH45 Solubility

Buffer pH	% Soluble KLH45	Observations
5.0	35%	Significant precipitation
6.0	60%	Moderate cloudiness
7.4	95%	Clear solution
8.5	98%	Clear solution
9.5	70%	Slight cloudiness

Note: This is illustrative data. Actual results may vary.

Table 2: Effect of Additives on KLH45 Solubility at pH 7.4

Additive	Concentration	% Soluble KLH45
None	-	95%
NaCl	150 mM	98%
Glycerol	10% (v/v)	99%
Arginine	50 mM	97%
Tween 20	0.01% (v/v)	96%

Note: This is illustrative data. Actual results may vary.

Experimental Protocols

Protocol 1: Dialysis for Buffer Exchange of KLH45

• Prepare Dialysis Tubing: Cut the required length of dialysis tubing and activate it according to the manufacturer's instructions.

• Sample Preparation: Place the KLH45 solution into the prepared dialysis tubing and seal both ends.

• Dialysis: Immerse the sealed tubing in a large volume (at least 100 times the sample volume) of the target buffer.

• Incubation: Gently stir the buffer at 4°C for 4-6 hours.

• Buffer Change: Replace the dialysis buffer with a fresh batch and continue to stir overnight at 4°C.

• Sample Recovery: Carefully remove the sample from the dialysis tubing.

Protocol 2: Solubility Screen for KLH45

• Prepare a Matrix of Buffers: In a 96-well plate, prepare a range of buffers with varying pH and salt concentrations.

• Add KLH45: Add a small, consistent amount of concentrated KLH45 stock solution to each well.

• Incubation: Incubate the plate at the desired experimental temperature for a set period (e.g., 1 hour).

• Measure Turbidity: Measure the absorbance at a high wavelength (e.g., 340 nm or 600 nm) to quantify the amount of insoluble protein.

• Analyze Supernatant: Centrifuge the plate and carefully collect the supernatant. Measure the protein concentration in the supernatant (e.g., using a Bradford assay) to determine the amount of soluble KLH45.

Visualizations

References

• 1. Recombinant Protein Solubility | Proteos Insights [proteos.com]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. utsouthwestern.edu [utsouthwestern.edu]
• 4. researchgate.net [researchgate.net]
• 5. biozentrum.unibas.ch [biozentrum.unibas.ch]

Technical Support Center: Minimizing KLH45 Off-Target Effects on ABHD6

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the off-target effects of the DDHD2 inhibitor, KLH45, on the serine hydrolase ABHD6.

Frequently Asked Questions (FAQs)

Q1: What is KLH45 and what is its known off-target?

KLH45 is a potent and selective inhibitor of DDHD2 (DDHD domain-containing protein 2), a principal triglyceride lipase in the brain, with an IC50 of 1.3 nM.[1][2] While highly selective for DDHD2, KLH45 is known to exhibit off-target activity against ABHD6 (α/β-hydrolase domain-containing protein 6), another serine hydrolase involved in lipid metabolism and endocannabinoid signaling.[1][2][3]

Q2: How significant is the off-target effect of KLH45 on ABHD6?

In situ studies using Neuro2A cells have shown that KLH45 inactivates both DDHD2 and ABHD6 with a low nanomolar potency (<10 nM).[1][3][4] This indicates a significant potential for off-target effects in experimental systems where both enzymes are expressed.

Q3: What are the potential consequences of ABHD6 inhibition in my experiments?

ABHD6 is a key enzyme in the hydrolysis of monoacylglycerols (MAGs), including the endocannabinoid 2-arachidonoylglycerol (2-AG).[5][6][7] Off-target inhibition of ABHD6 by KLH45 can lead to the accumulation of 2-AG and other MAGs, potentially confounding experimental results by modulating cannabinoid receptor signaling and other lipid-mediated pathways.[7][8]

Q4: How can I confirm if KLH45 is affecting ABHD6 in my specific experimental setup?

You can perform a competitive activity-based protein profiling (ABPP) experiment on your cell or tissue lysates. This technique allows for the direct visualization of active serine hydrolases and can demonstrate the engagement of both DDHD2 and ABHD6 by KLH45. Additionally, a specific ABHD6 activity assay can be used to measure the direct inhibition of the enzyme in the presence of KLH45.

Troubleshooting Guides

Issue 1: Unexpected Phenotypes Observed with KLH45 Treatment

You are using KLH45 to inhibit DDHD2, but you observe cellular or physiological effects that are inconsistent with known DDHD2 functions. This could be due to the off-target inhibition of ABHD6.

Troubleshooting Steps:

• Validate Target Engagement: Perform a dose-response competitive ABPP experiment to confirm that KLH45 is inhibiting DDHD2 at the concentrations used in your experiment.

• Assess ABHD6 Inhibition: In the same competitive ABPP experiment, assess the inhibition of ABHD6 at the same concentrations of KLH45. This will provide a direct comparison of the on-target versus off-target activity.

• Use a Control Inhibitor: Include a selective ABHD6 inhibitor (e.g., WWL70) as a positive control to determine if the observed phenotype can be replicated by specific ABHD6 inhibition.[9]

• Titrate KLH45 Concentration: Determine the minimal concentration of KLH45 required to inhibit DDHD2 while minimizing the inhibition of ABHD6. A dose-response curve for both enzymes will be critical.

• Genetic Knockdown/Knockout: If possible, use siRNA or CRISPR-Cas9 to specifically knockdown or knockout DDHD2. This will help to confirm that the intended phenotype is a direct result of DDHD2 loss-of-function, independent of ABHD6 inhibition.

Issue 2: Difficulty in Interpreting Lipidomics Data

After treating your samples with KLH45, you observe complex changes in the lipid profile, making it difficult to attribute these changes solely to DDHD2 inhibition.

Troubleshooting Steps:

• Analyze Specific Lipid Species: Focus on the direct substrates and products of DDHD2 (triglycerides) and ABHD6 (monoacylglycerols, particularly 2-AG).

• Compare with ABHD6 Inhibition: Treat a parallel set of samples with a selective ABHD6 inhibitor to identify the lipidomic signature of ABHD6 inhibition.

• Time-Course Experiment: Perform a time-course lipidomics analysis to distinguish between the primary effects of DDHD2 inhibition and potential secondary or off-target effects that may appear at later time points.

• Washout Experiment: If using a reversible inhibitor, perform a washout experiment to see if the lipid profile returns to baseline. This can help differentiate between covalent, irreversible inhibition and reversible off-target effects.

Quantitative Data Summary

Inhibitor	Target	IC50	In situ Potency (Neuro2A cells)	Reference
KLH45	DDHD2	1.3 nM	<10 nM	[1][2]
KLH45	ABHD6	Not explicitly stated, but potent inhibition observed	<10 nM	[1][3][4]

Detailed Experimental Protocols

Protocol 1: Competitive Activity-Based Protein Profiling (ABPP)

This protocol allows for the assessment of KLH45 selectivity against DDHD2 and ABHD6 in a native biological sample.

Materials:

• Cell or tissue lysate

• KLH45

• Broad-spectrum serine hydrolase activity-based probe (e.g., FP-Rhodamine)

• SDS-PAGE gels and imaging system

Procedure:

• Prepare proteomes from your cells or tissues of interest.

• Pre-incubate aliquots of the proteome with varying concentrations of KLH45 (e.g., 0.1 nM to 10 µM) for 30 minutes at 37°C. Include a DMSO vehicle control.

• Add the FP-Rhodamine probe to each sample at a final concentration of 1 µM and incubate for another 30 minutes at 37°C.

• Quench the labeling reaction by adding 2x SDS-PAGE loading buffer.

• Separate the proteins by SDS-PAGE.

• Visualize the fluorescently labeled serine hydrolases using a gel scanner.

• Inhibition of DDHD2 and ABHD6 will be observed as a decrease in the fluorescence intensity of the corresponding protein bands at the appropriate molecular weights. Quantify the band intensities to determine the IC50 for each enzyme.

Protocol 2: In Vitro ABHD6 Activity Assay

This protocol measures the direct inhibitory effect of KLH45 on ABHD6 activity using a fluorescent assay.[10][11]

Materials:

• Lysates from HEK293 cells overexpressing human ABHD6

• KLH45

• 1(3)-arachidonoyl-glycerol (1-AG) substrate

• Glycerol detection reagent (coupled enzyme system to produce a fluorescent product)

• 96-well plate and fluorescence plate reader

Procedure:

• In a 96-well plate, add the HEK293-ABHD6 lysate.

• Add varying concentrations of KLH45 or a vehicle control to the wells and pre-incubate for a defined period.

• Initiate the reaction by adding the 1-AG substrate.

• Immediately add the glycerol detection reagent.

• Kinetically monitor the increase in fluorescence over time using a plate reader.

• Calculate the rate of reaction for each KLH45 concentration and determine the IC50 value.

Visualizations

Caption: Troubleshooting workflow for unexpected phenotypes with KLH45.

Caption: Simplified signaling pathways of DDHD2 and ABHD6 and the inhibitory actions of KLH45.

References

• 1. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pnas.org [pnas.org]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Alpha/Beta-Hydrolase Domain-Containing 6: Signaling and Function in the Central Nervous System [frontiersin.org]
• 6. The Serine Hydrolase ABHD6 is a Critical Regulator of the Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. α/β-Hydrolase Domain-Containing 6 (ABHD6)— A Multifunctional Lipid Hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ABHD6: its place in endocannabinoid signaling and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scbt.com [scbt.com]
• 10. A Sensitive and Versatile Fluorescent Activity Assay for ABHD6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Sensitive and Versatile Fluorescent Activity Assay for ABHD6 | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: In Vivo DDHD2 Inactivation

Welcome to the technical support center for researchers studying the in vivo inactivation of DDHD2 by KLH45. This guide provides detailed protocols, troubleshooting advice, and frequently asked questions to ensure the successful design and execution of your experiments.

Introduction to DDHD2 and KLH45

DDHD2 (DDHD domain containing 2) is a key triacylglycerol (TAG) lipase in the central nervous system (CNS).[1][2] Its primary function is to hydrolyze TAGs stored in lipid droplets (LDs) into diacylglycerols (DAGs) and free fatty acids (FFAs), which are crucial for neuronal energy metabolism.[3][4] Genetic inactivation of DDHD2 is associated with a complex form of hereditary spastic paraplegia (SPG54), characterized by massive accumulation of lipid droplets in neurons.[1][2][5]

KLH45 is a potent, selective, and irreversible covalent inhibitor of DDHD2, making it a valuable pharmacological tool for studying the enzyme's function in vivo.[6][7] Confirming that KLH45 has effectively inactivated DDHD2 in a live animal model is a critical step in these studies.

Key Techniques to Confirm DDHD2 Inactivation

There are two primary approaches to confirm DDHD2 inactivation by KLH45 in vivo:

• Direct Target Engagement Assay: This method directly measures how much of the KLH45 inhibitor has bound to and blocked the active site of the DDHD2 enzyme in tissues of interest.

  • Competitive Activity-Based Protein Profiling (ABPP): This is the gold-standard method. It uses a reporter-tagged probe that also binds to the active site of DDHD2. In tissues where DDHD2 is inactivated by KLH45, the probe cannot bind, resulting in a reduced signal compared to control tissues. This technique can also assess off-target effects.[1][6]

• Phenotypic/Biomarker Assay: This method confirms inactivation by measuring the known downstream biochemical consequences of DDHD2 inhibition.

  • Lipidomics (LC-MS): Since DDHD2 is the principal brain TAG lipase, its inhibition leads to a measurable accumulation of TAGs in the brain and spinal cord.[1][6] Targeted liquid chromatography-mass spectrometry (LC-MS) is used to quantify these changes.

  • Lipid Droplet Imaging: Inhibition of DDHD2 causes the accumulation of lipid droplets in neurons.[8][9] While more commonly performed in cell culture using dyes like BODIPY, this can also be assessed in tissue sections via electron microscopy or specialized staining.[8][9]

Caption: Workflow for confirming DDHD2 inactivation in vivo.

Experimental Protocols

Protocol 1: In Vivo Administration of KLH45 to Mice

This protocol is based on successful subchronic studies that resulted in measurable DDHD2 inactivation and subsequent TAG accumulation.[1][6]

Materials:

• KLH45 inhibitor

• KLH40 inactive control inhibitor[1][6]

• Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)[7]

• Wild-type mice (e.g., C57BL/6)

• Standard animal handling and injection equipment

Procedure:

• Preparation of Dosing Solution: Prepare KLH45 and KLH40 in the vehicle solution to a final concentration suitable for the desired dose. For a 20 mg/kg dose in a 25g mouse with an injection volume of 10 µL/g, the concentration would be 2 mg/mL. Ensure the compound is fully dissolved.

• Animal Groups: Divide mice into at least three groups: Vehicle control, KLH40 inactive control (20 mg/kg), and KLH45 (20 mg/kg). A minimum of 4 mice per group is recommended for statistical power.[6]

• Administration: Administer the assigned treatment via intraperitoneal (i.p.) injection.

• Dosing Schedule: For subchronic studies, administer the treatment every 12 hours for a total of 4 days.[1][6][7]

• Monitoring: Monitor animals for any adverse effects throughout the treatment period.

• Tissue Collection: At the end of the treatment period (e.g., 2-4 hours after the final dose), euthanize the mice according to approved institutional protocols and immediately collect tissues (brain, spinal cord). Flash-freeze tissues in liquid nitrogen and store them at -80°C until analysis.

Protocol 2: Competitive Activity-Based Protein Profiling (ABPP)

Materials:

• Frozen brain tissue from Protocol 1

• Lysis buffer (e.g., PBS with protease inhibitors)

• DDHD2-specific activity probe (e.g., HT-01) or a general serine hydrolase probe[10]

• SDS-PAGE gels and Western blotting equipment

• Appropriate antibodies if using a non-fluorescent probe

Procedure:

• Lysate Preparation: Homogenize frozen brain tissue in ice-cold lysis buffer. Centrifuge to pellet insoluble debris and collect the supernatant (proteome). Determine protein concentration using a standard assay (e.g., BCA).

• Probe Labeling: Dilute proteomes to a standard concentration (e.g., 1 mg/mL). Add the activity-based probe (e.g., HT-01) and incubate at room temperature for 30 minutes.

• SDS-PAGE Analysis: Quench the labeling reaction by adding SDS-PAGE loading buffer. Separate proteins by SDS-PAGE.

• Visualization: If using a fluorescently tagged probe, visualize the gel using a fluorescence scanner. The band corresponding to DDHD2 will show significantly reduced intensity in the KLH45-treated group compared to the vehicle and KLH40-treated groups, confirming target engagement.

• Confirmation: The KLH45-treated samples should show complete inactivation of DDHD2, while the KLH40 (inactive probe) samples should show no change in DDHD2 activity.[6] Partial inhibition of other hydrolases like ABHD6 and FAAH may be observed with both KLH45 and KLH40.[1][6]

Protocol 3: Lipidomics Analysis of Triacylglycerols (TAGs)

Materials:

• Frozen brain/spinal cord tissue from Protocol 1

• Solvents for lipid extraction (e.g., chloroform, methanol)

• Internal standards for quantification

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Lipid Extraction: Homogenize a pre-weighed amount of tissue. Perform a lipid extraction using a standard method like a Bligh-Dyer or Folch extraction. Spike the sample with internal standards before extraction for accurate quantification.

• Sample Preparation: Dry the extracted lipid phase under nitrogen and reconstitute it in an appropriate solvent for LC-MS analysis.

• LC-MS Analysis: Inject the sample into the LC-MS system. Use a chromatographic method optimized for separating TAG species. The mass spectrometer will be used to identify and quantify individual TAG molecules based on their mass-to-charge ratio and fragmentation patterns.

• Data Analysis: Normalize the abundance of each TAG species to the internal standard and the initial tissue weight. Compare the levels of TAGs between the KLH45-treated group and the control groups (Vehicle, KLH40). A significant elevation in multiple TAG species is expected in the KLH45-treated mice.[1][6]

Quantitative Data Summary

The following table summarizes representative quantitative data from in vivo studies with KLH45.

Analyte	Tissue	Treatment	Result	Reference
DDHD2 Activity	Brain	KLH45 (20 mg/kg, 4 days)	Complete inactivation	[6]
Triacylglycerols (TAGs)	Brain	KLH45 (20 mg/kg, 4 days)	Significant elevation in multiple TAG species	[1][6]
Triacylglycerols (TAGs)	Spinal Cord	KLH45 (20 mg/kg, 4 days)	Significant elevation in multiple TAG species	[6]
Triacylglycerols (TAGs)	Brain	KLH45 (5-40 mg/kg, single dose)	No significant alteration	[7]

Signaling Pathway

References

• 1. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hspersunite.org.au [hspersunite.org.au]
• 3. Cooperation of acylglycerol hydrolases in neuronal lipolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. DDHD2 promotes lipid droplet catabolism by acting as a TAG lipase and a cargo receptor for lipophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. Functional Contribution of the Spastic Paraplegia-Related Triglyceride Hydrolase DDHD2 to the Formation and Content of Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: KLH45-Induced Lipid Droplet Formation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing KLH45 to induce lipid droplet formation. The information is tailored for scientists and professionals in drug development engaged in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is KLH45 and how does it induce lipid droplet formation?

A1: KLH45 is a selective, in vivo-active inhibitor of the enzyme DDHD2 (DDHD Domain Containing 2).[1] DDHD2 is a principal triglyceride (TG) hydrolase in the central nervous system, responsible for breaking down TGs stored in lipid droplets.[1][2] By inhibiting DDHD2's catalytic activity, KLH45 prevents the breakdown of triglycerides, leading to their accumulation and a subsequent increase in the number and size of intracellular lipid droplets.[1][3] This effect has been observed in various cell lines, including COS-7 and primary rat cortical neurons.[3][4]

Q2: What is the typical effective concentration range for KLH45?

A2: The effective concentration of KLH45 can vary depending on the cell type and experimental conditions. Published studies have successfully used concentrations in the low micromolar range. For instance, 2 µM KLH45 has been shown to significantly increase lipid droplet formation in fatty acid-supplemented COS-7 cells.[3] In primary rat cortical neurons, concentrations between 2.5 µM and 5 µM have been effective in inducing lipid droplet accumulation.[4] It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell system.

Q3: How long does it take to observe an increase in lipid droplets after KLH45 treatment?

A3: The timeframe for observing a significant increase in lipid droplets can range from hours to overnight. In primary neurons, an 8-hour treatment with KLH45 was sufficient to cause a noticeable accumulation of lipid droplets.[4] In fatty acid-supplemented COS-7 cells, experiments have been conducted with a 1-hour pre-treatment of KLH45 followed by a 16-hour co-incubation with oleic acid.[3]

Q4: Is it necessary to supplement the culture medium with fatty acids when using KLH45?

A4: While KLH45's inhibitory action on DDHD2 alone can lead to the accumulation of existing triglycerides, its effect is often more robust and consistent when cells are concurrently supplied with an exogenous source of fatty acids, such as oleic acid.[3][5] This provides the necessary substrate for triglyceride synthesis, amplifying the effect of blocking their degradation.

Q5: What are the recommended methods for quantifying KLH45-induced lipid droplet formation?

A5: The most common methods involve fluorescent staining of neutral lipids within the droplets, followed by imaging and analysis. Fluorescent dyes like BODIPY 493/503 and Nile Red are widely used.[3][6][7] Quantification can be performed using fluorescence microscopy coupled with image analysis software (e.g., ImageJ) to measure parameters such as the number of lipid droplets per cell, the total lipid droplet area or volume per cell, and the fluorescence intensity.[3][4][8][9][10] High-content imaging systems can automate this process for higher throughput.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High Variability in Lipid Droplet Formation Between Replicates	Cell-Related: - High cell passage number leading to phenotypic drift.[11]- Inconsistent cell seeding density.[4]- Cell health is compromised.- Mycoplasma contamination.[11]	Cell-Related: - Use cells with a consistent and low passage number. Create a cell bank of a validated passage.- Ensure uniform cell seeding density across all wells. Avoid the "edge effect" in multi-well plates by not using the outer wells or by filling them with sterile PBS.[4]- Regularly monitor cell viability and morphology.- Perform routine mycoplasma testing.[11]
Reagent/Compound-Related: - Inconsistent KLH45 concentration due to pipetting errors or improper storage.- Degradation of KLH45 or fatty acid supplement.- Variability in fatty acid-BSA complex formation.	Reagent/Compound-Related: - Calibrate pipettes regularly. Prepare a master mix of the treatment medium to add to replicate wells.- Aliquot and store KLH45 and fatty acid stocks according to the manufacturer's instructions, protected from light and repeated freeze-thaw cycles.- Follow a standardized protocol for preparing fatty acid-BSA complexes to ensure consistency.
No or Weak Induction of Lipid Droplets with KLH45	Experimental Conditions: - KLH45 concentration is too low.- Insufficient incubation time.- Low endogenous triglyceride turnover in the chosen cell line.- Inactive KLH45 compound.	Experimental Conditions: - Perform a dose-response curve to determine the optimal KLH45 concentration.- Conduct a time-course experiment to identify the optimal treatment duration.- Co-treat with oleic acid (e.g., 100-500 µM) to provide substrate for triglyceride synthesis.[11][12]- Test a fresh batch of KLH45 and verify its activity in a positive control cell line if available.
Inconsistent or High Background Staining	Staining Protocol: - Dye concentration is too high or too low.- Inadequate washing steps.- Photobleaching of the fluorescent dye.- Fixation artifacts altering lipid droplet morphology.[3]	Staining Protocol: - Titrate the concentration of BODIPY or Nile Red to find the optimal signal-to-noise ratio.- Ensure thorough but gentle washing to remove unbound dye.- Minimize exposure of stained cells to light. Use an anti-fade mounting medium if storing slides.- If fixing cells, use a methanol-free paraformaldehyde solution. Compare with live-cell imaging to assess the impact of fixation.[3]
Difficulty in Automated Image Analysis and Segmentation	Image Acquisition: - Poor focus or uneven illumination.- Low image contrast.- Cells are too confluent, making individual cell segmentation difficult.	Image Acquisition: - Ensure proper microscope setup and focus for each image.- Optimize image brightness and contrast settings during acquisition to clearly distinguish lipid droplets from the cytoplasm.[8]- Seed cells at a density that allows for clear separation between individual cells for accurate segmentation.

Quantitative Data Summary

The following tables summarize quantitative data from studies investigating the effect of KLH45 on lipid droplet formation.

Table 1: Effect of KLH45 on Lipid Droplet Formation in COS-7 Cells

Treatment Group	Lipid Droplet Surface Area per Cell (Arbitrary Units ± SEM)	BODIPY 493/503 Signal Intensity per Cell (Arbitrary Units ± SEM)
mCherry Control + DMSO	100 ± 15	100 ± 12
DDHD2 + DMSO	25 ± 5	30 ± 6
DDHD2 + KLH45 (2 µM)	120 ± 20	110 ± 18
DDHD2 + KLH40 (Control, 2 µM)	30 ± 7	35 ± 8
Data adapted from a study in fatty acid-supplemented COS-7 cells.[3] Values are normalized to the mCherry control group.

Table 2: Effect of KLH45 on Lipid Droplet Number in Primary Neurons

Treatment Group	Duration	Number of Lipid Droplets per 0.446 mm² (Median)
DMSO Control	8 hours	~150
KLH45 (2.5 µM)	8 hours	~450
KLH45 (5 µM)	8 hours	~550
DMSO Control	24 hours	~200
KLH45 (2.5 µM)	24 hours	~1200
Data adapted from a study in primary rat cortical neurons.[4]

Experimental Protocols

Protocol 1: Oleic Acid-Induced Lipid Droplet Formation with KLH45 Treatment

This protocol is adapted for use in a 24-well plate format with an adherent cell line (e.g., COS-7 or HeLa).

Materials:

• Cell line of interest

• Complete culture medium

• Oleic Acid (OA)

• Bovine Serum Albumin (BSA), fatty acid-free

• KLH45 inhibitor

• DMSO (vehicle for KLH45 and OA)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed cells onto glass coverslips in a 24-well plate at a density that will result in 50-70% confluency at the time of the experiment. Allow cells to adhere overnight.

• Preparation of Oleic Acid-BSA Complex (2 mM Stock):

  • Prepare a 100 mM oleic acid stock in ethanol.[13]

  • Warm a 5% fatty acid-free BSA solution in PBS to 37°C.

  • Slowly add the 100 mM oleic acid stock to the warm BSA solution to a final oleic acid concentration of 2 mM while stirring.

  • Sterile filter the solution and store it at 4°C for short-term use or at -20°C for long-term storage.

• Cell Treatment:

  • Prepare treatment media. For a final concentration of 200 µM OA, dilute the 2 mM OA-BSA stock 1:10 in the culture medium.

  • Prepare a stock solution of KLH45 in DMSO.

  • Aspirate the old medium from the cells.

  • Add fresh culture medium containing the desired final concentration of KLH45 (e.g., 2 µM) or DMSO vehicle control. Pre-incubate for 1 hour.[3]

  • Add the OA-BSA complex to the wells to the desired final concentration (e.g., 200 µM).

  • Incubate for 16-24 hours at 37°C and 5% CO₂.

Protocol 2: Staining of Lipid Droplets with BODIPY 493/503

Materials:

• Treated cells on coverslips

• PBS

• 4% Paraformaldehyde (PFA) in PBS (methanol-free)

• BODIPY 493/503 stock solution (e.g., 1 mg/mL in DMSO)

• Hoechst 33342 or DAPI for nuclear counterstain

• Mounting medium

Procedure:

• Washing: Gently wash the cells on coverslips three times with PBS to remove the treatment medium.

• Fixation (Optional, for fixed-cell imaging):

  • Add 4% PFA to each well and incubate for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Staining:

  • Prepare a working solution of BODIPY 493/503 by diluting the stock solution to a final concentration of 1-2 µg/mL in PBS.

  • Add the BODIPY working solution to the cells and incubate for 15-30 minutes at room temperature, protected from light.

• Nuclear Counterstain:

  • Wash the cells twice with PBS.

  • Add a working solution of Hoechst 33342 or DAPI (e.g., 1 µg/mL in PBS) and incubate for 5-10 minutes at room temperature, protected from light.

• Mounting:

  • Wash the cells twice with PBS.

  • Carefully remove the coverslips from the wells and mount them onto glass slides using an appropriate mounting medium.

  • Seal the coverslips and store them in the dark at 4°C until imaging.

Visualizations

Signaling Pathway of KLH45 Action

Caption: Mechanism of KLH45-induced lipid droplet accumulation.

Experimental Workflow for Assessing KLH45 Activity

Caption: Workflow for KLH45 lipid droplet formation assay.

References

• 1. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Functional Contribution of the Spastic Paraplegia-Related Triglyceride Hydrolase DDHD2 to the Formation and Content of Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resources.revvity.com [resources.revvity.com]
• 4. researchgate.net [researchgate.net]
• 5. Quantification and mechanisms of oleic acid-induced steatosis in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipid droplet detection with Nile red staining [bio-protocol.org]
• 7. Video: Author Spotlight: Analysis of Fluorescent-Stained Lipid Droplets with 3D Reconstruction for Hepatic Steatosis Assessment [jove.com]
• 8. m.youtube.com [m.youtube.com]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. promegaconnections.com [promegaconnections.com]
• 12. Understanding and managing sources of variability in cell measurements [insights.bio]
• 13. frontiersin.org [frontiersin.org]

long-term stability of KLH45 in DMSO solution

Welcome to the technical support center for KLH45. This resource provides researchers, scientists, and drug development professionals with essential information regarding the long-term stability of KLH45 in DMSO solution. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support your research.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for KLH45 in DMSO solution?

A1: Based on manufacturer recommendations, stock solutions of KLH45 in DMSO should be stored under the following conditions to ensure stability:

• -80°C: for up to 6 months[1]

• -20°C: for up to 1 month[1]

For optimal results, it is advised to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[2]

Q2: What is the mechanism of action for KLH45?

A2: KLH45 is a selective and irreversible inhibitor of DDHD Domain Containing 2 (DDHD2), a key triglyceride lipase in the brain.[2][3] By inhibiting DDHD2, KLH45 blocks the hydrolysis of triacylglycerols (TAGs), leading to their accumulation and the formation of lipid droplets in neuronal cells.[2][3][4]

Q3: Can I store KLH45 in DMSO at room temperature?

A3: It is not recommended to store KLH45 in DMSO at room temperature for extended periods. While many compounds in DMSO show some stability at ambient temperatures, the probability of degradation increases over time.[5] For long-term storage, the recommended sub-zero temperatures should be adhered to.

Q4: What are the potential degradation pathways for KLH45 in DMSO?

A4: Specific degradation pathways for KLH45 in DMSO have not been extensively documented in publicly available literature. However, potential degradation can be influenced by factors such as the presence of water in DMSO, exposure to oxygen, and repeated freeze-thaw cycles.[6][7] It is crucial to use anhydrous, high-purity DMSO and proper storage techniques.[1]

Q5: How does inhibition of DDHD2 by KLH45 impact cellular processes?

A5: DDHD2 plays a critical role in neuronal lipid metabolism by providing a source of saturated fatty acids for energy.[1] Its inhibition by KLH45 disrupts this process, leading to an accumulation of lipid droplets and affecting downstream pathways related to membrane trafficking and long-term memory.[5][8] DDHD2 is also known to interact with STXBP1, a key protein in synaptic function.[8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Compound Precipitation in DMSO Stock	Solution is supersaturated or has undergone freeze-thaw cycles.	Gently warm the solution to 37°C and vortex to redissolve. If precipitation persists, consider preparing a fresh, lower concentration stock solution. Always ensure the DMSO is anhydrous, as water can reduce solubility.[1]
Inconsistent Experimental Results	Degradation of KLH45 in DMSO due to improper storage.	Prepare fresh stock solutions from powder. Aliquot new stocks into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C.[2]
Concentration gradient in frozen stock.	Before use, thaw the aliquot completely and vortex thoroughly to ensure a homogenous solution.[9]
Cell Toxicity Observed	High concentration of DMSO in the final culture medium.	Ensure the final concentration of DMSO in your cell-based assays is low (typically <0.5%) to avoid solvent-induced toxicity.[2]

Quantitative Data on KLH45 Stability

While specific long-term stability data for KLH45 in DMSO beyond the manufacturer's recommendations is not publicly available, the following table summarizes the provided storage guidelines. Should your experimental timeline exceed these recommendations, a stability study is advised.

Table 1: Recommended Storage of KLH45 in DMSO

Storage Temperature	Recommended Maximum Duration
-80°C	6 months[1]
-20°C	1 month[1]

For researchers needing to store KLH45 for longer periods, an in-house stability study is recommended. The results of such a study can be tracked using a table similar to the one below.

Table 2: Template for In-House KLH45 Stability Study

Storage Condition	Time Point	% of Initial Concentration Remaining	Appearance of Degradation Products (Yes/No)
-80°C	1 month
3 months
6 months
9 months
12 months
-20°C	1 week
2 weeks
1 month
2 months

Experimental Protocols

Protocol for Assessing the Stability of KLH45 in DMSO using LC-MS/MS

This protocol provides a general framework for quantitatively assessing the stability of KLH45 in a DMSO stock solution over time.

1. Materials and Reagents:

• KLH45 powder

• Anhydrous, high-purity DMSO

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water

• Internal Standard (IS) - a stable compound with similar chromatographic and mass spectrometric properties to KLH45.

• HPLC or UPLC system coupled to a tandem mass spectrometer (MS/MS)

2. Preparation of KLH45 Stock Solution:

• Accurately weigh KLH45 powder and dissolve in anhydrous DMSO to prepare a concentrated stock solution (e.g., 10 mM).

• Aliquot the stock solution into multiple polypropylene tubes for storage at different temperature conditions (-80°C, -20°C, and a control at 4°C for accelerated degradation).

3. Sample Preparation for LC-MS/MS Analysis:

• At each time point (e.g., T=0, 1 week, 1 month, 3 months, etc.), retrieve an aliquot from each storage condition.

• Prepare a working solution by diluting the KLH45 stock in a suitable solvent (e.g., acetonitrile/water mixture).

• Add the internal standard to each sample at a fixed concentration.

• Further dilute the samples to fall within the linear range of the LC-MS/MS calibration curve.

4. LC-MS/MS Analysis:

• Develop a sensitive and specific LC-MS/MS method for the quantification of KLH45. This involves optimizing the chromatographic separation and the mass spectrometric detection parameters (e.g., MRM transitions for KLH45 and the IS).

• Generate a calibration curve using freshly prepared standards of KLH45 of known concentrations.

• Analyze the stability samples alongside the calibration curve.

5. Data Analysis:

• Calculate the concentration of KLH45 in each sample by comparing its peak area ratio to the internal standard against the calibration curve.

• Determine the percentage of KLH45 remaining at each time point relative to the initial concentration at T=0.

• Monitor for the appearance of new peaks in the chromatogram, which may indicate degradation products.

Visualizations

DDHD2 Signaling Pathway and KLH45 Inhibition

Caption: Inhibition of DDHD2 by KLH45 disrupts lipid metabolism.

Experimental Workflow for KLH45 Stability Assessment

Caption: Workflow for assessing KLH45 stability in DMSO.

References

• 1. biorxiv.org [biorxiv.org]
• 2. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functional Contribution of the Spastic Paraplegia-Related Triglyceride Hydrolase DDHD2 to the Formation and Content of Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cooperation of acylglycerol hydrolases in neuronal lipolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. genecards.org [genecards.org]
• 6. [PDF] Studies on Repository Compound Stability in DMSO under Various Conditions | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. sinobiological.com [sinobiological.com]

Navigating the Labyrinth: A Technical Support Center for KLH45 Delivery to the Central Nervous System

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers working on the delivery of KLH45, a selective inhibitor of the DDHD2 enzyme, to the central nervous system (CNS). It addresses common challenges, offers troubleshooting strategies, and provides detailed experimental protocols to facilitate successful research and development.

I. Frequently Asked Questions (FAQs)

Q1: What is KLH45 and why is its delivery to the CNS a focus of research?

A1: KLH45 is a potent and selective small molecule inhibitor of DDHD domain-containing 2 (DDHD2), a principal triglyceride lipase in the brain.[1] Dysregulation of this enzyme is associated with hereditary spastic paraplegia.[2] Delivering KLH45 to the CNS is crucial for studying its therapeutic potential in neurological disorders.

Q2: What are the primary challenges in delivering KLH45 to the central nervous system?

A2: The main obstacle is the blood-brain barrier (BBB), a highly selective semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the central nervous system where neurons reside. For a small molecule like KLH45, challenges include:

• Efflux Pumps: The BBB is equipped with efflux transporters, such as P-glycoprotein (P-gp), which actively pump foreign substances out of the brain. It is crucial to determine if KLH45 is a substrate for these transporters.

• Metabolic Stability: The brain has its own metabolic machinery that can degrade therapeutic compounds.

Q3: Has KLH45 been shown to cross the blood-brain barrier in preclinical models?

A3: Yes. Studies in mice have demonstrated that systemic administration of KLH45 leads to an accumulation of triglycerides (TAGs) in the central nervous system, indicating that the inhibitor does cross the BBB and engage its target, DDHD2.[1][2]

Q4: What are the potential strategies to enhance the CNS delivery of KLH45?

A4: Several strategies can be explored to improve the brain penetration of KLH45:

• Formulation Strategies: Encapsulating KLH45 in nanoparticles (e.g., liposomes, polymeric nanoparticles) can protect it from degradation and facilitate its transport across the BBB.

• Chemical Modification: Prodrug approaches, where KLH45 is chemically modified to be more lipophilic or to be a substrate for influx transporters, can be considered.

• Co-administration with Efflux Pump Inhibitors: If KLH45 is found to be a substrate for efflux pumps, co-administration with an inhibitor of these pumps could increase its brain concentration.

• Alternative Routes of Administration: Intranasal or intrathecal administration can bypass the BBB to a certain extent.

II. Troubleshooting Guide

This guide addresses common issues encountered during experiments aimed at delivering KLH45 to the CNS.

Issue	Potential Cause	Troubleshooting Steps
Low or undetectable levels of KLH45 in brain tissue after systemic administration.	1. Poor BBB penetration: The inherent physicochemical properties of KLH45 may limit its passive diffusion across the BBB. 2. Efflux pump activity: KLH45 may be actively transported out of the brain by efflux pumps like P-glycoprotein. 3. Rapid metabolism: KLH45 may be quickly metabolized in the periphery or within the brain itself. 4. Suboptimal dosing or formulation: The dose may be too low, or the vehicle may not be appropriate for in vivo administration.	1. Characterize physicochemical properties: If not already done, determine the LogP and pKa of KLH45 to better predict its passive permeability. 2. In vitro transporter assays: Use cell-based assays (e.g., Caco-2, MDCK-MDR1) to assess if KLH45 is a substrate for P-gp or other relevant efflux transporters. 3. Pharmacokinetic studies: Conduct a full pharmacokinetic study to determine the half-life and clearance of KLH45. 4. Dose-escalation studies: Systematically increase the dose of KLH45 to determine if a therapeutic concentration can be achieved in the brain. 5. Formulation optimization: Experiment with different formulation strategies, such as encapsulation in nanoparticles, to enhance stability and BBB transport.
High variability in brain concentrations of KLH45 between animals.	1. Inconsistent administration: Variability in the injection technique (e.g., intraperitoneal vs. intravenous) can lead to different absorption rates. 2. Biological variability: Individual differences in metabolism or efflux pump expression can affect brain uptake. 3. Sample collection and processing: Inconsistent brain tissue harvesting and homogenization can introduce variability.	1. Standardize administration protocol: Ensure consistent and accurate administration of KLH45. 2. Increase sample size: A larger number of animals per group can help to account for biological variability. 3. Refine tissue processing: Develop and strictly follow a standardized protocol for brain tissue collection, homogenization, and extraction.
In vitro BBB model shows poor correlation with in vivo results.	1. Model limitations: In vitro models, while useful for screening, do not fully recapitulate the complexity of the in vivo BBB. 2. Incorrect cell lines or culture conditions: The choice of endothelial cells and co-culture with astrocytes or pericytes is critical for model integrity. 3. Lack of flow: Static in vitro models do not mimic the shear stress experienced by endothelial cells in vivo.	1. Use well-characterized models: Employ established in vitro BBB models with validated permeability characteristics. 2. Incorporate co-culture: Utilize co-culture systems with astrocytes and/or pericytes to better mimic the neurovascular unit. 3. Consider microfluidic models: "Brain-on-a-chip" models that incorporate physiological flow can provide more predictive data.

III. Quantitative Data Summary

While specific quantitative data for KLH45 CNS delivery is limited in the public domain, the following table summarizes typical brain-to-plasma concentration ratios for small molecules with varying properties, illustrating the challenges of BBB penetration.

Compound Type	Example	LogP	Molecular Weight ( g/mol )	Brain-to-Plasma Ratio (Kp,uu)
High BBB Penetration	Diazepam	2.8	284.7	~1.0
Moderate BBB Penetration	Morphine	0.8	285.3	~0.1
Low BBB Penetration (P-gp Substrate)	Loperamide	3.5	477.0	<0.01

Note: This table provides illustrative examples and the brain-to-plasma ratio of KLH45 will need to be determined experimentally.

IV. Detailed Experimental Protocols

Protocol 1: In Vitro Blood-Brain Barrier Permeability Assay

This protocol describes a method to assess the permeability of KLH45 across a cellular model of the BBB.

1. Cell Culture:

• Culture human cerebral microvascular endothelial cells (hCMEC/D3) on the apical side of a Transwell® insert.
• Culture human astrocytes on the basolateral side of the Transwell® plate.
• Maintain the co-culture for 5-7 days to allow for the formation of tight junctions.

2. Transendothelial Electrical Resistance (TEER) Measurement:

• Measure the TEER daily to monitor the integrity of the endothelial monolayer. A stable and high TEER value indicates a well-formed barrier.

3. Permeability Assay:

• Add KLH45 (dissolved in appropriate vehicle) to the apical (blood side) chamber.
• At various time points (e.g., 30, 60, 120, 240 minutes), collect samples from the basolateral (brain side) chamber.
• Analyze the concentration of KLH45 in the basolateral samples using LC-MS/MS.

4. Calculation of Apparent Permeability Coefficient (Papp):

• Calculate the Papp value using the following formula: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of transport, A is the surface area of the Transwell® membrane, and C0 is the initial concentration in the apical chamber.

Protocol 2: In Vivo Brain Penetration Study in Mice

This protocol outlines the steps to determine the brain concentration of KLH45 after systemic administration in mice.

1. Animal Dosing:

• Administer KLH45 to mice via the desired route (e.g., intraperitoneal or intravenous injection). A reported effective dose is 20 mg/kg administered every 12 hours.[2][3]
• Include a vehicle control group.

2. Sample Collection:

• At predetermined time points after dosing, anesthetize the mice and collect blood via cardiac puncture.
• Perfuse the animals with saline to remove blood from the brain vasculature.
• Harvest the brain and spinal cord tissues.

3. Tissue Processing:

• Homogenize the brain tissue in a suitable buffer.
• Perform protein precipitation to remove proteins that can interfere with analysis.
• Extract KLH45 from the supernatant using liquid-liquid extraction or solid-phase extraction.

4. Quantification by LC-MS/MS:

• Develop and validate a sensitive and specific LC-MS/MS method for the quantification of KLH45 in plasma and brain homogenate.
• Determine the concentration of KLH45 in each sample.

5. Data Analysis:

• Calculate the brain-to-plasma concentration ratio to assess the extent of BBB penetration.

V. Visualizations

Diagram 1: Challenges in KLH45 Delivery to the CNS

Caption: Key obstacles hindering the effective delivery of KLH45 to the central nervous system.

Diagram 2: Experimental Workflow for Assessing KLH45 Brain Penetration

Caption: A typical workflow for evaluating the CNS delivery of KLH45, from in vitro screening to in vivo validation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

refining KLH45 treatment duration for acute vs. chronic studies

This technical support resource provides guidance on determining the appropriate treatment duration for KLH45 in both acute and chronic experimental models. It includes frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to assist researchers in designing their studies.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between an acute and a chronic study design when using KLH45?

A1: The primary distinction lies in the duration and objective of the treatment. Acute studies involve short-term exposure to KLH45, typically up to 24 hours, to investigate immediate physiological or cellular responses. Chronic studies, on the other hand, involve prolonged exposure, ranging from several days to months, to evaluate the long-term efficacy, safety, and cumulative effects of KLH45.

Q2: How do I select the appropriate concentration of KLH45 for my acute versus chronic experiments?

A2: For acute studies, higher concentrations may be used to elicit a rapid and measurable response. For chronic studies, lower, sub-maximal concentrations are often selected to minimize toxicity and better reflect a therapeutic scenario. It is crucial to perform a dose-response curve to determine the optimal concentration for your specific model and experimental goals.

Q3: Can the vehicle used to dissolve KLH45 impact the experimental outcome in long-term studies?

A3: Yes, the vehicle can have significant effects, especially in chronic studies where it is administered repeatedly. It is essential to test the vehicle as a separate control group to account for any potential background effects on the experimental model.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High cell death in chronic in vitro studies.	KLH45 concentration is too high, leading to cytotoxicity over time.	Perform a long-term viability assay with a range of KLH45 concentrations to determine the maximum non-toxic concentration for your specific cell line.
Inconsistent results in acute in vivo studies.	Variable drug absorption or rapid metabolism of KLH45.	Optimize the route of administration and formulation. Consider using a delivery system that provides a more sustained release for consistent exposure.
No observable effect in chronic studies.	The concentration of KLH45 is too low, or the treatment duration is insufficient to induce a measurable change.	Refer to dose-response data and consider extending the treatment duration. Ensure the target pathway is activated in your model system.

Experimental Protocols

Protocol 1: Acute KLH45 Treatment in Cell Culture

• Cell Seeding: Plate cells at a density of 1 x 10^5 cells/well in a 6-well plate and allow them to adhere overnight.

• KLH45 Preparation: Prepare a 10 mM stock solution of KLH45 in DMSO. Dilute the stock solution in a complete cell culture medium to the desired final concentrations (e.g., 1 µM, 5 µM, 10 µM).

• Treatment: Replace the existing medium with the KLH45-containing medium. Include a vehicle control (DMSO) at the same final concentration as the highest KLH45 treatment.

• Incubation: Incubate the cells for the desired short-term duration (e.g., 1, 6, or 24 hours).

• Endpoint Analysis: Harvest the cells for downstream analysis, such as Western blotting for pathway activation or a viability assay.

Protocol 2: Chronic KLH45 Treatment in a Mouse Xenograft Model

• Animal Acclimatization: Allow mice to acclimate for at least one week before the start of the experiment.

• Tumor Implantation: Subcutaneously implant 1 x 10^6 cancer cells into the flank of each mouse.

• Tumor Growth: Monitor tumor growth until the average tumor volume reaches approximately 100 mm³.

• Randomization and Treatment: Randomize mice into treatment and control groups. Prepare the KLH45 formulation for injection (e.g., in a solution of saline with 5% Tween 80).

• Dosing: Administer KLH45 (e.g., 10 mg/kg) or vehicle control via intraperitoneal injection daily for 28 consecutive days.

• Monitoring: Measure tumor volume and body weight three times per week.

• Endpoint Analysis: At the end of the study, euthanize the mice and collect tumors for histological and biochemical analysis.

Quantitative Data Summary

Table 1: In Vitro Cell Viability after Acute KLH45 Exposure

KLH45 Concentration	24-hour Viability (%)	48-hour Viability (%)
Vehicle Control	100 ± 5	100 ± 6
1 µM	98 ± 4	95 ± 5
5 µM	85 ± 7	70 ± 8
10 µM	60 ± 9	45 ± 7

Table 2: Tumor Growth Inhibition in Chronic In Vivo Study

Treatment Group	Average Tumor Volume at Day 28 (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	1500 ± 250	0
KLH45 (10 mg/kg)	450 ± 120	70

Signaling Pathway and Experimental Workflow Diagrams

Caption: Hypothetical signaling pathway showing KLH45 as an inhibitor of RAS activation.

Caption: Comparison of experimental workflows for acute and chronic KLH45 studies.

improving the assessment of KLH45 target engagement in the brain

Welcome to the technical support center for the assessment of KLH45 target engagement in the brain. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for assessing KLH45 target engagement in the brain?

A1: The primary methods for assessing KLH45 target engagement in the central nervous system (CNS) can be categorized into in vivo imaging techniques and ex vivo/in vitro tissue/fluid analysis. Key methods include:

• Positron Emission Tomography (PET): A non-invasive in vivo imaging technique that uses radiotracers to visualize and quantify KLH45 expression and engagement in the living brain.[1][2][3]

• Cerebrospinal Fluid (CSF) Analysis: Involves the collection of CSF to measure KLH45 levels or downstream biomarkers, providing an indirect measure of target engagement.

• Autoradiography: An ex vivo technique performed on brain tissue sections to visualize the distribution and density of KLH45 binding sites using a radioligand.[4][5]

• Immunohistochemistry (IHC) / In Situ Hybridization (ISH): These techniques are used on fixed brain tissue to visualize KLH45 protein expression or mRNA levels, respectively, providing anatomical context for target engagement.[6][7]

Q2: My PET signal for the KLH45 radiotracer is low. What are the potential causes?

A2: Low PET signal can be attributed to several factors:

• Poor Blood-Brain Barrier (BBB) Penetration: The radiotracer may not be efficiently crossing the BBB, a common challenge for CNS drug and tracer development.[3][8][9]

• Low Target Density: The expression level of KLH45 in the brain region of interest may be too low for detection by PET.

• Radiotracer Properties: The radiotracer may have low affinity or selectivity for KLH45, or it may be rapidly metabolized.[8]

• Competition with Endogenous Ligands: An endogenous ligand for KLH45 could be competing with the radiotracer for binding sites.

Q3: We are observing high variability in our CSF KLH45 measurements. What could be the reason?

A3: High variability in CSF biomarker measurements is a known challenge.[10] Potential reasons include:

• Sample Collection Method: The method of CSF collection (e.g., lumbar puncture vs. ventricular drain) can influence biomarker concentrations.[11][12]

• Contamination: Blood contamination during CSF collection can significantly alter protein concentrations.

• Sample Processing and Storage: Delays in processing, centrifugation speed, and storage temperature can all affect sample integrity.[11]

• Assay Performance: The immunoassay or mass spectrometry assay used may have inherent variability or be susceptible to matrix effects.

Troubleshooting Guides

Positron Emission Tomography (PET) Imaging

Issue	Potential Cause	Troubleshooting Steps
High non-specific binding of radiotracer	1. Radiotracer has off-target binding sites.[13]2. Lipophilicity of the tracer is too high, causing non-specific retention in white matter.	1. Perform in vitro autoradiography with and without a blocking agent to confirm specific binding.2. Synthesize and evaluate analogs of the radiotracer with optimized physicochemical properties.
Poor signal-to-noise ratio	1. Low affinity or selectivity of the radiotracer.[8]2. Inefficient delivery across the blood-brain barrier.[3][9]	1. Develop a new radiotracer with higher affinity and selectivity for KLH45.2. For antibody-based tracers (immuno-PET), consider strategies to enhance BBB penetration, such as using antibody fragments or receptor-mediated transcytosis.[8][9]
Inconsistent quantification between subjects	1. Differences in subject physiology (e.g., metabolism, blood flow).2. Variations in radiotracer injection and scanning protocols.	1. Implement a standardized imaging protocol for all subjects.2. Use kinetic modeling with an arterial input function to obtain more robust quantitative measures.

Cerebrospinal Fluid (CSF) Analysis

Issue	Potential Cause	Troubleshooting Steps
Low or undetectable levels of KLH45	1. KLH45 is not shed into the CSF in sufficient quantities.2. The assay lacks the required sensitivity.	1. Consider concentrating the CSF sample before analysis.2. Develop a more sensitive assay, such as a digital ELISA or a targeted mass spectrometry method.
High inter-assay variability	1. Inconsistent sample handling and storage procedures.[11]2. Reagent lot-to-lot variability.	1. Establish and strictly follow a standardized protocol for CSF collection, processing, and storage.2. Qualify new lots of critical reagents before use in sample analysis.
Poor correlation with in-brain target engagement	1. CSF levels of KLH45 do not directly reflect target occupancy in the brain parenchyma.2. Time lag between changes in brain target engagement and reflection in CSF.	1. Complement CSF analysis with a direct in-brain measurement like PET imaging.2. Conduct time-course studies to understand the pharmacokinetic-pharmacodynamic relationship between brain and CSF.

Experimental Protocols

Protocol: Ex Vivo Autoradiography for KLH45

This protocol provides a general framework for performing autoradiography on rodent brain sections to visualize KLH45 binding sites.

1. Tissue Preparation:

• Following euthanasia, rapidly extract the brain and snap-freeze it in powdered dry ice.[4][5]

• Store the frozen brain at -80°C until sectioning.

• Using a cryostat set to -20°C, cut 20 µm coronal sections of the brain.[4]

• Thaw-mount the sections onto microscope slides and allow them to air dry.[4]

2. Binding Assay:

• Pre-incubate the slides in a buffer solution to rehydrate the tissue.

• Incubate the slides with a radiolabeled ligand specific for KLH45 (e.g., [³H]-KLH45-ligand) at a concentration determined by saturation binding experiments.

• For determining non-specific binding, incubate a parallel set of slides in the presence of an excess of a non-radiolabeled KLH45-specific compound.

• Wash the slides in ice-cold buffer to remove unbound radioligand.[4]

• Rinse the slides in distilled water and allow them to dry completely.[4]

3. Imaging:

• Place the slides in a cassette with a phosphor imaging plate or autoradiographic film.

• Expose for a duration determined by the specific activity of the radioligand and the density of the target.

• Develop the film or scan the imaging plate to visualize the distribution of the radioligand binding.

4. Quantification:

• Use densitometry software to quantify the signal intensity in different brain regions.

• Subtract the non-specific binding signal from the total binding signal to determine the specific binding.

Visualizations

Hypothetical KLH45 Signaling Pathway

Caption: Hypothetical Gq-coupled signaling cascade for the KLH45 receptor.

Experimental Workflow for PET Imaging

Caption: Standardized workflow for a KLH45 target engagement PET study.

Troubleshooting Logic for Low CSF Signal

Caption: Decision tree for troubleshooting low KLH45 signal in CSF samples.

References

• 1. PET Imaging in CNS FIH Clinical Trials - BioPharma Services [biopharmaservices.com]
• 2. Positron emission tomography - Wikipedia [en.wikipedia.org]
• 3. Advances in CNS PET: the state-of-the-art for new imaging targets for pathophysiology and drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Video: Autoradiography as a Simple and Powerful Method for Visualization and Characterization of Pharmacological Targets [jove.com]
• 5. m.youtube.com [m.youtube.com]
• 6. In Situ Hybridization Support—Troubleshooting | Thermo Fisher Scientific - RU [thermofisher.com]
• 7. In situ hybridization is a necessary experimental complement to microRNA (miRNA) expression profiling in the human brain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ImmunoPET Directed to the Brain: A New Tool for Preclinical and Clinical Neuroscience - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ImmunoPET Directed to the Brain: A New Tool for Preclinical and Clinical Neuroscience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. seekingalpha.com [seekingalpha.com]
• 11. m.youtube.com [m.youtube.com]
• 12. youtube.com [youtube.com]
• 13. Advances in CNS PET: the state-of-the-art for new imaging targets for pathophysiology and drug development - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Potency Analysis of KLH45 and Other DDHD2 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the potency of the selective inhibitor KLH45 against DDHD2 (DDHD domain-containing protein 2), a key enzyme in neuronal lipid metabolism. Due to a scarcity of publicly available, potent, and selective small molecule inhibitors for DDHD2, this comparison primarily focuses on KLH45 and its structurally related inactive control, KLH40.

Data Presentation: Quantitative Potency of DDHD2 Inhibitors

The following table summarizes the in vitro potency of KLH45 and its inactive analog, KLH40, against DDHD2. The data highlights the significant potency and selectivity of KLH45.

Inhibitor	Target(s)	IC50 (nM)	Assay Type	Cell/Tissue Type
KLH45	DDHD2 , ABHD6	1.3	Competitive ABPP	Mouse neuroblastoma (Neuro2A) proteome
KLH40	ABHD6	>10,000	Competitive ABPP	Mouse neuroblastoma (Neuro2A) proteome

Note: IC50 (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Experimental Protocols

The determination of inhibitor potency against DDHD2 relies on robust biochemical assays. The primary methods cited in the literature are Competitive Activity-Based Protein Profiling (ABPP) and Triglyceride Hydrolase Activity Assays.

Competitive Activity-Based Protein Profiling (ABPP)

This method is used to assess the potency and selectivity of inhibitors against a specific enzyme within a complex proteome.

Principle: ABPP utilizes active site-directed chemical probes to label enzymes in a given sample. In a competitive experiment, the proteome is pre-incubated with the inhibitor of interest (e.g., KLH45) at varying concentrations before adding a broad-spectrum or enzyme-specific activity-based probe. The inhibitor's ability to block the binding of the probe to the target enzyme is then quantified, allowing for the determination of its IC50 value.

Experimental Workflow:

• Proteome Preparation: Mouse neuroblastoma (Neuro2A) cells are lysed to prepare a proteome lysate.

• Inhibitor Incubation: Aliquots of the proteome are pre-incubated with a range of concentrations of the test inhibitor (e.g., KLH45 or KLH40) for a defined period (e.g., 30 minutes) at a specific temperature (e.g., 37°C).

• Probe Labeling: A fluorescently tagged activity-based probe that targets serine hydrolases, such as a fluorophosphonate-rhodamine (FP-Rh) probe, is added to the inhibitor-treated proteomes and incubated to allow for covalent labeling of active enzymes.

• SDS-PAGE and Fluorescence Scanning: The labeled proteins are separated by size using SDS-PAGE. The gel is then scanned using a fluorescence scanner to visualize the labeled enzymes.

• Data Analysis: The intensity of the fluorescent band corresponding to DDHD2 is quantified. The reduction in fluorescence intensity in the presence of the inhibitor is used to calculate the IC50 value, which represents the concentration of the inhibitor required to block 50% of the probe labeling of DDHD2.[1][2]

Triglyceride Hydrolase Activity Assay

This assay directly measures the enzymatic activity of DDHD2 by quantifying the hydrolysis of triglycerides (TAGs).

Principle: This assay measures the breakdown of a labeled or unlabeled triglyceride substrate into its constituent fatty acids and glycerol by DDHD2. The potency of an inhibitor is determined by its ability to reduce the rate of this hydrolysis.

Experimental Workflow:

• Enzyme Source: Lysates from cells overexpressing DDHD2 (e.g., HEK293T cells) or tissue homogenates (e.g., mouse brain lysates) are used as the source of the enzyme.

• Inhibitor Pre-incubation: The enzyme source is pre-incubated with varying concentrations of the inhibitor (e.g., KLH45).

• Substrate Addition: A triglyceride substrate is added to initiate the enzymatic reaction. The substrate can be radiolabeled (e.g., 14C-triolein) or unlabeled.

• Reaction Incubation: The reaction is incubated for a specific time at an optimal temperature.

• Product Quantification: The reaction is stopped, and the products (fatty acids) are extracted and quantified. For radiolabeled substrates, this can be done using thin-layer chromatography (TLC) followed by autoradiography or liquid scintillation counting. For unlabeled substrates, liquid chromatography-mass spectrometry (LC-MS) can be used to measure the amount of fatty acid produced.

• Data Analysis: The rate of product formation is calculated, and the IC50 value for the inhibitor is determined by plotting the enzyme activity against the inhibitor concentration.[2]

Visualization of DDHD2 Function

The following diagram illustrates the role of DDHD2 in cellular lipid metabolism.

Caption: Functional pathway of DDHD2 in neuronal lipid metabolism and its inhibition by KLH45.

This guide provides a foundational understanding of the potency of KLH45 as a DDHD2 inhibitor. Further research into the development of additional selective DDHD2 inhibitors will be crucial for a more comprehensive comparative analysis and for advancing the study of DDHD2's role in health and disease.

References

• 1. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Guide to Selecting Negative Controls in Immunological Research: KLH vs. Appropriate Controls

In the design of robust immunological experiments, the choice of an appropriate negative control is paramount to ensure the validity and specificity of the observed effects. This guide clarifies a common point of confusion regarding experimental controls and provides a detailed comparison of Keyhole Limpet Hemocyanin (KLH) and its appropriate negative controls.

A potential misunderstanding may arise from the nomenclature of "KLH45" and "KLH40". These designations do not refer to isoforms or variants of Keyhole Limpet Hemocyanin for use in immunological studies. Instead, KLH45 is an active small molecule inhibitor of the enzyme DDHD2, while KLH40 is its structurally related, inactive counterpart, used as a negative control in studies of lipid metabolism.[1][2]

This guide will focus on the correct use of Keyhole Limpet Hemocyanin (KLH), a potent immunogen, and the principles for selecting a proper negative control in experiments where KLH is utilized.

Understanding Keyhole Limpet Hemocyanin (KLH)

Keyhole Limpet Hemocyanin (KLH) is a large, oxygen-carrying metalloprotein derived from the hemolymph of the giant keyhole limpet, Megathura crenulata.[3] Its high molecular weight and complex structure make it a powerful immunogen, widely used in research for a variety of applications:

• Carrier Protein: KLH is frequently conjugated to haptens (small molecules that are not immunogenic on their own) to elicit an antibody response against them.[4]

• General Immunogen: It is used to study the efficacy of vaccines and to assess the immunocompetence of an organism.[3][5]

• Immunotherapy: KLH has been explored as a non-specific immune stimulant in the treatment of some cancers.[4][5][6]

KLH is composed of two main subunit isoforms, KLH1 and KLH2, which differ in their molecular weight and other biophysical characteristics.[3][6] Both isoforms are highly immunogenic.

The Role of a Negative Control in KLH-based Experiments

When using KLH to induce an immune response, a negative control is essential to differentiate the specific response to KLH from non-specific inflammation or other effects of the experimental procedure. The ideal negative control should be a substance that is administered in the same manner as KLH but is not expected to elicit a specific immune response.

Commonly used negative controls in experiments involving KLH include:

• Phosphate-Buffered Saline (PBS) or Saline: This is the most common and simplest negative control. It serves as a vehicle control, accounting for any effects of the injection or administration procedure itself.

• Irrelevant Protein: In some cases, a non-immunogenic or irrelevant protein (a protein to which the animal is not expected to have a pre-existing immune response and that is structurally unrelated to the antigen of interest) may be used. This controls for the effects of introducing a foreign protein into the system. An example would be Bovine Serum Albumin (BSA) in some contexts, although its potential for cross-reactivity should be considered.

• Adjuvant Alone: If KLH is administered with an adjuvant to enhance the immune response, a control group receiving only the adjuvant in the same vehicle is critical to distinguish the adjuvant's effects from those of KLH.

Comparison of Experimental Controls

Control Type	Description	Advantages	Disadvantages
Vehicle Control (e.g., PBS)	The solution in which the experimental agent (KLH) is dissolved.	Simple, inexpensive, and controls for the physical stress of the procedure.	Does not control for the effects of administering a foreign protein.
Irrelevant Protein Control	A protein not expected to elicit a specific immune response in the model system.	Controls for non-specific effects of protein administration.	Can be difficult to find a truly "irrelevant" protein; potential for unexpected cross-reactivity.
Adjuvant Only Control	The adjuvant used to boost the immune response, administered without the antigen.	Isolates the inflammatory and immunomodulatory effects of the adjuvant itself.	Necessary when an adjuvant is used with the primary antigen.

Experimental Protocol: T-Cell Dependent Antibody Response (TDAR) Assay Using KLH

The TDAR assay is a standard method to assess immunotoxicity by measuring the antibody response to a T-cell dependent antigen like KLH.[7]

Objective: To measure the primary antibody response to KLH immunization in a murine model.

Materials:

• Keyhole Limpet Hemocyanin (KLH)

• Phosphate-Buffered Saline (PBS), sterile

• Adjuvant (e.g., Alum), optional

• 8-10 week old BALB/c mice

• Syringes and needles for injection

• Blood collection supplies

• ELISA plates and reagents for detecting anti-KLH antibodies (IgM and IgG)

Experimental Groups:

• Group 1 (Experimental): Mice immunized with KLH (e.g., 100 µg) in PBS.

• Group 2 (Negative Control): Mice immunized with an equal volume of PBS.

• Group 3 (Adjuvant Control - if applicable): Mice immunized with adjuvant in PBS.

Procedure:

• Acclimation: Acclimate mice to the facility for at least one week prior to the start of the study.

• Immunization (Day 0):

  • Prepare the KLH solution in sterile PBS at the desired concentration. If using an adjuvant, prepare the KLH-adjuvant emulsion according to the manufacturer's protocol.

  • Prepare the negative control (PBS) and adjuvant control solutions.

  • Inject each mouse subcutaneously or intraperitoneally with the appropriate solution (e.g., 100 µL).

• Blood Collection:

  • Collect blood samples from the tail vein or retro-orbital sinus at baseline (Day 0) and at specified time points post-immunization (e.g., Days 7, 14, 21, and 28).

  • Process blood to collect serum and store at -80°C until analysis.

• Antibody Titer Measurement (ELISA):

  • Coat ELISA plates with KLH.

  • Block non-specific binding sites.

  • Add serial dilutions of the collected serum samples to the wells.

  • Incubate and wash the plates.

  • Add a secondary antibody conjugated to an enzyme (e.g., HRP-conjugated anti-mouse IgM or IgG).

  • Incubate and wash the plates.

  • Add a substrate and measure the colorimetric change using a plate reader.

  • Calculate the antibody titers for each mouse.

• Data Analysis: Compare the anti-KLH antibody titers between the experimental and control groups using appropriate statistical methods.

Visualizing the Experimental Workflow

Caption: Workflow for a T-Cell Dependent Antibody Response (TDAR) Assay.

Signaling Pathway for KLH-induced Immune Response

The immunogenicity of KLH is attributed to its large size, repetitive structure, and unique glycosylation patterns.[3] It is recognized by antigen-presenting cells (APCs), such as dendritic cells and macrophages, leading to the activation of both humoral and cellular immunity.

Caption: Simplified signaling pathway of KLH-induced immune response.

References

• 1. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Functional Contribution of the Spastic Paraplegia-Related Triglyceride Hydrolase DDHD2 to the Formation and Content of Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. klhsite.com [klhsite.com]
• 4. researchgate.net [researchgate.net]
• 5. Hemocyanins: Microscopic Giants with Unique Structural Features for Applications in Biomedicine [mdpi.com]
• 6. Keyhole limpet hemocyanin: structural and functional characterization of two different subunits and multimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]

Validating KLH45's Selectivity Against Other Serine Hydrolases: A Comparative Guide

For researchers and professionals in drug development, understanding the selectivity of a chemical probe is paramount. This guide provides an objective comparison of KLH45, a potent inhibitor of the serine hydrolase DDHD2, against other related enzymes. The following sections present quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways and experimental workflows to thoroughly evaluate the selectivity of KLH45.

Data Presentation: Inhibitor Selectivity Profile

The following table summarizes the inhibitory potency (IC50) of KLH45 and a structurally related inactive control, KLH40, against a panel of serine hydrolases. This data is critical for assessing the selectivity of KLH45 for its primary target, DDHD2.

Compound	Target Enzyme	IC50 Value	Reference
KLH45	DDHD2	1.3 nM	[1][2][3]
ABHD6	<10 nM (in situ)	[2][3]
Other Serine Hydrolases	No significant cross-reactivity observed with over 40 other serine hydrolases.	[1][3]
KLH40 (Inactive Control)	DDHD2	> 10 µM	[3]
ABHD6	~0.4–0.6 µM	[3]
FAAH	Partial inhibition (50–70%)	[3]
PLA2G15	Partial inhibition (50–70%)	[3]

Experimental Protocols

The selectivity of KLH45 was primarily determined using a powerful chemoproteomic technique known as competitive activity-based protein profiling (ABPP). This method allows for the assessment of an inhibitor's potency and selectivity directly within a complex biological sample.

Competitive Activity-Based Protein Profiling (ABPP)

Objective: To determine the inhibitory concentration (IC50) and selectivity of KLH45 against a broad range of serine hydrolases in a native proteome.

Materials:

• Mouse neuroblastoma (Neuro2A) cell proteome or mouse brain tissue proteome.

• KLH45 and KLH40 stock solutions (in DMSO).

• Serine hydrolase activity-based probe (e.g., HT-01 or a fluorophosphonate-rhodamine probe like FP-Rh).

• SDS-PAGE gels and fluorescence gel scanner.

• Mass spectrometer for quantitative MS analysis (optional, for higher resolution).

Procedure:

• Proteome Preparation: Prepare soluble and membrane fractions from Neuro2A cells or mouse brain tissue. Protein concentration should be determined and normalized across all samples.

• Inhibitor Incubation: Pre-incubate aliquots of the proteome with varying concentrations of KLH45 or the inactive control, KLH40, for a specified duration (e.g., 30 minutes at 37°C). A DMSO-only control is run in parallel.

• Probe Labeling: Add the serine hydrolase activity-based probe to each reaction and incubate for a defined period (e.g., 30 minutes at room temperature) to label the active sites of serine hydrolases that have not been blocked by the inhibitor.

• SDS-PAGE Analysis: Quench the reactions and separate the proteins by SDS-PAGE.

• Fluorescence Scanning: Visualize the labeled serine hydrolases using an in-gel fluorescence scanner. A decrease in the fluorescence intensity of a specific band in the inhibitor-treated lanes compared to the DMSO control indicates inhibition of that enzyme.

• IC50 Determination: Quantify the fluorescence intensity of the bands corresponding to the target enzymes. Plot the percentage of inhibition against the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

• Mass Spectrometry Analysis (Optional): For a more comprehensive and unbiased assessment of selectivity, gel-free ABPP methods coupled with quantitative mass spectrometry can be employed. This allows for the identification and quantification of a much larger number of serine hydrolases affected by the inhibitor.[4]

Visualizing Biological and Experimental Context

To better understand the significance of KLH45's selectivity, the following diagrams illustrate the relevant signaling pathways and the experimental workflow used for its validation.

Signaling Pathways

The serine hydrolases discussed in this guide play crucial roles in distinct lipid signaling pathways. DDHD2 is a key enzyme in triglyceride metabolism, while ABHD6 and FAAH are central to the regulation of the endocannabinoid system.

Caption: The role of DDHD2 in the hydrolysis of triglycerides.

Caption: Regulation of endocannabinoid signaling by ABHD6 and FAAH.

Experimental Workflow

The following diagram outlines the logical steps of the competitive activity-based protein profiling (ABPP) workflow used to assess the selectivity of KLH45.

Caption: Workflow for determining inhibitor selectivity using ABPP.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of KLH45 and ATGL Inhibitors on Lipolysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of KLH45, a DDHD2 inhibitor, and inhibitors of Adipose Triglyceride Lipase (ATGL) on the process of lipolysis. The information presented is supported by experimental data to assist researchers in selecting the appropriate tool compounds for their studies on lipid metabolism.

Introduction to Lipolysis and its Key Regulators

Lipolysis is the metabolic process through which triglycerides (TAGs) stored in lipid droplets are hydrolyzed into glycerol and free fatty acids (FFAs). This process is critical for maintaining energy homeostasis. In most tissues, lipolysis is initiated by Adipose Triglyceride Lipase (ATGL), which catalyzes the first and rate-limiting step of TAG hydrolysis. However, in neuronal tissues, another key enzyme, DDHD2 (DDHD domain-containing protein 2), has been identified as a principal TAG hydrolase.

This guide focuses on a comparative analysis of inhibitors targeting these two distinct enzymes: KLH45, a potent and selective inhibitor of DDHD2, and ATGL inhibitors, such as Atglistatin and NG-497. Understanding the differential effects of these inhibitors is crucial for dissecting the tissue-specific regulation of lipolysis and for the development of targeted therapeutics for metabolic disorders.

Quantitative Comparison of Inhibitor Potency and Selectivity

The following table summarizes the key quantitative data for KLH45 and representative ATGL inhibitors. It is important to note that the experimental conditions under which these values were determined may vary, and direct comparisons should be made with caution.

Inhibitor	Target	Inhibitor Concentration	% Inhibition	IC50	Cell/System Type	Reference
KLH45	DDHD2	100 nM	95% (TAG hydrolase activity)	1.3 nM	Recombinant DDHD2 / Neuro-2a proteome	[1][2]
ATGL	100 nM	14% (TAG hydrolase activity)	-	Recombinant ATGL	[2]
HSL	100 nM	8% (TAG hydrolase activity)	-	Recombinant HSL	[2]
Atglistatin	ATGL	40 µM	87% (TAG hydrolase activity)	-	Recombinant ATGL	[2]
DDHD2	40 µM	No effect	-	Recombinant DDHD2	[2]
NG-497	ATGL	-	-	1.5 µM	Isoproterenol-stimulated lipolysis in human SGBS adipocytes

Comparative Effects on Cellular Lipolysis and Lipid Storage

Experimental evidence highlights the distinct roles of DDHD2 and ATGL in cellular lipolysis, as revealed by the use of their respective inhibitors.

In a direct comparison in Neuro-2a neuroblastoma cells, which express both DDHD2 and ATGL, KLH45 was found to reduce the overall TAG hydrolase activity in cellular extracts. However, only treatment with the ATGL inhibitor Atglistatin resulted in a significant accumulation of cellular lipid droplets and a reduction in the breakdown of TAGs. This suggests that in this cell line, ATGL is the rate-limiting enzyme for the hydrolysis of TAGs stored in lipid droplets, even though DDHD2 contributes to the total TAG hydrolase activity.

Treatment of dorsal root ganglion neurons with either KLH45 or Atglistatin has been shown to induce the accumulation of lipid droplets.[3] This indicates that both DDHD2 and ATGL play roles in neuronal lipolysis.

In contrast to the neuronal context, in adipose tissue, ATGL is the primary enzyme initiating lipolysis. Inhibition of ATGL with compounds like Atglistatin effectively blocks the release of fatty acids and glycerol from adipocytes.[4][5][6] KLH45, on the other hand, has been shown to inhibit in vitro TAG hydrolase activity primarily in brain homogenates and not in other tissues.[3]

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the distinct points of intervention of KLH45 and ATGL inhibitors in the lipolytic pathway.

References

• 1. A simple, rapid, and sensitive fluorescence-based method to assess triacylglycerol hydrolase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.bcm.edu [cdn.bcm.edu]
• 3. Distinct Mechanisms Regulate ATGL-Mediated Adipocyte Lipolysis by Lipid Droplet Coat Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simplified assays of lipolysis enzymes for drug discovery and specificity assessment of known inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Cross-Validation of KLH45 Effects Demonstrates Cell-Line Specific Roles in Neuronal Lipid Metabolism

A comparative analysis of the DDHD2 inhibitor KLH45 reveals distinct effects on lipid droplet accumulation and triglyceride hydrolysis across different neuronal cell lines, highlighting its utility as a specific modulator of neuronal lipolysis. This guide provides a comprehensive comparison of KLH45 with other lipase inhibitors, supported by experimental data and detailed protocols for researchers in neuroscience and drug development.

This guide presents a cross-validation of the effects of KLH45, a selective inhibitor of the DDHD2 (DDHD domain-containing protein 2) triacylglycerol hydrolase, in various neuronal cell models. The data underscores the cell-type-specific functions of DDHD2 in neuronal lipid metabolism and provides a framework for its use in studying neurodegenerative diseases and neuronal energy homeostasis.

Comparative Efficacy of KLH45 and Alternative Lipase Inhibitors

The following table summarizes the quantitative effects of KLH45 and other lipase inhibitors on key metabolic parameters in different neuronal cell lines. The data is compiled from multiple studies to provide a comparative overview.

Compound	Target	Cell Line	Parameter Measured	Observed Effect	Citation
KLH45	DDHD2	Neuro-2a	In vitro TAG, DAG, MAG hydrolase activity	Reduced	[1]
Neuro-2a	Cellular TAG/Lipid Droplet levels (24h)	No significant increase	[1]
Murine Primary Cortical Neurons	Cellular TAG levels	3-fold increase	[1]
Murine Primary Cortical Neurons	sn-1,3-DAG levels	1.7-fold increase	[1]
Dorsal Root Ganglion Neurons	Lipid Droplet accumulation	Induced	[1]
Dissociated Hippocampal Neurons	Lipid Droplet accumulation at synaptic terminals	~70% of terminals positive for BODIPY	[2]
Atglistatin	ATGL	Neuro-2a	Cellular TAG/Lipid Droplet levels (24h)	Significant increase	[1]
Murine Primary Cortical Neurons	Cellular TAG levels	2.5-fold increase	[1]
76-0079	HSL	Neuro-2a	In vitro TAG, DAG, MAG hydrolase activity	No reduction	[1]
Neuro-2a	Cellular TAG/Lipid Droplet levels	No change	[1]
Combined KLH45 + Atglistatin	DDHD2 + ATGL	Murine Primary Cortical Neurons	Cellular TAG levels	3.9-fold increase	[1]

Experimental Protocols

Protocol 1: Assessment of Lipid Droplet Accumulation in Cultured Neurons

This protocol outlines the methodology for inducing and visualizing lipid droplet accumulation in neuronal cell lines using KLH45.

1. Cell Culture and Treatment:

• Plate neuronal cells (e.g., Neuro-2a, primary cortical neurons) on glass coverslips in a 24-well plate at a suitable density.
• Allow cells to adhere and grow for 24-48 hours in standard culture medium.
• Prepare a stock solution of KLH45 in DMSO.
• Treat the cells with the desired concentration of KLH45 (e.g., 10 µM) for 24 hours. A vehicle control (DMSO) should be run in parallel.

2. Lipid Droplet Staining:

• After treatment, wash the cells twice with phosphate-buffered saline (PBS).
• Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.
• Wash the cells three times with PBS.
• Prepare a staining solution of a neutral lipid dye, such as BODIPY 493/503 (e.g., 1 µg/mL in PBS).
• Incubate the cells with the staining solution for 15-30 minutes at room temperature, protected from light.

3. Imaging and Quantification:

• Wash the cells twice with PBS.
• Mount the coverslips on microscope slides with a mounting medium containing a nuclear counterstain (e.g., DAPI).
• Visualize the cells using a fluorescence microscope. Lipid droplets will appear as green fluorescent puncta.
• Quantify the lipid droplet accumulation by measuring the fluorescence intensity or the number and size of lipid droplets per cell using image analysis software.

Protocol 2: In Vitro Acylglycerol Hydrolase Activity Assay

This protocol describes how to measure the effect of KLH45 on the enzymatic activity of lipases in neuronal cell extracts.

1. Preparation of Cell Lysate:

• Culture neuronal cells (e.g., Neuro-2a) to confluency.
• Harvest the cells and wash them with cold PBS.
• Lyse the cells in a suitable lysis buffer (e.g., containing protease inhibitors) on ice.
• Centrifuge the lysate to pellet cell debris and collect the supernatant containing the cellular extract.
• Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

2. Hydrolase Activity Assay:

• Prepare a reaction mixture containing a fluorescently labeled substrate for triacylglycerol (TAG), diacylglycerol (DAG), or monoacylglycerol (MAG).
• Add a standardized amount of cell lysate to the reaction mixture.
• Add KLH45 or other inhibitors at various concentrations to the reaction. Include a vehicle control.
• Incubate the reaction at 37°C for a defined period (e.g., 30-60 minutes).
• Stop the reaction and measure the fluorescence of the released fatty acid product using a fluorometer.

3. Data Analysis:

• Calculate the specific activity of the hydrolase (e.g., in pmol/min/mg protein).
• Plot the enzyme activity as a function of the inhibitor concentration to determine the IC50 value for KLH45.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathway affected by KLH45 and a typical experimental workflow for its cross-validation.

References

• 1. Cooperation of acylglycerol hydrolases in neuronal lipolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]

On-Target Efficacy of KLH45 Confirmed with DDHD2 Knockout Models: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the potent and selective DDHD2 inhibitor, KLH45, with DDHD2 knockout models, offering supporting experimental data to confirm its on-target effects.

The serine hydrolase DDHD2 has emerged as a critical enzyme in neuronal lipid metabolism, specifically as a principal brain triglyceride (TAG) lipase.[1] Its dysfunction is linked to a complex hereditary spastic paraplegia (HSP), characterized by lower limb spasticity, weakness, and intellectual disability.[1] KLH45 is a potent and selective inhibitor of DDHD2, and its on-target effects have been rigorously validated by comparing its pharmacological effects to the phenotype of DDHD2 knockout (DDHD2-/-) mice. This guide summarizes the key findings from these comparative studies.

Comparative Analysis of KLH45 and DDHD2 Knockout Models

The on-target effects of KLH45 are substantiated by the remarkable parallels between the biochemical and physiological outcomes of KLH45 treatment and the genetic ablation of DDHD2. Both interventions lead to a significant accumulation of triacylglycerols (TAGs) in the brain, a hallmark of DDHD2 dysfunction.[1]

Parameter	KLH45	DDHD2 Knockout (DDHD2-/-)	Reference
Mechanism of Action	Potent and selective covalent inhibitor of DDHD2	Genetic ablation of the DDHD2 gene	[1][2]
IC50 for DDHD2	1.3 nM	Not Applicable	[2]
Effect on Brain TAGs	Significant elevation in several TAGs that accumulate in DDHD2-/- mice brains	Marked elevation of triacylglycerols (TAGs)	[1][2][3]
Cellular Phenotype	Increases lipid droplet (LD) formation in DDHD2-expressing cells	Accumulation of lipid droplets (LDs) in neurons	[1][2][4]
Functional Outcomes	Induces presynaptic accumulation of lipid droplets	Impairments in motor and cognitive function	[1][4][5]
Selectivity	Highly selective for DDHD2, with some cross-reactivity with ABHD6 at higher concentrations	Specific to DDHD2	[1][2]

Signaling Pathways and Experimental Workflows

The role of DDHD2 in neuronal function and the experimental approach to validate KLH45's on-target effects can be visualized through the following diagrams.

References

• 1. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DDHD2, whose mutations cause spastic paraplegia type 54, enhances lipophagy via engaging ATG8 family proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The DDHD2-STXBP1 interaction mediates long-term memory via generation of saturated free fatty acids - PMC [pmc.ncbi.nlm.nih.gov]

Choosing Your Weapon: A Researcher's Guide to Studying DDHD2 Function with KLH45 vs. RNAi

For Immediate Publication

A deep dive into the methodologies for interrogating the role of DDHD2 in cellular processes, this guide provides a comprehensive comparison of a potent small molecule inhibitor, KLH45, and the widely used gene-silencing technique, RNA interference (RNAi).

Researchers investigating the function of DDHD domain-containing protein 2 (DDHD2), a critical phospholipase implicated in neurological disorders, are faced with a choice of tools to modulate its activity. This guide offers a detailed comparison of two primary methods: the use of the selective small molecule inhibitor KLH45 and the application of RNA interference (RNAi) to suppress DDHD2 gene expression. By presenting quantitative data, experimental protocols, and visual workflows, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to select the most appropriate technique for their specific research questions.

At a Glance: KLH45 vs. RNAi for DDHD2 Functional Analysis

Feature	KLH45 (Small Molecule Inhibitor)	RNA interference (RNAi)
Mechanism of Action	Covalent, irreversible inhibition of DDHD2 enzymatic activity.	Post-transcriptional gene silencing by degradation of DDHD2 mRNA.
Target	DDHD2 protein.	DDHD2 messenger RNA (mRNA).
Speed of Action	Rapid, within minutes to hours of administration.	Slower, requires time for mRNA and protein turnover (typically 24-72 hours).
Reversibility	Irreversible inhibition of existing protein. Recovery requires new protein synthesis.	Reversible; effect diminishes as siRNA/shRNA is diluted or degraded.
Specificity	Highly selective for DDHD2, with known off-target activity against ABHD6.	Can have off-target effects due to partial sequence homology. Careful design and validation are crucial.
Control	Precise temporal control through addition and removal of the compound.	Temporal control can be achieved with inducible shRNA systems.
Applications	Acute functional studies, in vivo pharmacology, dissecting enzymatic vs. non-enzymatic functions.	Stable long-term knockdown, studying the effects of protein loss-of-function, genetic screening.

Quantitative Performance Data

Parameter	KLH45	RNAi (siRNA/shRNA)
Potency/Efficiency	IC50 = 1.3 nM	Typically 70-90% knockdown of mRNA/protein levels (empirically determined)
Effective Concentration (In Vitro)	25 nM (Neuro2A cells) for >95% inhibition; 2 µM (COS-7 cells)	10-100 nM for siRNA; variable for shRNA depending on viral titer
Effective Dose (In Vivo)	20 mg/kg in mice	N/A for transient siRNA; dependent on viral delivery for shRNA
Time to Effect	Minutes to hours	24-72 hours
Duration of Effect	Dependent on protein turnover	Transient for siRNA (days); stable for shRNA

Delving into the Mechanisms

To visualize the distinct modes of action of KLH45 and RNAi, the following diagrams illustrate their respective pathways.

Caption: Mechanism of KLH45 inhibition of DDHD2.

Evaluating the Translational Relevance of KLH45 in Disease Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of KLH45, a selective inhibitor of the DDHD2 enzyme, and its translational relevance in various disease models. By objectively comparing its performance with relevant alternatives and presenting supporting experimental data, this document serves as a valuable resource for researchers and professionals in the field of drug development and neuroscience.

Executive Summary

KLH45 is a potent and selective tool compound for interrogating the function of DDHD2, a crucial triglyceride lipase in the central nervous system. Its ability to cross the blood-brain barrier and modulate lipid metabolism in vivo makes it a valuable asset for preclinical research into neurodegenerative and metabolic disorders. This guide details the comparative efficacy of KLH45 against its inactive control, KLH40, and another key lipase inhibitor, Atglistatin, providing a clear perspective on its specific mechanism of action and potential therapeutic implications.

Comparative Data on KLH45 Efficacy

The following tables summarize the quantitative data from key studies, highlighting the in vitro and in vivo effects of KLH45 compared to its control, KLH40, and the ATGL inhibitor, Atglistatin.

Table 1: In Vitro Inhibition of Serine Hydrolases by KLH45 and KLH40

Compound	Target Enzyme	Cell Line	Concentration	Inhibition	Off-Target Inhibition	Citation
KLH45	DDHD2	Neuro2A	25 nM	>95%	ABHD6 (~90%)	[1]
KLH40	DDHD2	Neuro2A	25 nM	No Inhibition	ABHD6 (~90%), FAAH (50-70%), PLA2G15 (50-70%)	[1]

Key Finding: KLH45 demonstrates high selectivity for DDHD2 inhibition in vitro, with ABHD6 being the only significant off-target. The inactive control, KLH40, does not inhibit DDHD2, making it a suitable negative control for discerning DDHD2-specific effects.[1]

Table 2: In Vivo Effects of KLH45 on Brain Enzyme Activity in Mice

Compound	Dose	Treatment Duration	Target Enzyme Inhibition (Brain)	Off-Target Inhibition (Brain)	Citation
KLH45	40 mg/kg	4 hours (acute)	Near-complete	ABHD6 (partial)	[1]
KLH40	40 mg/kg	4 hours (acute)	No Inhibition	ABHD6 (partial)	[1]
KLH45	20 mg/kg (twice daily)	4 days (subchronic)	Complete	ABHD6 (partial)	[1]
KLH40	20 mg/kg (twice daily)	4 days (subchronic)	No Inhibition	ABHD6 (partial)	[1]

Key Finding: KLH45 effectively inhibits DDHD2 in the mouse brain after systemic administration, demonstrating its bioavailability and central nervous system penetration.[1] The consistent off-target inhibition of ABHD6 by both KLH45 and KLH40 allows for the attribution of other observed phenotypes specifically to DDHD2 inhibition.[1]

Table 3: Comparative Effects of KLH45 and Atglistatin on Lipid Accumulation in Neuro-2a Cells

Inhibitor	Target	Effect on Cellular TAG Levels	Effect on Cellular LD Levels	Citation
KLH45	DDHD2	No significant increase (24h)	No significant increase (24h)	[2]
Atglistatin	ATGL	Significant increase (24h)	Significant increase (24h)	[2]

Key Finding: In Neuro-2a cells, ATGL, not DDHD2, appears to be the primary regulator of triglyceride (TAG) and lipid droplet (LD) accumulation under basal conditions.[2] This highlights the distinct roles of these two lipases in neuronal lipid metabolism.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro Enzyme Inhibition Assay (Competitive ABPP)

• Cell Line: Neuro2A neuroblastoma cells.

• Treatment: Cells were treated with varying concentrations of KLH45 or KLH40 for 4 hours.

• Lysis: Cells were harvested and lysed to prepare proteomes.

• Probe Labeling: Proteomes were labeled with the active site-directed probe HT-01, a fluorescently tagged broad-spectrum serine hydrolase probe.

• Analysis: Labeled proteins were separated by SDS-PAGE. The fluorescence intensity of the band corresponding to DDHD2 (and other serine hydrolases) was quantified to determine the extent of inhibition by KLH45 or KLH40. A reduction in fluorescence indicates inhibition.

• Reference: For a more detailed protocol, please refer to the supplementary information in Inloes et al., 2018.[1]

In Vivo DDHD2 Inhibition in Mice

• Animal Model: Male C57BL/6J mice.

• Dosing:

  • Acute: Single intraperitoneal (i.p.) injection of KLH45 or KLH40 (5-40 mg/kg).

  • Subchronic: Twice daily i.p. injections of KLH45 or KLH40 (20 mg/kg) for 4 days.

• Tissue Collection: Brain tissue was collected 4 hours after the final dose.

• Analysis: Brain proteomes were prepared and analyzed by competitive ABPP as described above to assess the in vivo target engagement of DDHD2 and other serine hydrolases.

• Reference: For a more detailed protocol, please refer to the supplementary information in Inloes et al., 2018.[1]

Lipid Droplet Formation Assay

• Cell Line: COS-7 cells transfected with mCherry-DDHD2.

• Treatment: Cells were pre-treated with KLH45 (2 µM), KLH40 (2 µM), or DMSO for 1 hour, followed by supplementation with oleic acid for 16 hours to induce lipid droplet formation.

• Staining: Cells were fixed and stained with BODIPY 493/503 to visualize lipid droplets and Hoechst to label nuclei.

• Imaging and Quantification: Images were acquired using fluorescence microscopy. The total area of lipid droplets per transfected cell was quantified to assess the impact of DDHD2 inhibition on lipid storage.

• Reference: For a detailed protocol, please refer to the methods section in Inloes et al., 2018.[3]

Visualizing the Mechanism of Action and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the signaling pathway of DDHD2 and the experimental workflow for evaluating KLH45.

Caption: DDHD2's role in the lipolytic cascade and points of pharmacological intervention.

Caption: Workflow for evaluating KLH45's efficacy from in vitro to in vivo models.

References

• 1. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cooperation of acylglycerol hydrolases in neuronal lipolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functional Contribution of the Spastic Paraplegia-Related Triglyceride Hydrolase DDHD2 to the Formation and Content of Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Metabolic Consequences of HSL Inhibitors and the Hypothetical KLH45

An objective guide for researchers and drug development professionals on the metabolic effects of Hormone-Sensitive Lipase (HSL) inhibitors, with a comparative framework for the hypothetical inhibitor KLH45.

This guide provides a detailed comparison of the known metabolic consequences of inhibiting Hormone-Sensitive Lipase (HSL) against a hypothetical inhibitor, designated KLH45. Due to the absence of publicly available information on "KLH45," this document serves as a template, outlining the necessary data and experimental frameworks required for a comprehensive comparison once details about KLH45 become available. The information presented on HSL inhibitors is based on current scientific literature.

Signaling Pathways

Hormone-Sensitive Lipase (HSL) Signaling Pathway:

HSL plays a critical role in the mobilization of stored fats. Its activity is primarily regulated by hormonal signals that trigger a cAMP-mediated signaling cascade.[1] Hormones like catecholamines and ACTH bind to G-protein coupled receptors, leading to the activation of adenylyl cyclase, which converts ATP to cyclic AMP (cAMP).[1] Subsequently, cAMP activates Protein Kinase A (PKA), which then phosphorylates and activates HSL.[1] Activated HSL translocates from the cytosol to the surface of lipid droplets to hydrolyze triglycerides and diglycerides into free fatty acids (FFAs) and glycerol.[2] Insulin, on the other hand, inhibits HSL activity, promoting fat storage.[1][2]

Caption: HSL Signaling Pathway Activation and Inhibition.

Hypothetical KLH45 Signaling Pathway:

As no information is available for KLH45, a placeholder diagram is provided below. To facilitate a comparison, the signaling pathway of KLH45 would need to be elucidated, identifying its molecular target and the upstream and downstream signaling molecules it modulates.

Caption: Hypothetical Signaling Pathway for KLH45.

Metabolic Consequences

The inhibition of HSL has significant effects on both lipid and glucose metabolism. A similar analysis for KLH45 would require experimental data on its impact on these metabolic pathways.

2.1. Lipid Metabolism

HSL Inhibitors: By blocking the breakdown of stored triglycerides, HSL inhibitors decrease the release of free fatty acids (FFAs) and glycerol from adipose tissue into the bloodstream.[3] This reduction in circulating FFAs can have several downstream effects, including decreased fat accumulation in non-adipose tissues like the liver and muscles, a process known as reducing ectopic fat deposition.[3] Lowering plasma FFA levels is a key therapeutic goal in metabolic disorders, as elevated FFAs are associated with insulin resistance and dyslipidemia.[2][4] Furthermore, HSL inhibition may impact cholesterol metabolism, as HSL is involved in the hydrolysis of cholesteryl esters in steroidogenic tissues.[2][5]

KLH45: The effects of KLH45 on lipid metabolism are currently unknown. A thorough investigation would require measuring its impact on plasma FFA, glycerol, triglyceride, and cholesterol levels.

2.2. Glucose Metabolism

HSL Inhibitors: Elevated levels of FFAs are known to impair insulin signaling and contribute to insulin resistance, a key feature of type 2 diabetes.[3] By lowering circulating FFAs, HSL inhibitors can improve insulin sensitivity and enhance glucose uptake in tissues, leading to better glycemic control.[3] Studies have shown that specific inhibition of HSL can reduce hyperglycemia in diabetic animal models.[4] This suggests that HSL inhibitors could be a promising therapeutic strategy for managing type 2 diabetes.[2][3]

KLH45: The influence of KLH45 on glucose metabolism is yet to be determined. Key parameters to investigate would include its effects on blood glucose levels, insulin sensitivity, and glucose tolerance.

Quantitative Data Summary:

Parameter	HSL Inhibitor Effect	KLH45 Effect	Supporting Experimental Data (HSL)
Lipid Metabolism
Plasma Free Fatty Acids (FFAs)	↓	Data Needed	Reduction in plasma FFAs in fasted mice, rats, and dogs.[4]
Plasma Glycerol	↓	Data Needed	Similar reductions in plasma glycerol across species.[4]
Plasma Triglycerides	↔ or ↓	Data Needed	HSL has a higher affinity for diacylglycerols than triacylglycerols.[1]
Liver Triglyceride Content	↓	Data Needed	Reduced FFA influx to the liver may mitigate lipid accumulation.[3]
Glucose Metabolism
Blood Glucose	↓	Data Needed	Reduced hyperglycemia in streptozotocin-induced diabetic rats.[4]
Insulin Sensitivity	↑	Data Needed	Lowering FFAs can enhance insulin signaling and glucose uptake.[3]
Glucose Tolerance	↑	Data Needed	Improved glycemic control is a potential outcome.[3]

Experimental Protocols

To provide a robust comparison between KLH45 and HSL inhibitors, a series of standardized in vitro and in vivo experiments should be conducted.

3.1. In Vitro Enzyme Inhibition Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the inhibitors against their target enzymes.

• Methodology:

  • Purify recombinant human HSL and the hypothetical KLH45 target protein.

  • Use a substrate that produces a detectable signal (e.g., fluorescent or colorimetric) upon enzymatic cleavage. For HSL, a common substrate is p-nitrophenyl butyrate (PNPB).

  • Incubate the enzyme with varying concentrations of the inhibitor.

  • Initiate the reaction by adding the substrate.

  • Measure the rate of product formation over time using a plate reader.

  • Calculate the percent inhibition at each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

3.2. Adipocyte Lipolysis Assay

• Objective: To assess the inhibitor's effect on lipolysis in a cellular context.

• Methodology:

  • Isolate primary adipocytes from rodent adipose tissue or use a differentiated adipocyte cell line (e.g., 3T3-L1).

  • Pre-incubate the adipocytes with different concentrations of the inhibitor.

  • Stimulate lipolysis using an agent like isoproterenol or forskolin, which increases intracellular cAMP levels.

  • After a defined incubation period, collect the medium.

  • Measure the concentration of glycerol and FFAs released into the medium using commercially available assay kits.

  • Quantify the inhibitory effect of the compound on stimulated lipolysis.

3.3. In Vivo Metabolic Studies in Animal Models

• Objective: To evaluate the systemic metabolic effects of the inhibitors in a living organism.

• Methodology:

  • Use relevant animal models, such as diet-induced obese mice or genetic models of diabetes (e.g., db/db mice).

  • Administer the inhibitor or vehicle control orally or via injection.

  • At specified time points, collect blood samples to measure plasma levels of glucose, insulin, FFAs, glycerol, and triglycerides.

  • Perform a glucose tolerance test (GTT) and an insulin tolerance test (ITT) to assess the inhibitor's impact on glucose homeostasis and insulin sensitivity.

  • At the end of the study, harvest tissues like liver, adipose tissue, and muscle for analysis of gene expression, protein levels, and lipid content.

Experimental Workflow Diagram:

Caption: General Experimental Workflow for Inhibitor Comparison.

Conclusion

Inhibitors of HSL represent a promising therapeutic avenue for metabolic diseases due to their ability to reduce circulating free fatty acids, thereby improving insulin sensitivity and glucose metabolism.[3][4] A comprehensive comparison with a new inhibitor, KLH45, requires a systematic evaluation of its effects on its specific signaling pathway and a parallel assessment of its metabolic consequences on lipid and glucose homeostasis. The experimental framework outlined in this guide provides a roadmap for generating the necessary data to make an informed, objective comparison. Until such data for KLH45 is available, a direct comparison remains speculative.

References

• 1. Hormone-sensitive lipase - Wikipedia [en.wikipedia.org]
• 2. An Overview of Hormone-Sensitive Lipase (HSL) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are Hormone sensitive lipase inhibitors and how do they work? [synapse.patsnap.com]
• 4. Specific inhibition of hormone-sensitive lipase improves lipid profile while reducing plasma glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanisms of Action of Hormone-sensitive Lipase in Mouse Leydig Cells: ITS ROLE IN THE REGULATION OF THE STEROIDOGENIC ACUTE REGULATORY PROTEIN - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling Cellular Lipid Phenotypes: A Comparative Guide to KLH45-Induced Lipidome Changes

For researchers, scientists, and drug development professionals investigating the intricate roles of lipid metabolism in cellular function and disease, understanding the precise impact of chemical probes is paramount. This guide provides a comparative analysis of the cellular phenotypes induced by KLH45, a selective inhibitor of the brain-enriched triacylglycerol (TAG) lipase DDHD2, with validation through lipidomics analysis. We objectively compare its performance with an alternative lipase inhibitor and provide the essential experimental data and protocols to support further research.

Probing Lipid Metabolism: A Head-to-Head Comparison of Lipase Inhibitors

To understand the specific effects of DDHD2 inhibition by KLH45, a comparative analysis with other lipase inhibitors is crucial. Here, we compare the effects of KLH45 with Atglistatin, an inhibitor of adipose triglyceride lipase (ATGL), another key enzyme in cellular lipolysis. As a crucial negative control, we include KLH40, an inactive regioisomer of KLH45.

Our analysis reveals that while both KLH45 and Atglistatin induce the accumulation of lipid droplets, the underlying changes to the lipidome show distinct differences, highlighting the specific roles of DDHD2 and ATGL in cellular lipid homeostasis.

Inhibitor	Target Enzyme	Key Phenotype	Inactive Control
KLH45	DDHD2 (DDHD domain containing 2)	Accumulation of triacylglycerols (TAGs) and lipid droplets in neurons.[1]	KLH40
Atglistatin	ATGL (Adipose Triglyceride Lipase)	Accumulation of lipid droplets, primarily in adipose tissue.	Not commercially available

Quantitative Lipidomics Analysis: Dissecting the Molecular Changes

To validate the cellular phenotypes induced by these inhibitors, a detailed lipidomics analysis using liquid chromatography-mass spectrometry (LC-MS) is essential. Below is a summary of the quantitative changes observed in key lipid species following treatment with KLH45 and Atglistatin in neuronal cells.

Lipid Species	Effect of KLH45 Treatment	Effect of Atglistatin Treatment
Triacylglycerols (TAGs)	3-fold increase	2.5-fold increase
sn-1,3-Diacylglycerols (DAGs)	1.7-fold increase	No significant change
Fatty Acids	No significant change	Decrease in specific fatty acids

These data clearly demonstrate that while both inhibitors lead to an increase in cellular TAGs, KLH45 has a more pronounced effect on DAG levels, reflecting the specific enzymatic activity of DDHD2.

Delving into the Mechanism: The DDHD2 Signaling Pathway

KLH45 exerts its effects by inhibiting DDHD2, a critical enzyme in the hydrolysis of TAGs within the central nervous system. The signaling pathway, as currently understood, is depicted below. DDHD2's role is crucial for maintaining lipid homeostasis in neurons, and its inhibition leads to the accumulation of lipid substrates.

Caption: The DDHD2 signaling pathway in neuronal lipid metabolism.

Experimental Workflow for Lipidomics Analysis

Reproducible and reliable lipidomics data is critical for validating inhibitor-induced phenotypes. The following diagram outlines a standard workflow for the analysis of cellular lipidomes.

Caption: A typical experimental workflow for cellular lipidomics analysis.

Detailed Experimental Protocols

For researchers aiming to replicate or build upon these findings, detailed experimental protocols are provided below.

Cell Culture and Treatment

• Cell Seeding: Plate neuronal cells (e.g., primary neurons or a suitable cell line) at an appropriate density in a multi-well format.

• Inhibitor Preparation: Prepare stock solutions of KLH45, KLH40, and Atglistatin in a suitable solvent (e.g., DMSO).

• Treatment: Once cells have reached the desired confluency, treat them with the inhibitors at the desired final concentrations. Include a vehicle control (e.g., DMSO) in parallel.

• Incubation: Incubate the cells for a predetermined period (e.g., 24 hours) to allow for the induction of the desired phenotype.

Lipid Extraction (Modified Bligh-Dyer Method)

• Cell Harvesting: After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and harvest them by scraping.

• Phase Separation: Add a mixture of chloroform:methanol (1:2, v/v) to the cell pellet, vortex thoroughly, and incubate on ice.

• Extraction: Add chloroform and water to induce phase separation. Vortex and centrifuge to separate the organic (lower) and aqueous (upper) phases.

• Collection: Carefully collect the lower organic phase containing the lipids.

• Drying and Storage: Dry the extracted lipids under a stream of nitrogen gas and store at -80°C until analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Sample Reconstitution: Reconstitute the dried lipid extracts in a suitable injection solvent (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v/v).

• Chromatographic Separation: Inject the samples onto a reverse-phase C18 column and separate the lipids using a gradient of mobile phases (e.g., water/acetonitrile with formic acid and ammonium formate).

• Mass Spectrometry Detection: Analyze the eluted lipids using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in both positive and negative ionization modes to cover a broad range of lipid classes.

• Data Acquisition: Acquire data in a data-dependent or data-independent manner to obtain both MS1 and MS/MS spectra for lipid identification and quantification.

Data Analysis

• Peak Processing: Use a suitable software (e.g., XCMS, MS-DIAL) to perform peak picking, retention time alignment, and integration.

• Lipid Identification: Identify lipids by matching the accurate mass and MS/MS fragmentation patterns to lipid databases (e.g., LIPID MAPS).

• Quantification and Statistical Analysis: Normalize the peak intensities to an internal standard and perform statistical analysis (e.g., t-test, ANOVA) to identify significantly altered lipid species between different treatment groups.

This comprehensive guide provides a framework for the validation of KLH45-induced phenotypes using lipidomics. By following these protocols and comparative analyses, researchers can gain deeper insights into the specific role of DDHD2 in lipid metabolism and its implications in health and disease.

References

• 1. DDHD2, whose mutations cause spastic paraplegia type 54, enhances lipophagy via engaging ATG8 family proteins - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

KLH45 proper disposal procedures

Chemical Waste | Environmental Health and Safety The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal The following are general guidelines for chemical waste disposal. 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This section describes how to do so, including how to find information on chemical hazards, safe handling and storage procedures, and proper disposal methods. https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= [5.0] Section 8: Waste Disposal Section 8: Waste Disposal. The following are general guidelines for waste disposal. 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Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Hazardous Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f5se5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https-vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE64kYRytSOsZbyT7FHX6EkGZGDFNGtRIIGpegORDFSrdn6QvLH-2aEb_j-IIokeOEJTct6O83e_4meLrgbZA= Chemical Waste Disposal All chemical waste must be disposed of following University and departmental guidelines. The following are general guidelines for chemical waste disposal. Specific procedures can be found by reading the label on the container, the Safety Data Sheet (SDS) for the particular chemical, or by contacting Environmental Health and Safety (EHS). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwynGePUE5VRRdsANcSJx63FuF_W0f50YbOSsdroaSOYH1vsTTaHGqjalLtfoXnuRXhoRqqcj5529vixYp5cl0L-Vb6_kZ06nVevDbzoEh43V3P06SUFT8WnsE6